Vinylene carbonate

• CAS: 872-36-6

Core Science & Biosynthesis

vinylene carbonate chemical properties and structure

An In-depth Technical Guide to Vinylene Carbonate: Chemical Properties and Structure

Introduction

Vinylene carbonate (VC), systematically named 1,3-dioxol-2-one, is the simplest unsaturated cyclic carbonic acid ester.[1] It can be conceptualized as the cyclic carbonate of the hypothetical (Z)-ethene-1,2-diol.[1] This compound is a five-membered, oxygen-containing heterocycle with an activated double bond, which makes it a highly reactive molecule.[1][2] Below room temperature, it exists as a colorless, stable solid, while industrially produced VC is often a yellow to brown liquid.[1]

Its unique chemical properties, particularly its ability to polymerize and form protective films, have made it a critical component in the field of energy storage. It is widely used as an electrolyte additive in lithium-ion batteries to form a stable solid-electrolyte interface (SEI) on the negative electrode, significantly enhancing battery longevity and performance.[1][3][4] Beyond this primary application, its reactivity makes it a versatile monomer for polymerization reactions and a dienophile in Diels-Alder reactions.[1][2]

Chemical Structure

Vinylene carbonate possesses a planar, five-membered ring structure. The molecule's chemical formula is C₃H₂O₃. The key structural feature is the carbon-carbon double bond within the cyclic carbonate framework, which activates the molecule for various chemical transformations.[2][3]

Molecular Identifiers:

• IUPAC Name: 1,3-Dioxol-2-one[1]

• CAS Number: 872-36-6[1]

• SMILES: O=C1OC=CO1[5]

• InChI Key: VAYTZRYEBVHVLE-UHFFFAOYSA-N[5]

Physicochemical Properties

The physical and chemical properties of vinylene carbonate are summarized in the table below. It is soluble in various organic solvents, including ethanol, tetrahydrofuran, and the dipolar aprotic solvents commonly used in lithium-ion battery electrolytes like ethylene carbonate, propylene carbonate, dimethyl carbonate, and diethyl carbonate.[1][2]

Property	Value	Citations
Molecular Formula	C₃H₂O₃	[1][5][6]
Molar Mass	86.05 g·mol⁻¹	[1][2]
Appearance	Colorless to pale yellow liquid or colorless solid	[1][5][6][7]
Melting Point	19-22 °C (292-295 K)	[1][2][6][7]
Boiling Point	162-178 °C (435-451 K)	[1][2][6][7]
Density	1.355 g/mL at 25 °C	[1][2][6]
Refractive Index (n20/D)	1.420 - 1.422	[2][6][7]
Flash Point	73 °C (163.4 °F)	[6][8]
Water Solubility	11.5 g/100 mL	[6][7][9]

Chemical Reactivity and Key Reactions

The activated double bond in vinylene carbonate governs its reactivity, making it susceptible to polymerization, cycloaddition, and electrochemical reduction.

Polymerization

Vinylene carbonate can undergo homopolymerization and copolymerization through radical initiation.[1] The purity of the monomer is critical for obtaining high molecular weight polymers with useful properties.[1][2]

• Initiators: Radical initiators such as azobis(isobutyronitrile) (AIBN) or benzoyl peroxide are commonly used.[1][2]

• Methods: Polymerization can be carried out in bulk, solution, suspension, or dispersion.[1][2]

• Poly(vinylene carbonate): The resulting polymer, poly(vinylene carbonate), is readily soluble in acetone and dimethylformamide.[1][2] Alkaline hydrolysis of the polymer yields polyhydroxymethylene (PHM), a crystalline material with high tensile strength, structurally distinct from polyvinyl alcohol.[1]

Cycloaddition Reactions

Vinylene carbonate acts as a dienophile in Diels-Alder reactions and participates in other cycloadditions.

• Diels-Alder Reactions: It reacts with dienes like 2,3-dimethylbutadiene and cyclopentadiene to form bicyclic carbonates.[1] Subsequent hydrolysis of these adducts yields cis-diols, providing a synthetic route to these structures.[1][10]

• [2+2] Cycloaddition: Under UV irradiation, ketones can react with vinylene carbonate to form bicyclic exo-oxetanes.[1]

Diels-Alder reaction of vinylene carbonate.

Electrochemical Reduction (SEI Formation)

The most significant application of vinylene carbonate is as an electrolyte additive in lithium-ion batteries.[11] During the initial charging cycles, VC is preferentially reduced at the surface of the negative (graphite) electrode to form a stable polymer film known as the solid-electrolyte interface (SEI).[1][3][12] This SEI layer is ionically conductive but electronically insulating, which prevents further decomposition of the electrolyte, suppresses solvent co-intercalation, and ultimately contributes to the long-term stability and cycle life of the battery.[1][6][13]

The reduction mechanism is complex, but studies suggest it proceeds through the following key steps:

• Formation of a Radical Anion: Vinylene carbonate is reduced to form a radical anion (VC•⁻).[14]

• Ring-Opening or Dimerization: The highly reactive VC•⁻ can undergo rapid ring-opening or react with another VC molecule to form a dimer anion (VC₂•⁻).[14][15]

• Oligomerization/Polymerization: These intermediate species initiate oligomerization and polymerization reactions, forming a complex polymeric film on the electrode surface.[14][16] The resulting SEI is composed of species like poly(vinylene carbonate), lithium carbonate, and lithium alkyl carbonates.[15][17]

Proposed pathway for SEI formation from VC.

Experimental Protocols

Synthesis of Vinylene Carbonate

The traditional and most common industrial synthesis of vinylene carbonate is a two-step process starting from ethylene carbonate (EC).[1][7][18][19]

Step 1: Photochlorination of Ethylene Carbonate

• Reaction: Ethylene carbonate is chlorinated to produce monochloroethylene carbonate.

• Reagents: Ethylene carbonate, chlorine (Cl₂) or sulfuryl chloride (SO₂Cl₂).[1][19]

• Conditions: The reaction is typically initiated by UV light and conducted in bulk at 60-70 °C.[1][2]

• Procedure: Gaseous chlorine is bubbled through liquid ethylene carbonate under UV irradiation. The reaction progress can be monitored by density or refractive index measurements. After the reaction, excess chlorine and hydrogen chloride are removed by purging with an inert gas.

Step 2: Dehydrochlorination of Monochloroethylene Carbonate

• Reaction: The monochloroethylene carbonate intermediate undergoes elimination of hydrogen chloride (dehydrochlorination) to yield vinylene carbonate.

• Reagents: Monochloroethylene carbonate, a base such as triethylamine (TEA).[1][19][20]

• Conditions: The reaction is carried out in the liquid phase. Ethylene carbonate can be used as a solvent.[20]

• Procedure: Triethylamine is slowly added to a solution of monochloroethylene carbonate. An exothermic reaction occurs, forming triethylammonium chloride as a precipitate. The mixture is stirred, often at an elevated temperature (e.g., 60 °C), to ensure the reaction goes to completion.[20] The solid byproduct is then filtered off. The crude vinylene carbonate is isolated from the filtrate, typically through distillation.

Two-step synthesis of vinylene carbonate.

Purification

Purification of vinylene carbonate is challenging due to its high reactivity and thermal instability; it decomposes within minutes at temperatures above 80 °C.[1]

• Distillation: Vacuum distillation or thin-film evaporation is used to separate VC from non-volatile impurities and the solvent.[20]

• Chemical Treatment: Impurities can be reduced by treating the crude product with sodium borohydride or urea at elevated temperatures.[1]

• Stabilization: Due to its tendency to polymerize, liquid vinylene carbonate must be stabilized, often by adding radical scavengers like butylated hydroxytoluene (BHT).[1][2]

Safety, Handling, and Storage

Vinylene carbonate is a hazardous chemical that requires careful handling.

• Hazards: It is classified as combustible, toxic if it comes into contact with skin, harmful if swallowed, and can cause serious eye damage and skin irritation or allergic reactions.[1][21][22] It may also cause damage to organs through prolonged or repeated exposure.[21][22]

• Handling: Use in a well-ventilated area with appropriate personal protective equipment (PPE), including chemical-resistant gloves and safety goggles.[8][23] Avoid contact with skin and eyes, and avoid breathing vapors.[8] Use spark-proof tools and take precautions against static discharge.[8][21]

• Storage: Store in a cool, dry, well-ventilated area, away from heat, sparks, and open flames.[6][8][21] It should be stored in tightly sealed containers, often under an inert atmosphere (e.g., nitrogen).[6] For long-term stability, especially in its highly pure solid form, storage below 10 °C is recommended.[1] It is incompatible with strong oxidizing agents, strong reducing agents, acids, and bases.[6][8]

References

• 1. Vinylene carbonate - Wikipedia [en.wikipedia.org]
• 2. VINYLENE CARBONATE - Ataman Kimya [atamanchemicals.com]
• 3. jcchemi.com [jcchemi.com]
• 4. nbinno.com [nbinno.com]
• 5. CAS 872-36-6: Vinylene carbonate | CymitQuimica [cymitquimica.com]
• 6. meisenbaochem.com [meisenbaochem.com]
• 7. Vinylene carbonate | 872-36-6 [chemicalbook.com]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 9. Page loading... [guidechem.com]
• 10. ilacadofsci.com [ilacadofsci.com]
• 11. oneenergi.com [oneenergi.com]
• 12. scispace.com [scispace.com]
• 13. Vinylene carbonate as a highly effective electrolyte additive for Li3VO4 anodes with enhanced electrochemical performance - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. Radiation Chemistry Reveals the Reaction Mechanisms Involved in the Reduction of Vinylene Carbonate in the Solid Electrolyte Interphase of Lithium‐Ion Batteries - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Vinylene carbonate reactivity at lithium metal surface: first-principles insights into the early steps of SEI formation - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 16. Theoretical studies to understand surface chemistry on carbon anodes for lithium-ion batteries: how does vinylene carbonate play its role as an electrolyte additive? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Recent Advances in Synthesis of Vinylene Carbonate-Academax [zbzx.academax.com]
• 19. researchgate.net [researchgate.net]
• 20. US6395908B1 - Process for the preparation of vinylene carbonate, and the use thereof - Google Patents [patents.google.com]
• 21. assets.thermofisher.com [assets.thermofisher.com]
• 22. kishida.co.jp [kishida.co.jp]
• 23. solvionic.com [solvionic.com]

synthesis and purification of vinylene carbonate

An in-depth technical guide on the for researchers, scientists, and drug development professionals.

Abstract

Vinylene carbonate (VC) is a crucial electrolyte additive in lithium-ion batteries, enhancing battery performance and longevity by forming a stable solid electrolyte interphase (SEI) on the anode surface. It is also a versatile monomer for polymerization and a key building block in organic synthesis. This guide provides a detailed overview of the primary synthesis and purification methods for vinylene carbonate, complete with experimental protocols, quantitative data, and process diagrams.

Synthesis of Vinylene Carbonate

The most prevalent method for synthesizing vinylene carbonate is the chlorination of ethylene carbonate (EC) followed by dehydrochlorination. This two-step process is widely used in industrial production due to its relatively high yield and scalability.

Step 1: Chlorination of Ethylene Carbonate

The initial step involves the free-radical chlorination of ethylene carbonate to produce monochloroethylene carbonate (Cl-EC). This reaction is typically initiated by UV light or a chemical initiator.

Experimental Protocol: Chlorination of Ethylene Carbonate[1][2]

• Apparatus: A reaction vessel equipped with a UV lamp, a gas inlet for chlorine, a stirrer, and a temperature control system.

• Reagents:

  • Ethylene Carbonate (EC)

  • Chlorine gas (Cl₂) or Sulfuryl chloride (SO₂Cl₂)[1][2]

  • Azo-based initiator (e.g., AIBN) (optional, can be used with SO₂Cl₂)[3]

• Procedure: a. Charge the reactor with ethylene carbonate. b. Heat the ethylene carbonate to 60-70°C.[1][4] c. Initiate the reaction by turning on the UV lamp and bubbling chlorine gas through the ethylene carbonate. Alternatively, use sulfuryl chloride, potentially with an initiator.[1][2] d. Maintain the reaction temperature and continue the chlorination until the desired conversion is achieved. This can be monitored by techniques like Gas Chromatography (GC). e. After the reaction, purge the system with an inert gas (e.g., nitrogen) to remove any residual chlorine and hydrogen chloride.[5]

Step 2: Dehydrochlorination of Monochloroethylene Carbonate

The second step is the elimination of hydrogen chloride from monochloroethylene carbonate to form the double bond in vinylene carbonate. This is typically achieved using a base, such as a tertiary amine (e.g., triethylamine).[1][6]

Experimental Protocol: Dehydrochlorination[1][5][7]

• Apparatus: A reaction vessel with a stirrer, dropping funnel, temperature control, and a reflux condenser.

• Reagents:

  • Monochloroethylene carbonate (crude product from Step 1)

  • Triethylamine

  • Solvent (e.g., dimethyl carbonate (DMC), dibutyl carbonate)[5][7]

• Procedure: a. Dissolve the crude monochloroethylene carbonate in the chosen solvent in the reaction vessel. b. Slowly add triethylamine to the solution while maintaining the temperature between 30-60°C.[8] c. The reaction is exothermic; control the addition rate to maintain the desired temperature. d. After the addition is complete, continue stirring for several hours to ensure the reaction goes to completion.[7] e. The product of this reaction is a slurry containing vinylene carbonate, the solvent, and triethylamine hydrochloride precipitate. f. Filter the mixture to remove the triethylamine hydrochloride.[5][7] g. The filtrate, containing the crude vinylene carbonate, is then ready for purification.

Alternative Synthesis Method: Catalytic Dehydrogenation of Ethylene Carbonate

An alternative, one-step process involves the direct catalytic dehydrogenation of ethylene carbonate to vinylene carbonate.[6][9] This method avoids the use of chlorinated intermediates, which can simplify purification.[6]

• Process: Ethylene carbonate is passed over a metal-containing dehydrogenation catalyst at elevated temperatures (200-600°C).[6][9]

• Advantages: This process is continuous and produces vinylene carbonate free of chlorinated impurities.[6]

• Challenges: Requires high temperatures and specialized catalytic equipment.

Purification of Vinylene Carbonate

Crude vinylene carbonate from the synthesis process contains various impurities, including unreacted starting materials, chlorinated byproducts, and polymerization inhibitors.[1] High purity is critical for its application in lithium-ion batteries and polymerization.[10] Vinylene carbonate is thermally sensitive and can decompose at temperatures above 80°C, making purification challenging.[1][4]

Distillation

Vacuum distillation is a common method for purifying vinylene carbonate due to the significant difference in boiling points between vinylene carbonate and ethylene carbonate.[6]

• Thin-Film Evaporation: This technique is particularly useful for heat-sensitive materials like vinylene carbonate as it minimizes the thermal stress on the product.[1]

Melt Crystallization

Melt crystallization is a highly effective method for achieving ultra-high purity vinylene carbonate.

Experimental Protocol: Purification by Thermal Treatment and Distillation/Crystallization[7][10]

• Apparatus: A reaction vessel for thermal treatment, a distillation setup (preferably with a column of at least 10 theoretical plates), and a melt crystallization unit.[10]

• Reagents:

  • Crude Vinylene Carbonate

  • Purification agent with amidic nitrogen-hydrogen bonds (e.g., urea, dimethylurea).[7]

• Procedure: a. Thermal Treatment: i. Add the crude vinylene carbonate to the reaction vessel. ii. Add 0.1-30% by weight of the purification agent (e.g., urea).[7] iii. Heat the mixture with stirring to a temperature between 90 and 140°C.[7] b. Distillation: i. After the thermal treatment, distill the vinylene carbonate from the mixture under vacuum. c. Melt Crystallization: i. Subject the distilled vinylene carbonate to one or more stages of melt crystallization to achieve the final high purity.

Other Purification Techniques

• Stirring with Sodium Borohydride or Urea: This can reduce the content of by-products.[1][4]

• Fractional Recrystallization or Zone Melting: These methods can be used but are often expensive.[1]

• Silica Gel Column Chromatography: Can be used to remove trace impurities, such as residual amines.[7]

Data Presentation

Table 1: Summary of Synthesis and Purification Data

Parameter	Chlorination/Dehydrochlorination	Catalytic Dehydrogenation
Starting Material	Ethylene Carbonate	Ethylene Carbonate
Key Reagents	Cl₂ or SO₂Cl₂, Triethylamine	Metal-containing catalyst
Reaction Temp.	60-70°C (Chlorination), 30-60°C (Dehydrochlorination)[1][4][8]	200-600°C[6][9]
Typical Yield	>70% (optimized)[1][4]	43-59%[9]
Key Impurities	Chlorinated byproducts[1]	None (chlorinated)[6]
Primary Purification	Vacuum Distillation, Melt Crystallization[10]	Distillation[6]
Final Purity	>99.9% (with advanced purification)	High (no chlorinated impurities)

Visualization of Processes

Synthesis Pathway of Vinylene Carbonate

Caption: Two-step synthesis of vinylene carbonate.

Purification Workflow for Vinylene Carbonate

Caption: High-purity vinylene carbonate workflow.

Safety Precautions

• Vinylene Carbonate: Harmful if swallowed, toxic in contact with skin, causes skin irritation and serious eye damage, and may cause an allergic skin reaction.[11][12][13] It is also a combustible liquid.[11][14]

• Handling: Use in a well-ventilated area, and wear appropriate personal protective equipment (PPE), including gloves, eye protection, and respiratory protection.[11][12][14] An eyewash station and safety shower should be readily available.[14]

• Storage: Store in a cool, dry, well-ventilated area away from ignition sources.[14][15] Liquid vinylene carbonate can polymerize and should be stabilized with an inhibitor like butylated hydroxytoluene (BHT).[1][4] Highly pure, solid vinylene carbonate is more stable when stored at low temperatures (below 10°C).[1]

• Spills: Absorb spills with an inert material and place in a chemical waste container.[11][14]

This guide provides a foundational understanding of the . For specific applications, further optimization of these protocols may be necessary. Always consult the relevant Safety Data Sheets (SDS) before handling any chemicals.[12][13][14]

References

• 1. Vinylene carbonate - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. CN104327037A - Vinylene carbonate preparation method - Google Patents [patents.google.com]
• 4. VINYLENE CARBONATE - Ataman Kimya [atamanchemicals.com]
• 5. Vinylene Carbonate (VC) Production Process Technology Company/ Supplier China| DODGEN [dgchemtech.com]
• 6. US3457279A - Vinylene carbonate production - Google Patents [patents.google.com]
• 7. "Process For The Purification Of Vinylene Carbonate" [quickcompany.in]
• 8. researchgate.net [researchgate.net]
• 9. CN1789259A - Process for synthesizing vinylene carbonate - Google Patents [patents.google.com]
• 10. US8071792B2 - High-purity vinylene carbonate and a method of purifying vinylene carbonate - Google Patents [patents.google.com]
• 11. kishida.co.jp [kishida.co.jp]
• 12. chemos.de [chemos.de]
• 13. manuals.plus [manuals.plus]
• 14. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 15. datasheets.scbt.com [datasheets.scbt.com]

An In-depth Technical Guide to the Physicochemical Properties of Vinylene Carbonate (CAS 872-36-6)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical data for vinylene carbonate (CAS 872-36-6). The information is presented in a clear and concise format, with quantitative data summarized in structured tables for ease of comparison. This document also outlines general experimental methodologies for determining these properties and includes visualizations of key chemical processes involving vinylene carbonate.

Physicochemical Data

The physicochemical properties of vinylene carbonate are crucial for its application in various fields, notably as an electrolyte additive in lithium-ion batteries and as a monomer in polymer chemistry.[1][2] The following tables summarize the key quantitative data available for this compound.

Physical and Chemical Properties

Property	Value	Reference(s)
Molecular Formula	C₃H₂O₃	[1]
Molecular Weight	86.05 g/mol	[1]
Appearance	Colorless to pale yellow liquid or solid	[1][3]
Melting Point	19-22 °C	[3][4]
Boiling Point	162-178 °C	[1][3]
Density	1.355 g/mL at 25 °C	[3]
Refractive Index	n20/D 1.419 - 1.422	[3][5]
Flash Point	73 °C (closed cup)	[5][6]
Water Solubility	11.5 g/100 mL	[5][7]
Vapor Pressure	3.35 hPa at 25 °C	[8]

Stability and Handling

Property	Description	Reference(s)
Stability	The highly pure solid form is stable long-term when stored below 10 °C. The liquid form can rapidly turn yellow and polymerize, especially in the presence of light, and must be stabilized with radical scavengers like butylated hydroxytoluene (BHT).[1][3] It is also sensitive to heat, decomposing at temperatures above 80 °C.[1]	[1][3]
Solubility	Soluble in a variety of organic solvents including ethanol, tetrahydrofuran, ethylene carbonate, propylene carbonate, dimethyl carbonate, and diethyl carbonate.[1][3]	[1][3]
Reactivity	The double bond in the five-membered ring makes it a reactive monomer for polymerization and a dienophile in Diels-Alder reactions.[1] It is a key component in the formation of a stable solid-electrolyte interphase (SEI) on the anode of lithium-ion batteries.[2][9]	[1][2][9]

Experimental Protocols

• Melting Point: The melting point is typically determined using a capillary tube method, such as ASTM E324.[10] A small, powdered sample is placed in a capillary tube and heated at a controlled rate. The temperatures at which melting begins and is complete are recorded.[10]

• Boiling Point: Standard methods for boiling point determination involve heating the liquid and measuring the temperature at which its vapor pressure equals the atmospheric pressure. For substances like vinylene carbonate, which can decompose at elevated temperatures, distillation under reduced pressure is often employed to lower the boiling point and prevent degradation.[1]

• Density: The density of liquid vinylene carbonate is determined using a pycnometer or a digital density meter at a specified temperature.

• Refractive Index: The refractive index is measured using a refractometer, typically at the sodium D-line (589 nm) and at a controlled temperature (e.g., 20 °C).

• Flash Point: The closed-cup flash point is determined using a standardized apparatus, such as a Pensky-Martens or Cleveland open-cup tester. The method involves heating the sample in a closed cup and introducing an ignition source at regular intervals until a flash is observed.

• Solubility: To determine water solubility, a saturated solution of vinylene carbonate in water is prepared at a specific temperature. The concentration of vinylene carbonate in the solution is then measured, often by techniques like gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• Purity Analysis: The purity of vinylene carbonate is critical for its applications, especially in batteries. Gas chromatography (GC) is a common method used to determine the percentage of the main component and to identify and quantify impurities.

Key Chemical Processes and Visualizations

Vinylene carbonate is a versatile molecule involved in several important chemical transformations. The following diagrams, created using the DOT language, illustrate some of these key processes.

Synthesis of Vinylene Carbonate

The industrial synthesis of vinylene carbonate typically starts from ethylene carbonate. The process involves a photochlorination step followed by dehydrochlorination.[1]

Caption: Synthesis of Vinylene Carbonate from Ethylene Carbonate.

SEI Formation Mechanism in Lithium-Ion Batteries

A critical function of vinylene carbonate in lithium-ion batteries is its ability to form a stable Solid Electrolyte Interphase (SEI) on the anode. This process involves the reductive ring-opening of the vinylene carbonate molecule.[11]

Caption: Reductive decomposition of Vinylene Carbonate for SEI formation.

Diels-Alder Reaction

The dienophilic nature of the double bond in vinylene carbonate allows it to participate in Diels-Alder reactions, a powerful tool in organic synthesis for forming cyclic compounds.[1]

Caption: Diels-Alder reaction involving Vinylene Carbonate.

References

• 1. Vinylene carbonate - Wikipedia [en.wikipedia.org]
• 2. CN1699360A - The preparation method of vinylene carbonate - Google Patents [patents.google.com]
• 3. Vinylene carbonate reactivity at lithium metal surface: first-principles insights into the early steps of SEI formation - Journal of Materials Chemistry A (RSC Publishing) DOI:10.1039/D2TA08772C [pubs.rsc.org]
• 4. Synthesis of soluble poly(vinylene carbonate) by redox-initiated RAFT process in microemulsion and its aminolysis yielding snow-white polymethylol - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Vinylene carbonate reactivity at lithium metal surface: first-principles insights into the early steps of SEI formation - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. US6395908B1 - Process for the preparation of vinylene carbonate, and the use thereof - Google Patents [patents.google.com]
• 8. api.repository.cam.ac.uk [api.repository.cam.ac.uk]
• 9. Understanding the effect of vinylene carbonate on SEI formatio... [publikationen.bibliothek.kit.edu]
• 10. infinitalab.com [infinitalab.com]
• 11. uu.diva-portal.org [uu.diva-portal.org]

An In-depth Technical Guide to the Thermal Stability and Decomposition of Vinylene Carbonate

For Researchers, Scientists, and Drug Development Professionals

Vinylene carbonate (VC) is a critical component in various chemical syntheses and is extensively used as an electrolyte additive in lithium-ion batteries to form a stable solid electrolyte interphase (SEI) on the anode. Understanding its thermal stability and decomposition pathways is paramount for ensuring the safety, performance, and longevity of these systems. This guide provides a comprehensive overview of the thermal behavior of vinylene carbonate, detailing its decomposition mechanisms, products, and the experimental methodologies used for its characterization.

Thermal Decomposition Mechanisms

The thermal decomposition of vinylene carbonate is a complex process that can proceed through several pathways, largely dependent on the surrounding chemical environment, particularly in the context of lithium-ion battery electrolytes. The primary decomposition routes include reductive decomposition, polymerization, and ring-opening reactions.

• Reductive Decomposition: In the presence of a reducing agent, such as a lithiated graphite anode in a battery, VC undergoes a one-electron reduction to form a radical anion. This radical anion is a key intermediate that can subsequently undergo ring-opening. The energy barrier for the homolytic ring opening of the VC reduction intermediate is approximately 20.1 kcal/mol.[1] This process is a critical first step in the formation of a protective SEI layer.

• Polymerization: Vinylene carbonate can polymerize via its carbon-carbon double bond, leading to the formation of poly(vinylene carbonate) (poly(VC)).[2][3] This polymerization can be initiated electrochemically or thermally and is a significant contributor to the formation of a stable and elastic SEI layer on electrode surfaces.[2]

• Ring-Opening Reactions: The VC molecule, particularly after reduction, can undergo ring-opening to form various reactive intermediates. Cleavage of the C–O bonds in the vinylic sites is a likely pathway, leading to intermediates that can further decompose or polymerize.[4] Theoretical studies suggest that the energy barriers for VC ring-opening reductive reactions on a lithium metal surface are in the range of 0.29–0.34 eV.[4]

Decomposition Products

The decomposition of vinylene carbonate results in a variety of solid, liquid, and gaseous products. The composition of these products is highly dependent on the decomposition conditions.

Solid Products:

• Lithium Carbonate (Li₂CO₃): A common inorganic product of VC decomposition.[2][4]

• Poly(vinylene carbonate) (poly(VC)): A major polymeric product that forms a key component of the SEI layer.[2][3]

• Lithium Vinylene Dicarbonate (LVD) and Lithium Divinylene Dicarbonate (LDVD): Unsaturated lithium alkyl dicarbonate salts formed from the reaction of the VC radical anion with other VC molecules.[3]

• Other Inorganic Salts: Products such as lithium formate (HCO₂Li) and lithium oxalate (Li₂C₂O₄) have also been identified.[2][5]

Gaseous Products:

• Carbon Dioxide (CO₂): A significant gaseous product, the evolution of which can be detected at potentials above 2.0 V vs Li⁺/Li.[6][7] Its formation is suggested to originate from an initial electrochemical reduction of VC followed by a chemical propagation step.[6]

• Ethylene (C₂H₄): The presence of VC has been shown to suppress the evolution of ethylene during thermal abuse, indicating a modification of the decomposition pathways of other electrolyte components like ethylene carbonate (EC).[8][9]

Quantitative Data on Thermal Stability

The following tables summarize key quantitative data related to the thermal stability and decomposition of vinylene carbonate.

Table 1: Energy Barriers for Vinylene Carbonate Decomposition Reactions

Reaction	Energy Barrier (kcal/mol)	Reference
Homolytic ring opening of the VC reduction intermediate	20.1	[1]
Ring-opening of the EC moiety from a VC-reduction intermediate	17.2	[1]
Ring-opening reductive reaction on Li(001) surface (theoretical)	0.29–0.34 eV (6.7-7.8 kcal/mol)	[4]

Table 2: Onset Temperatures of Exothermic Reactions

System	Onset Temperature (°C)	Comments	Reference
Lithiated graphite with electrolyte containing 10 wt% VC	~50	A small exotherm is observed, after which reactivity is lower than the control electrolyte below 200°C.	[10]
Delithiated NMC with electrolyte containing 10 wt% VC	~180-250	Exothermic reactions observed in this range.	[10]
Graphite/NMC cell with VC during thermal stress test	up to 132	VC suppresses C₂H₄ evolution, suggesting a modified SEI composition.	[8][9]

Experimental Protocols

The characterization of vinylene carbonate decomposition involves a suite of analytical techniques to identify both volatile and non-volatile products and to elucidate the underlying reaction mechanisms.

4.1 Gas Chromatography-Mass Spectrometry (GC-MS)

• Objective: To identify and quantify gaseous decomposition products.

• Methodology:

  • A sample of the headspace gas from a heated or electrochemically cycled cell containing vinylene carbonate is collected using a gas-tight syringe.

  • The gas sample is injected into a GC system equipped with a suitable column (e.g., porous layer open tubular column) to separate the different gas components. Helium is typically used as the carrier gas.

  • The temperature of the GC oven is ramped (e.g., from 50°C to 220°C at 10°C/min) to elute the gases based on their boiling points and interaction with the stationary phase.[11]

  • The separated gases then enter a mass spectrometer, which ionizes the molecules and separates the ions based on their mass-to-charge ratio, allowing for their identification by comparing the resulting mass spectra to a library (e.g., NIST).[11]

4.2 X-ray Photoelectron Spectroscopy (XPS)

• Objective: To determine the elemental composition and chemical states of the solid decomposition products forming the SEI layer.

• Methodology:

  • Electrodes are harvested from cells cycled with a VC-containing electrolyte in an inert atmosphere (e.g., an argon-filled glovebox) to prevent contamination.

  • The electrodes are rinsed with a volatile solvent (e.g., dimethyl carbonate) to remove residual electrolyte.

  • The sample is transferred to the XPS chamber under vacuum.[5]

  • The surface is irradiated with a monochromatic X-ray beam (e.g., Al Kα), causing the emission of core-level electrons.

  • An electron energy analyzer measures the kinetic energy of the emitted photoelectrons. The binding energy is then calculated, which is characteristic of the element and its chemical environment.

  • An argon flood gun may be used to prevent surface charging.[5] High-resolution spectra for C 1s, O 1s, Li 1s, and other relevant elements are acquired and deconvoluted to identify chemical species like Li₂CO₃, poly(VC), and lithium alkyl carbonates.

4.3 High-Performance Liquid Chromatography (HPLC)

• Objective: To separate, identify, and quantify soluble decomposition products in the electrolyte.

• Methodology:

  • The electrolyte is extracted from a cycled cell.

  • The sample is diluted with a suitable solvent and injected into the HPLC system.

  • A reverse-phase column (e.g., C18) is often used, with a mobile phase gradient (e.g., water and acetonitrile) to separate the components based on their polarity.

  • A detector, such as a mass spectrometer (HPLC-MS), is used to identify the eluting compounds.[12] This technique is particularly useful for identifying soluble oligomers and other degradation products.[12]

Visualizing Decomposition and Experimental Workflows

Decomposition Pathway of Vinylene Carbonate

Caption: Simplified reaction network for the reductive decomposition of vinylene carbonate.

Experimental Workflow for SEI Characterization

Caption: General experimental workflow for the analysis of VC decomposition products.

References

• 1. Theoretical studies to understand surface chemistry on carbon anodes for lithium-ion batteries: how does vinylene carbonate play its role as an electrolyte additive? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Vinylene carbonate reactivity at lithium metal surface: first-principles insights into the early steps of SEI formation - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 5. osti.gov [osti.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. uu.diva-portal.org [uu.diva-portal.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. api.repository.cam.ac.uk [api.repository.cam.ac.uk]
• 12. High‐Voltage Instability of Vinylene Carbonate (VC): Impact of Formed Poly‐VC on Interphases and Toxicity - PMC [pmc.ncbi.nlm.nih.gov]

vinylene carbonate solubility in organic solvents

An In-depth Technical Guide on the Solubility of Vinylene Carbonate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of vinylene carbonate (VC), a crucial compound in materials science and organic synthesis. Best known as a high-performance electrolyte additive for lithium-ion batteries, its solubility characteristics are fundamental to its application and formulation. This document details its solubility in various organic solvents, provides standardized experimental protocols for solubility determination and synthesis, and illustrates key chemical processes.

Solubility of Vinylene Carbonate

Vinylene carbonate (1,3-dioxol-2-one) is a cyclic carbonate ester that is solid at room temperature (Melting Point: 19-22 °C)[1]. Its solubility is a critical parameter for its use as an electrolyte additive, where it must be dissolved in a mixture of organic carbonate solvents, and for its application as a reactant in organic synthesis.

Quantitative and Qualitative Solubility Data

While specific quantitative solubility data for vinylene carbonate in a wide range of organic solvents is not extensively published, qualitative descriptions and some specific values are available. The compound is generally described as soluble in common polar organic solvents, particularly the carbonate solvents used in battery electrolytes.[2][3] Poly(vinylene carbonate), the polymer formed from VC, is readily soluble in acetone and dimethylformamide.[2]

A summary of available solubility data is presented in Table 1.

Table 1: Solubility of Vinylene Carbonate in Various Solvents

Solvent	Formula	Solvent Type	Solubility	Citation
Water	H₂O	Polar Protic	11.5 g/100 mL	[4][5][6][7]
Ethanol	C₂H₅OH	Polar Protic	Soluble	[2][3]
Tetrahydrofuran (THF)	C₄H₈O	Polar Aprotic	Soluble	[2][3]
Ethylene Carbonate (EC)	C₃H₄O₃	Polar Aprotic	Soluble	[2][3]
Propylene Carbonate (PC)	C₄H₆O₃	Polar Aprotic	Soluble	[2][3]
Dimethyl Carbonate (DMC)	C₃H₆O₃	Polar Aprotic	Soluble	[2][4]
Diethyl Carbonate (DEC)	C₅H₁₀O₃	Polar Aprotic	Soluble	[2][3]
Acetone (for Poly(VC))	C₃H₆O	Polar Aprotic	Readily Soluble	[2]
Dimethylformamide (DMF) (for Poly(VC))	C₃H₇NO	Polar Aprotic	Readily Soluble	[2]

Experimental Protocols

Detailed experimental procedures for determining solubility and for the synthesis of vinylene carbonate are outlined below.

Protocol for Determining Thermodynamic Solubility

While specific protocols for vinylene carbonate are not published, a generalized experimental methodology for determining the thermodynamic (equilibrium) solubility of a solid organic compound in an organic solvent using the isothermal shake-flask method coupled with gravimetric analysis is provided.[8][9][10][11]

Objective: To determine the concentration of a saturated solution of a solute in a specific solvent at a constant temperature.

Materials and Equipment:

• Vinylene Carbonate (solute)

• Organic Solvent of interest

• Analytical balance (±0.1 mg precision)

• Thermostatic shaker or water bath capable of maintaining a constant temperature (e.g., 25 °C ± 0.1 °C)

• Glass vials or flasks with airtight seals

• Syringe filters (e.g., 0.22 µm PTFE) to separate the saturated solution from the excess solid

• Pipettes and pre-weighed evaporation dishes or vials

• Drying oven

Procedure:

• Preparation: Add an excess amount of vinylene carbonate to a glass vial. The excess solid is crucial to ensure that equilibrium with the solid phase is maintained.[11]

• Solvent Addition: Add a known volume of the desired organic solvent to the vial.

• Equilibration: Seal the vial tightly and place it in the thermostatic shaker set to the desired temperature (e.g., 25 °C). Agitate the suspension for a sufficient period to ensure equilibrium is reached. This can take anywhere from 24 to 72 hours. It is recommended to test samples at different time points (e.g., 24, 48, 72 hours) to confirm that the concentration is no longer changing.[8]

• Phase Separation: Once equilibrium is achieved, allow the vials to rest in the thermostatic bath for several hours to let the excess solid settle.

• Sampling: Carefully draw a sample of the supernatant (the clear, saturated solution) using a syringe. Immediately attach a syringe filter and dispense the filtrate into a pre-weighed, dry evaporation dish. This step must be performed quickly to avoid temperature changes that could affect solubility.[11]

• Gravimetric Analysis: Accurately weigh the evaporation dish containing the saturated solution.

• Solvent Evaporation: Place the dish in a drying oven at a temperature sufficient to evaporate the solvent completely without decomposing the vinylene carbonate (note: VC decomposes above 80 °C).

• Final Weighing: Once all the solvent has evaporated and the dish has cooled to room temperature in a desiccator, weigh the dish again. The difference between this final weight and the initial weight of the empty dish gives the mass of the dissolved vinylene carbonate.[8][12]

• Calculation: The solubility can be calculated using the initial weight of the solution and the final weight of the solute residue.

Protocol for Synthesis of Vinylene Carbonate

The most common industrial synthesis of vinylene carbonate is a two-step process starting from ethylene carbonate (EC).[1][4][13]

Step 1: Chlorination of Ethylene Carbonate

• Reaction: Ethylene carbonate is chlorinated to produce monochloroethylene carbonate (CEC). This is typically a free-radical substitution reaction initiated by UV light.

• Procedure: Liquid ethylene carbonate is placed in a suitable reactor equipped with a UV lamp and a gas inlet. Chlorine gas (Cl₂) or sulfuryl chloride (SO₂Cl₂) is introduced into the reactor at a controlled rate.[1][13] The reaction is typically maintained at a temperature of 60-70 °C. The progress of the reaction is monitored until the desired conversion is achieved. The resulting crude CEC is often purified by vacuum distillation.

Step 2: Dehydrochlorination of Chloroethylene Carbonate

• Reaction: The intermediate CEC is treated with a base to eliminate hydrogen chloride (HCl), forming the double bond in vinylene carbonate.

• Procedure: The purified CEC is dissolved in an organic solvent (dimethyl carbonate is often used).[4] A tertiary amine base, most commonly triethylamine (NEt₃), is slowly added to the solution.[4][13] The reaction is exothermic and is typically controlled at a temperature between 25-60 °C.[14] The triethylamine hydrochloride salt precipitates as a solid. After the reaction is complete, the salt is removed by filtration. The final vinylene carbonate product is then purified from the filtrate, typically through vacuum distillation.

Key Process Visualizations

To better illustrate the chemical processes involving vinylene carbonate, the following diagrams are provided.

Synthesis Workflow of Vinylene Carbonate

The following diagram illustrates the two-step synthesis of vinylene carbonate from ethylene carbonate.

Caption: Workflow for the synthesis of vinylene carbonate.

Mechanism of SEI Formation

Vinylene carbonate is a critical electrolyte additive that enhances battery performance by forming a stable Solid Electrolyte Interphase (SEI) on the anode. This protective film prevents destructive side reactions.

Caption: Logical flow of SEI formation via vinylene carbonate.

References

• 1. Vinylene carbonate | 872-36-6 [chemicalbook.com]
• 2. Vinylene carbonate - Wikipedia [en.wikipedia.org]
• 3. VINYLENE CARBONATE - Ataman Kimya [atamanchemicals.com]
• 4. Page loading... [guidechem.com]
• 5. meisenbaochem.com [meisenbaochem.com]
• 6. Product Center- Vinylene carbonate（VC） -Synvent Materials Corporation [synventgroup.com]
• 7. Vinylene carbonate Cas £º 872-36-6 -Nanjing Gesuke Technology Co., Ltd . [nj-gsk.com]
• 8. uomus.edu.iq [uomus.edu.iq]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. dissolutiontech.com [dissolutiontech.com]
• 12. pharmajournal.net [pharmajournal.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Spectroscopic Analysis of Vinylene Carbonate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vinylene carbonate (VC), a five-membered cyclic carbonate, is a crucial component in various chemical applications, most notably as an electrolyte additive in lithium-ion batteries where it enhances the stability of the solid electrolyte interphase (SEI). A thorough understanding of its molecular structure and vibrational modes is paramount for optimizing its performance and for quality control. This technical guide provides an in-depth overview of the spectroscopic analysis of vinylene carbonate, focusing on Nuclear Magnetic Resonance (NMR), Infrared (IR), and Raman spectroscopy.

Molecular Structure and Spectroscopic Correlation

The spectroscopic data obtained from NMR, IR, and Raman techniques provide complementary information about the chemical environment of atoms and the vibrational modes of the bonds within the vinylene carbonate molecule.

Caption: Correlation of spectroscopic techniques to the structural information of vinylene carbonate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of vinylene carbonate by probing the magnetic properties of its atomic nuclei, primarily ¹H and ¹³C.

¹H NMR Spectroscopy

The ¹H NMR spectrum of vinylene carbonate is characterized by a single resonance, indicating that the two vinyl protons are chemically equivalent.

Table 1: ¹H NMR Spectroscopic Data for Vinylene Carbonate

Chemical Shift (δ) ppm	Multiplicity	Assignment
~7.2	Singlet	Vinylic Protons (HC=CH)

Note: The exact chemical shift can vary slightly depending on the solvent used.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum of vinylene carbonate shows two distinct resonances corresponding to the carbonyl carbon and the two equivalent vinyl carbons.

Table 2: ¹³C NMR Spectroscopic Data for Vinylene Carbonate [1][2]

Chemical Shift (δ) ppm	Assignment
~155	Carbonyl Carbon (C=O)
~135	Vinylic Carbons (HC=CH)

Note: The exact chemical shift can vary slightly depending on the solvent used.

Vibrational Spectroscopy: IR and Raman

Infrared (IR) and Raman spectroscopy are complementary techniques that provide information about the vibrational modes of the molecule.

Infrared (IR) Spectroscopy

The IR spectrum of vinylene carbonate exhibits characteristic absorption bands corresponding to the stretching and bending vibrations of its functional groups.[3][4]

Table 3: Key Infrared (IR) Absorption Bands for Vinylene Carbonate [3][5]

Wavenumber (cm⁻¹)	Intensity	Assignment
~3171	Weak	=C-H Stretch
~1800	Strong	C=O Stretch
~1630	Weak	C=C Stretch
~1147	Strong	C-O Stretch
~1078	Strong	O-C-O Stretch
~718	Strong	Out-of-plane C-H bend

A high carbonyl stretching frequency indicates a short C-O bond length.[6]

Raman Spectroscopy

The Raman spectrum provides information on the vibrations that involve a change in the polarizability of the molecule.

Table 4: Key Raman Scattering Peaks for Vinylene Carbonate [6]

Wavenumber (cm⁻¹)	Assignment
~1630	C=C Stretch
258	Ring-puckering vibration

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic analysis of vinylene carbonate.

NMR Spectroscopy

• Sample Preparation : Dissolve a small amount of vinylene carbonate in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). The concentration should be optimized for the specific instrument, typically in the range of 5-25 mg/mL.

• Instrumentation : Utilize a high-resolution NMR spectrometer (e.g., 300 MHz or higher).

• ¹H NMR Acquisition :

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical parameters include a 45° pulse angle and a relaxation delay of 1-5 seconds.

  • The number of scans can be adjusted to achieve an adequate signal-to-noise ratio.

• ¹³C NMR Acquisition :

  • Acquire a standard one-dimensional ¹³C NMR spectrum with proton decoupling.

  • A greater number of scans is typically required compared to ¹H NMR due to the lower natural abundance of ¹³C.

  • Typical parameters include a 45° pulse angle and a relaxation delay of 2 seconds.[7]

• Data Processing : Process the raw data by applying a Fourier transform, phase correction, and baseline correction. The chemical shifts are referenced to an internal standard, such as tetramethylsilane (TMS).

Infrared (IR) Spectroscopy

• Sample Preparation :

  • Liquid Film : Place a drop of liquid vinylene carbonate between two KBr or NaCl plates.

  • Solution : Dissolve vinylene carbonate in a suitable solvent that has minimal interference in the spectral regions of interest (e.g., CCl₄).

• Instrumentation : Use a Fourier-transform infrared (FTIR) spectrometer.

• Data Acquisition :

  • Acquire a background spectrum of the empty sample holder or the solvent.

  • Acquire the sample spectrum.

  • The final spectrum is obtained by ratioing the sample spectrum against the background spectrum.

  • Typically, 16-32 scans are co-added to improve the signal-to-noise ratio with a spectral resolution of 4 cm⁻¹.[8]

• Data Analysis : Identify the characteristic absorption bands and assign them to the corresponding molecular vibrations.

Raman Spectroscopy

• Sample Preparation : Place the liquid vinylene carbonate sample in a glass capillary tube or a suitable sample holder.

• Instrumentation : Use a Raman spectrometer equipped with a laser excitation source (e.g., 532 nm, 785 nm).

• Data Acquisition :

  • Focus the laser beam on the sample.

  • Collect the scattered light and direct it to the detector.

  • The acquisition time and laser power should be optimized to obtain a good quality spectrum without causing sample degradation.

• Data Analysis : Analyze the Raman spectrum to identify the scattering peaks and assign them to the molecular vibrations.

Spectroscopic Analysis Workflow

The following diagram illustrates a typical workflow for the comprehensive spectroscopic analysis of a vinylene carbonate sample.

Caption: A generalized workflow for the spectroscopic analysis of vinylene carbonate.

Conclusion

The spectroscopic analysis of vinylene carbonate using NMR, IR, and Raman techniques provides a comprehensive understanding of its molecular structure and chemical properties. This guide offers the fundamental data and methodologies for researchers, scientists, and professionals in drug development to effectively utilize these analytical techniques for the characterization of vinylene carbonate. The presented data and protocols serve as a valuable resource for quality control, reaction monitoring, and further research involving this important chemical compound.

References

• 1. Vinylene carbonate(872-36-6) 13C NMR spectrum [chemicalbook.com]
• 2. Vinylene carbonate | C3H2O3 | CID 13385 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Radiation Chemistry Reveals the Reaction Mechanisms Involved in the Reduction of Vinylene Carbonate in the Solid Electrolyte Interphase of Lithium‐Ion Batteries - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.aip.org [pubs.aip.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. api.repository.cam.ac.uk [api.repository.cam.ac.uk]

electrochemical window of vinylene carbonate

An In-depth Technical Guide to the Electrochemical Window of Vinylene Carbonate

Introduction

Vinylene carbonate (VC) is a widely utilized electrolyte additive in lithium-ion batteries (LIBs), renowned for its ability to form a stable and effective solid electrolyte interphase (SEI) on anode surfaces.[1][2] This SEI layer is crucial for preventing the continuous decomposition of the electrolyte, thereby enhancing the cyclability, lifespan, and safety of the battery.[3][4] The electrochemical stability window (ESW) of an electrolyte, defined by its reduction and oxidation potential limits, is a critical parameter that governs its operational voltage range. Understanding the precise electrochemical window of VC is paramount for optimizing battery performance, particularly in high-voltage applications. This guide provides a comprehensive overview of the electrochemical behavior of VC, its decomposition pathways, and the experimental protocols used for its characterization.

Electrochemical Stability Window (ESW) of Vinylene Carbonate

The ESW of VC is narrower than that of common carbonate solvents like ethylene carbonate (EC) and diethyl carbonate (DEC).[5][6] This property is advantageous as VC can be preferentially decomposed to form a passivating layer on the electrode surfaces before the bulk electrolyte reacts.

Reductive Stability (Anodic Limit)

VC is reduced at a higher potential (less negative) compared to EC. This allows it to form the SEI on graphite anodes before lithium intercalation and significant solvent co-insertion, which could damage the anode structure.[7][8] The reported onset potential for VC reduction varies in the literature but generally falls within the range of 1.0 V to 2.0 V vs. Li+/Li.[7] Some studies pinpoint the first observable electrochemical reaction involving VC in the range of 1.9–1.6 V.[7] Other reports indicate that VC and another common additive, fluoroethylene carbonate (FEC), are both reduced at potentials above 1 V vs. Li+/Li.[3] At lower potentials, around 0.73 V, VC is reported to be reduced to form a poly(VC)-rich outer SEI layer.[9]

Oxidative Stability (Cathodic Limit)

On the cathode side, VC is less stable than conventional carbonate solvents.[5][10] Its oxidation occurs at a lower potential, which can be beneficial for forming a protective cathode electrolyte interphase (CEI) in some battery chemistries. However, this can be detrimental in high-voltage systems, such as those using LiNi₀.₅Mn₁.₅O₄ (LNMO) cathodes, where VC oxidation can lead to increased impedance and poor cycling performance.[11] Cyclic voltammetry experiments have shown VC oxidation features around 4.25 V.[10] Other sources suggest an oxidation potential greater than 4.3 V vs. Li+/Li.[5] At very high upper cut-off voltages (e.g., 4.8 V), significant VC decomposition and polymerization are observed.[12]

Quantitative Data Summary

The following table summarizes the reported electrochemical potential limits for vinylene carbonate.

Electrochemical Process	Reported Potential (V vs. Li+/Li)	Technique / Conditions	Reference
Onset of Reduction	1.9 V - 1.6 V	Cyclic Voltammetry (CV)	[7]
Reduction	> 1.0 V	Electrochemical Quartz Crystal Microbalance with Dissipation Monitoring (EQCM-D)	[3]
Reduction to poly(VC)	~0.73 V	Not specified	[9]
Onset of Oxidation	~4.25 V	Cyclic Voltammetry (CV)	[10]
Onset of Oxidation	> 4.3 V	Not specified	[5]
Significant Oxidation	> 4.7 V	High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)	[12]

Decomposition Mechanisms and Pathways

The functionality of VC as an additive is intrinsically linked to its decomposition mechanisms at both the anode and cathode.

Reductive Decomposition and SEI Formation

Upon reduction at the anode surface, VC undergoes a complex series of reactions, including polymerization and decomposition, to form a stable SEI. This process is initiated by a one-electron reduction to form a radical anion, which can then polymerize or decompose further.[8] The resulting SEI is often rich in poly(vinylene carbonate) (poly(VC)), lithium carbonate (Li₂CO₃), lithium oxalate (Li₂C₂O₄), and lithium formate (HCO₂Li).[2][13] The formation of a poly(VC) layer is considered key to improving the elasticity and robustness of the SEI.[1][2] This VC-derived SEI effectively suppresses the reduction of other electrolyte components at lower potentials.[7]

References

• 1. Vinylene carbonate reactivity at lithium metal surface: first-principles insights into the early steps of SEI formation - Journal of Materials Chemistry A (RSC Publishing) DOI:10.1039/D2TA08772C [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Vinylene carbonate as a highly effective electrolyte additive for Li3VO4 anodes with enhanced electrochemical performance - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Theoretical studies to understand surface chemistry on carbon anodes for lithium-ion batteries: how does vinylene carbonate play its role as an electrolyte additive? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Exploring the Role of an Electrolyte Additive in Suppressing Surface Reconstruction of a Ni-Rich NMC Cathode at Ultrahigh Voltage via Enhanced In Situ and Operando Characterization Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. High‐Voltage Instability of Vinylene Carbonate (VC): Impact of Formed Poly‐VC on Interphases and Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]

vinylene carbonate polymerization mechanism and kinetics

An in-depth technical guide on the core polymerization mechanisms and kinetics of vinylene carbonate is detailed below. This guide is intended for researchers, scientists, and professionals in drug development and materials science, with a focus on providing clear, actionable information.

Introduction to Vinylene Carbonate Polymerization

Vinylene carbonate (VC), or 1,3-dioxol-2-one, is a five-membered heterocyclic compound featuring an activated double bond, making it a versatile monomer for both homopolymerization and copolymerization.[1][2] Its polymers, particularly poly(vinylene carbonate) (PVCa), are of significant interest due to their applications in various fields. Most notably, VC is a critical electrolyte additive in lithium-ion batteries, where its in-situ polymerization on the electrode surface forms a stable solid electrolyte interphase (SEI), enhancing battery performance and longevity.[2][3][4][5]

The polymerization of VC can proceed through several mechanisms, primarily radical and anionic (reductive) pathways. The choice of polymerization route and reaction conditions significantly influences the properties of the resulting polymer, such as molecular weight, solubility, and structure.[4][6] The purity of the VC monomer is a critical factor for successful polymerization, as impurities formed during synthesis can inhibit the reaction.[7]

Polymerization Mechanisms

The primary mechanisms for vinylene carbonate polymerization are radical polymerization and reductive polymerization, which is particularly relevant in electrochemical environments. Ring-opening reactions can also occur under specific conditions.

Radical Polymerization

Radical polymerization is the most common method for synthesizing poly(vinylene carbonate).[2][4] This process can be carried out in bulk, solution, suspension, or dispersion using common radical initiators.[1][8]

Initiation: The process begins with the decomposition of a radical initiator, such as azobis(isobutyronitrile) (AIBN) or benzoyl peroxide, to generate free radicals.[1] These radicals then attack the electron-rich double bond of the VC monomer.

Propagation: The newly formed monomer radical adds to another VC molecule, propagating the polymer chain.

Termination: The growing polymer chains are terminated through combination or disproportionation reactions.

However, conventional radical polymerization of VC at temperatures above 40°C often yields colored and partially soluble or crosslinked polymers.[4][6] This is attributed to chain transfer reactions with the polymer backbone.[4] To achieve better control over the polymerization and obtain soluble, well-defined polymers, living radical polymerization techniques like Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization have been successfully employed.[6] A redox-initiated, room-temperature micro-emulsion RAFT process can produce fully soluble PVCa with a low polydispersity index (PDI) of around 1.2.[6]

Caption: Generalized workflow for free-radical polymerization of vinylene carbonate.

Anionic (Reductive) Polymerization

In the context of lithium-ion batteries, VC undergoes reductive polymerization at the anode surface to form the SEI.[3] This process is initiated by electron transfer from the lithium metal or graphite anode to the VC molecule, forming a vinylene carbonate radical anion (VC•−).[3][5]

Recent studies using picosecond pulsed radiolysis and theoretical calculations have elucidated the subsequent steps.[3] Once formed, the VC•− is a transient species that can undergo several rapid reactions:

• Ring-Opening: The radical anion can undergo ring-opening in a few nanoseconds.[3] Density Functional Embedding Theory (DFET) calculations suggest that thermodynamically accessible ring-opening reactions have energy barriers in the range of 0.29–0.34 eV.[5][9] Cleavage at the vinylic C–O bond is considered the more likely pathway.[5]

• Dimerization/Oligomerization: The VC•− can react with neutral VC molecules to form dimers and oligomers.[3] This process initiates the growth of polymer chains.[3][9]

These initial reactions lead to the formation of a complex polymer structure that constitutes the SEI, which may include poly(VC) units as well as other functional groups resulting from side reactions, potentially involving trace amounts of water.[3] This reductive polymerization is the key mechanism by which VC passivates the electrode surface.[2]

Caption: Reductive polymerization pathway of vinylene carbonate on an anode surface.

Ring-Opening Polymerization (ROP)

While polymerization through the vinyl double bond is dominant, ring-opening reactions of the carbonate moiety can also occur.[10] These reactions are typically driven by nucleophilic attack or hydrolysis, especially in the presence of bases like hydroxides.[10][11] This can lead to the formation of polycarbonates or poly(vinylene glycol) structures.[10] In the context of battery electrolytes, VC has been shown to react rapidly with water impurities, which can lead to ring-opening and the evolution of CO2.[10][11] While not the primary route for forming the high-molecular-weight polymers typically desired, this reactivity is important in understanding the side reactions and degradation pathways of VC.

Polymerization Kinetics

Quantitative data on the polymerization kinetics of vinylene carbonate provides insight into reaction rates and copolymerization behavior.

Homopolymerization Kinetics

Kinetic studies on the bulk polymerization of VC initiated by 60Co γ-rays have provided key parameters for its homopolymerization.

Parameter	Value	Conditions
Overall Activation Energy	5.0 kcal/mole	Bulk polymerization, 30°-110°C, 1 x 105 rad/hr dose rate[7]
Maximum Reaction Rate	1 x 10-3 mole/l-sec	Bulk polymerization, 30°-110°C, 1 x 105 rad/hr dose rate[7]

Chain Transfer and Copolymerization

Chain transfer reactions can significantly impact the molecular weight of the resulting polymer, especially in solution polymerization. For copolymerization, reactivity ratios indicate the preference of a growing polymer chain to add a monomer of the same species or the comonomer.

Parameter	Value	Conditions
Chain Transfer Constant (Cs)	0.0228	Solvent: N,N-dimethylformamide (DMF), 60°C[4]
Reactivity Ratios (rVCA)	0.42	Comonomer: Chlorotrifluoroethylene (CTFE)[7]
Reactivity Ratios (rCTFE)	0.48	Comonomer: Vinylene Carbonate (VCA)[7]

Experimental Protocols

Detailed methodologies are crucial for the successful synthesis of poly(vinylene carbonate).

Monomer Purification

The purity of vinylene carbonate is critical, as impurities can inhibit polymerization.[7]

• Starting Material: Industrially produced VC is often a yellow to brown liquid.[1]

• Purification Steps: To reduce by-products, the monomer can be stirred with sodium borohydride or urea at elevated temperatures.[1] However, VC is thermally labile and decomposes above 80°C.[1] Therefore, gentle purification processes are required to obtain high-purity, solid VC with a melting point of 20-22°C.[1]

• Inhibitors: To prevent spontaneous polymerization during storage, inhibitors like butylhydroxytoluene (BHT) are often added.[1]

Radical Polymerization Protocol (Example: Solution Polymerization)

• Reaction Setup: A reaction vessel is charged with purified vinylene carbonate and a suitable solvent (e.g., acetone, DMF). Poly(vinylene carbonate) is readily soluble in acetone and dimethylformamide.[1]

• Initiator Addition: A radical initiator, such as AIBN or benzoyl peroxide, is added to the solution.[1]

• Reaction Conditions: The mixture is heated to a temperature typically ranging from 40°C to 170°C under an inert atmosphere (e.g., nitrogen or argon).[8] For example, copolymerization with N-vinyl-2-pyrrolidone has been performed in acetone at 50°C for 72 hours with AIBN.

• Polymer Isolation: After the reaction period, the polymer is isolated by precipitation in a non-solvent (e.g., methanol), followed by filtration and drying under vacuum.

Redox-Initiated RAFT Polymerization in Microemulsion

• Emulsion Preparation: A microemulsion is prepared, typically containing the VC monomer, a surfactant, a co-surfactant, water, and a RAFT agent.

• Initiation: A redox initiator system (e.g., a combination of an oxidizing and a reducing agent) is added at room temperature to initiate the polymerization.[6]

• Polymerization: The reaction proceeds under stirring. The living nature of the polymerization allows for the synthesis of block copolymers by sequential monomer addition.[6]

• Characterization: The resulting polymer's molecular weight and polydispersity are determined using Gel Permeation Chromatography (GPC).[6]

Caption: A typical experimental workflow for RAFT polymerization of vinylene carbonate.

References

• 1. Vinylene carbonate - Wikipedia [en.wikipedia.org]
• 2. VINYLENE CARBONATE - Ataman Kimya [atamanchemicals.com]
• 3. Radiation Chemistry Reveals the Reaction Mechanisms Involved in the Reduction of Vinylene Carbonate in the Solid Electrolyte Interphase of Lithium‐Ion Batteries - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Vinylene carbonate reactivity at lithium metal surface: first-principles insights into the early steps of SEI formation - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 6. Synthesis of soluble poly(vinylene carbonate) by redox-initiated RAFT process in microemulsion and its aminolysis yielding snow-white polymethylol - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. US4098771A - Process for the preparation of polymers of vinylene carbonate - Google Patents [patents.google.com]
• 9. Vinylene carbonate reactivity at lithium metal surface: first-principles insights into the early steps of SEI formation - Journal of Materials Chemistry A (RSC Publishing) DOI:10.1039/D2TA08772C [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. 244th ECS Meeting (October 8-12, 2023) [ecs.confex.com]

Theoretical Insights into the Reduction Potential of Vinylene Carbonate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the theoretical studies surrounding the reduction potential of vinylene carbonate (VC), a crucial electrolyte additive in lithium-ion batteries. Understanding the fundamental electrochemical behavior of VC is paramount for the rational design of more stable and efficient energy storage systems. This document summarizes key quantitative data from computational studies, outlines the theoretical methodologies employed, and visualizes the proposed reduction mechanisms.

Quantitative Analysis of Vinylene Carbonate Reduction

Theoretical studies, primarily employing Density Functional Theory (DFT), have provided significant insights into the electrochemical reduction of vinylene carbonate. The data presented below summarizes the key calculated parameters, offering a comparative perspective with ethylene carbonate (EC), a common electrolyte solvent.

Parameter	Vinylene Carbonate (VC)	Ethylene Carbonate (EC)	Computational Method	Source
Reduction Potential (vs. Au electrode, physical scale)	-2.67 eV	-3.19 eV	B3PW91/6-311++G(d,p)	[1]
Experimental Reduction Potential (vs. Au electrode)	-2.96 eV	-2.94 eV	Cyclic Voltammetry	[2]
Adiabatic Electron Affinity (gas phase)	-	-7.6 kcal/mol	B3PW91/6-311++G(d,p)	[3]
Energy Barrier for Ring Opening of Anion	Higher than EC	9.0 kcal/mol	B3PW91/6-311++G(d,p)	[1][3]
Stability of Li+(Solvent) Reduction Intermediate	More stable ion-pair	Less stable ion-pair	B3PW91/6-311++G(d,p)	[1][4]

Theoretical and Experimental Methodologies

The theoretical investigation of vinylene carbonate's reduction potential predominantly relies on quantum chemical calculations. These computational experiments provide a molecular-level understanding of the reduction process.

Computational Protocol: Density Functional Theory (DFT) Calculations

The following outlines a typical computational workflow for determining the reduction potential and reaction pathways of vinylene carbonate:

• Geometry Optimization: The initial step involves optimizing the ground state geometries of the vinylene carbonate molecule, its radical anion, and any relevant intermediates (e.g., Li+-VC complexes). This is typically performed using a DFT functional, such as B3PW91 or a more modern functional with dispersion corrections, and a suitable basis set like 6-31G(d).[1]

• Frequency Calculations: To confirm that the optimized structures correspond to true energy minima, vibrational frequency calculations are performed. The absence of imaginary frequencies indicates a stable structure.

• Single-Point Energy Calculations: To obtain more accurate electronic energies, single-point energy calculations are carried out on the optimized geometries using a larger basis set, for example, 6-311++G(d,p).[1]

• Solvation Modeling: To simulate the effect of the electrolyte environment, a continuum solvation model, such as the Polarizable Continuum Model (PCM), is often employed.[3] This model treats the solvent as a continuous dielectric medium.

• Reduction Potential Calculation: The reduction potential is then calculated from the Gibbs free energy of the reduction reaction. For a one-electron reduction, the change in Gibbs free energy (ΔG) is related to the reduction potential (E) by the equation: ΔG = -nFE, where n is the number of electrons transferred and F is the Faraday constant.

• Reaction Pathway Analysis: To investigate the decomposition mechanism following reduction, transition state searches are performed to locate the energy barriers for reactions such as ring-opening. This helps in understanding the kinetics of the decomposition process.

Experimental Protocol: Cyclic Voltammetry

Experimental validation of theoretical predictions is crucial. Cyclic voltammetry (CV) is a standard electrochemical technique used to measure the reduction potential of species in solution.

• Electrolyte Preparation: The electrolyte solution is prepared by dissolving the compound of interest (e.g., vinylene carbonate) and a supporting electrolyte (e.g., a lithium salt) in an appropriate solvent (e.g., a mixture of organic carbonates).

• Electrochemical Cell Setup: A three-electrode cell is typically used, consisting of a working electrode (e.g., gold or glassy carbon), a reference electrode (e.g., Li/Li+), and a counter electrode (e.g., platinum wire).

• Potential Sweep: The potential of the working electrode is swept linearly with time to more negative values and then back to the initial potential.

• Data Acquisition: The current flowing through the working electrode is measured as a function of the applied potential. The potential at which a reduction peak appears corresponds to the reduction potential of the species.

Visualizing the Theoretical Framework

The following diagrams, generated using the DOT language, illustrate the key concepts and workflows in the theoretical study of vinylene carbonate reduction.

Caption: Computational workflow for studying VC reduction potential.

Caption: Proposed one-electron reduction pathway of vinylene carbonate.

References

• 1. scribd.com [scribd.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

The Advent and Elucidation of Vinylene Carbonate as a Cornerstone Additive in Lithium-Ion Battery Electrolytes

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Vinylene Carbonate (VC) has emerged as a pivotal electrolyte additive in the advancement of lithium-ion battery technology. Its ability to form a stable and effective solid electrolyte interphase (SEI) on the surface of anodes, particularly graphite, has led to significant improvements in battery performance, including enhanced cycle life, thermal stability, and reduced capacity fade. This technical guide delves into the discovery, history, and fundamental mechanisms of vinylene carbonate as an electrolyte additive. It provides a comprehensive overview of the key experimental findings that established its efficacy, detailed protocols for its synthesis and evaluation, and a summary of the quantitative performance enhancements it offers.

A Historical Perspective on Vinylene Carbonate

While the synthesis of vinylene carbonate was first reported in 1953, its critical role as a performance-enhancing additive in lithium-ion batteries was not fully realized until the early 2000s. Initial patents in the mid-1990s listed VC as a potential component of non-aqueous electrolytes, often as a co-solvent. However, the seminal work of Aurbach et al. in 2002 marked a turning point in the understanding of VC's function.[1][2][3] Their research provided a detailed characterization of VC's electrochemical behavior, demonstrating its ability to polymerize on anode surfaces to form a protective SEI layer. This discovery shifted the perception of VC from a mere solvent constituent to a targeted, functional additive capable of significantly improving battery performance.

The Mechanism of Action: SEI Formation and Stabilization

The primary function of vinylene carbonate as an additive is its preferential reduction on the anode surface during the initial charging cycles of a lithium-ion battery. This process leads to the formation of a thin, stable, and ionically conductive solid electrolyte interphase (SEI).

The electrochemical reduction of VC occurs at a higher potential than that of common cyclic carbonate solvents like ethylene carbonate (EC).[4] This preferential reduction is key to its efficacy. The process is believed to be initiated by a one-electron reduction of the VC molecule to form a radical anion. This radical anion can then undergo ring-opening, creating a reactive species that initiates a radical polymerization reaction.[5][6] The propagation of this polymerization leads to the formation of poly(vinylene carbonate) (poly(VC)) on the anode surface.[5] This polymer is a major component of the VC-derived SEI and is credited with its beneficial properties.

The resulting SEI layer is more compact and stable than the one formed from the decomposition of the base electrolyte alone. It effectively passivates the anode surface, preventing further electrolyte decomposition and reducing the irreversible capacity loss during the initial cycles. The poly(VC) film is also more flexible, which helps to accommodate the volume changes of the anode material during lithium-ion intercalation and deintercalation, thereby improving the long-term cycling stability of the battery.[7]

Signaling Pathway: Reductive Polymerization of Vinylene Carbonate

References

• 1. On the use of vinylene carbonate (VC) as an additive to electrolyte solutions for Li-ion batteries | Semantic Scholar [semanticscholar.org]
• 2. 2024.sci-hub.red [2024.sci-hub.red]
• 3. D. Aurbach, K. Gamolsky, B. Markovsky, et al., “On the Use of Vinylene Carbonate(VC) as an Additive to Electrolyte Solutions for Li-Ion Batteries,” Electrchim Acta, Vol. 47, No. 9, 2002, pp. 1423-1439. doi10.1016/S0013-4686(01)00858-1 - References - Scientific Research Publishing [scirp.org]
• 4. Theoretical studies to understand surface chemistry on carbon anodes for lithium-ion batteries: how does vinylene carbonate play its role as an electrolyte additive? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Vinylene carbonate reactivity at lithium metal surface: first-principles insights into the early steps of SEI formation - Journal of Materials Chemistry A (RSC Publishing) DOI:10.1039/D2TA08772C [pubs.rsc.org]
• 6. Radiation Chemistry Reveals the Reaction Mechanisms Involved in the Reduction of Vinylene Carbonate in the Solid Electrolyte Interphase of Lithium‐Ion Batteries - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: Vinylene Carbonate as a Lithium-Ion Battery Electrolyte Additive

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of vinylene carbonate (VC) as an electrolyte additive in lithium-ion batteries. Included are the mechanisms of action, performance data, and detailed experimental protocols for its evaluation.

Application Notes

Introduction

Vinylene carbonate (VC) is a widely utilized electrolyte additive in lithium-ion batteries, known for its ability to enhance battery performance and longevity.[1][2][3] Its primary function is to participate in the formation of a stable and protective solid electrolyte interphase (SEI) on the surface of the electrodes, particularly the anode.[1][4][5] This SEI layer is crucial for preventing the continuous decomposition of the electrolyte, thereby improving cycling stability, coulombic efficiency, and overall battery life.[1][6][7]

Mechanism of Action

VC has a lower Lowest Unoccupied Molecular Orbital (LUMO) level compared to common electrolyte solvents like ethylene carbonate (EC).[8][9] This allows it to be preferentially reduced on the anode surface during the initial charging cycles.[9] The reduction of VC leads to a ring-opening reaction and subsequent polymerization, forming a stable, polymeric SEI layer.[10][11][12] This VC-derived SEI is enriched with poly(VC) and is more mechanically resilient and electrochemically stable than the SEI formed from the reduction of the base electrolyte alone.[1]

On the cathode, VC can also be oxidized to form a protective film, which can suppress electrolyte oxidation and reduce gas generation, especially at higher voltages and temperatures.[8][13]

Advantages of Using Vinylene Carbonate

• Improved Cycling Stability and Capacity Retention: By forming a robust SEI layer, VC minimizes the irreversible loss of lithium ions and active material, leading to significantly improved long-term cycling performance.[4][6][14]

• Enhanced Coulombic Efficiency: The stable SEI formed by VC reduces parasitic reactions between the electrolyte and the electrodes, resulting in higher coulombic efficiencies.[13][15]

• Reduced Gas Generation: VC can suppress the decomposition of the electrolyte, leading to less gas evolution within the cell, which is particularly beneficial for pouch cells and for improving battery safety.[10]

• Improved Thermal Stability: The SEI layer formed from VC has been shown to be more stable at elevated temperatures, which can enhance the safety and performance of batteries operating under demanding conditions.[5]

Potential Disadvantages and Considerations

• Increased Impedance: While beneficial, the polymeric SEI derived from VC can sometimes lead to an increase in interfacial impedance, which may affect the rate capability of the battery, especially at higher concentrations.[13][15]

• Optimal Concentration is Key: The concentration of VC in the electrolyte is a critical parameter. Too little VC may not form a complete and effective SEI, while too much can lead to excessive impedance and potentially negative effects on performance.[8][13] The optimal concentration is typically in the range of 1-5 wt%.

• Synergistic Effects: The performance of VC can be further enhanced when used in combination with other electrolyte additives, such as fluoroethylene carbonate (FEC) or lithium nitrate (LiNO3), which can lead to synergistic effects.[14][16]

Data Presentation

The following tables summarize the quantitative effects of vinylene carbonate on lithium-ion battery performance as reported in various studies.

Electrode Combination	Base Electrolyte	VC Concentration (wt%)	Key Performance Improvement	Reference
LiCoO2/Graphite	1M LiPF6 in EC:EMC	1-2	Improved coulombic efficiency, decreased charge endpoint capacity slippage, and decreased self-discharge.	[13]
Li[Ni0.42Mn0.42Co0.16]O2/Graphite	1M LiPF6 in EC:EMC	1-2	Beneficial impacts on coulombic efficiency and self-discharge, though less pronounced than in LiCoO2 cells.	[13]
Li3VO4 Anode	Not specified	Not specified	High reversible capacity of 810.4 mAh g⁻¹, excellent cycling stability with 82.9% capacity retention after 2000 cycles at 10.0 A g⁻¹.	[6]
SnO2/RGO Anode	1M LiBF4 in EC:DMC (1:1 w/w)	1	Discharge capacity of 179.8 mAhg⁻¹ after 100 cycles, compared to 33.3 mAhg⁻¹ without VC.	[4]
Si Film Anode	1M LiPF6 in EC:DEC (1:1 v/v)	5	Enhanced capacity retention of 92% at a C/2 rate after 1000 cycles.	[17]
SiO Anode	Not specified	Synergistic with LiNO3	High reversible capacity of 1062.3 mA h g⁻¹ and 94.5% capacity retention after 160 cycles.	[14]
TiO2 Nanosheet Anode	Not specified	3	Retained 90% of initial capacity after 750 cycles, compared to 16% without VC.	[3]

Experimental Protocols

The following are detailed protocols for the preparation of electrolytes containing VC, the assembly of coin cells for testing, and the electrochemical characterization methods.

Electrolyte Preparation

Objective: To prepare a lithium-ion battery electrolyte containing a specific concentration of vinylene carbonate.

Materials:

• Battery-grade ethylene carbonate (EC)

• Battery-grade dimethyl carbonate (DMC) or ethyl methyl carbonate (EMC)

• Battery-grade lithium hexafluorophosphate (LiPF6)

• Vinylene carbonate (VC), battery grade (>99.5%)

• Argon-filled glovebox with H2O and O2 levels < 0.1 ppm

• Magnetic stirrer and stir bars

• Precision balance

• Volumetric flasks and pipettes

Procedure:

• Inside the argon-filled glovebox, prepare the solvent mixture. For a 1:1 (v/v) mixture of EC and DMC, for example, mix equal volumes of the two solvents.

• Slowly dissolve the LiPF6 salt in the solvent mixture while stirring to achieve the desired molar concentration (e.g., 1 M). This step is exothermic, so add the salt gradually.

• Once the LiPF6 is completely dissolved, add the desired weight percentage of VC to the electrolyte solution. For example, for a 2 wt% VC solution, add 2 grams of VC to 98 grams of the LiPF6 electrolyte solution.

• Continue stirring the solution for several hours to ensure the VC is fully dissolved and the electrolyte is homogeneous.

• Store the prepared electrolyte in a tightly sealed container inside the glovebox.

Coin Cell Assembly (CR2032)

Objective: To assemble a CR2032 coin cell for electrochemical testing of the VC-containing electrolyte.

Materials:

• CR2032 coin cell components (casings, spacers, springs)

• Anode (e.g., graphite-coated copper foil)

• Cathode (e.g., LiCoO2-coated aluminum foil)

• Celgard separator

• Prepared electrolyte with VC

• Micropipette

• Crimping machine

• Tweezers

Procedure:

• Inside the argon-filled glovebox, punch out circular electrodes (anode and cathode) and a separator of the appropriate size.

• Place the negative casing on the base of the crimper.

• Place the anode in the center of the negative casing.

• Add a few drops of the VC-containing electrolyte to wet the anode surface.

• Place the separator on top of the anode.

• Add a few more drops of electrolyte to wet the separator.

• Place the cathode on top of the separator.

• Place a spacer and then the spring on top of the cathode.

• Carefully place the positive casing on top of the assembly.

• Crimp the cell using the crimping machine to ensure a hermetic seal.

• Let the assembled cell rest for several hours to allow for complete wetting of the electrodes and separator with the electrolyte.

Electrochemical Characterization

Objective: To evaluate the electrochemical performance of the assembled coin cell.

Equipment:

• Battery cycler

• Electrochemical impedance spectroscopy (EIS) analyzer

Procedure:

• Formation Cycles:

  • Perform 2-3 initial charge-discharge cycles at a low C-rate (e.g., C/20 or C/10). This is crucial for the formation of a stable SEI layer.

  • The voltage window will depend on the electrode materials (e.g., 3.0-4.2 V for LiCoO2/graphite).

• Cycling Performance Test:

  • Cycle the cell at a constant C-rate (e.g., C/2 or 1C) for a large number of cycles (e.g., 100-1000).

  • Record the charge and discharge capacities for each cycle to determine the capacity retention and coulombic efficiency.

• Rate Capability Test:

  • Cycle the cell at various C-rates (e.g., C/10, C/5, C/2, 1C, 2C, 5C) to evaluate its performance under different current loads.

  • Typically, 5-10 cycles are performed at each C-rate.

• Electrochemical Impedance Spectroscopy (EIS):

  • Perform EIS measurements at different states of charge (SOC) and after a certain number of cycles.

  • A typical frequency range is from 100 kHz to 0.01 Hz.

  • The resulting Nyquist plots can be used to analyze the evolution of the interfacial and charge-transfer resistances.

Visualizations

SEI Formation Mechanism with Vinylene Carbonate

Caption: SEI formation with and without VC additive.

Experimental Workflow for Evaluating Vinylene Carbonate

Caption: Workflow for testing VC as an electrolyte additive.

Relationship Between VC Concentration and Battery Performance

References

• 1. Understanding the Mechanism of Solid Electrolyte Interface Formation Mediated by Vinylene Carbonate on Lithium-Ion Battery Anodes -Journal of Surface Science and Engineering | Korea Science [koreascience.kr]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. Vinylene carbonate as a highly effective electrolyte additive for Li3VO4 anodes with enhanced electrochemical performance - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. chemrxiv.org [chemrxiv.org]
• 8. researchgate.net [researchgate.net]
• 9. Theoretical studies to understand surface chemistry on carbon anodes for lithium-ion batteries: how does vinylene carbonate play its role as an electrolyte additive? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Vinylene carbonate reactivity at lithium metal surface: first-principles insights into the early steps of SEI formation - Journal of Materials Chemistry A (RSC Publishing) DOI:10.1039/D2TA08772C [pubs.rsc.org]
• 12. Vinylene carbonate reactivity at lithium metal surface: first-principles insights into the early steps of SEI formation - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

Application Notes and Protocols for Optimal Vinylene Carbonate Concentration in SEI Formation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to determining and utilizing the optimal concentration of vinylene carbonate (VC) as an electrolyte additive for the formation of a stable Solid Electrolyte Interphase (SEI) on anode materials in lithium-ion batteries.

Introduction

Vinylene carbonate (VC) is a widely employed electrolyte additive that significantly enhances the performance and lifespan of lithium-ion batteries. Its primary function is to electropolymerize on the anode surface during the initial formation cycles, creating a stable and robust SEI layer. This protective film prevents further electrolyte decomposition, minimizes irreversible capacity loss, and improves cycling stability. The concentration of VC is a critical parameter that dictates the quality and effectiveness of the SEI, with suboptimal concentrations leading to incomplete passivation or increased impedance. These notes provide detailed protocols and data to guide researchers in optimizing VC concentration for their specific battery chemistries.

Key Performance Metrics vs. VC Concentration

The concentration of vinylene carbonate has a pronounced effect on various electrochemical performance indicators. The following table summarizes quantitative data from multiple studies on graphite and silicon anodes.

Anode Material	VC Concentration (wt%)	Initial Coulombic Efficiency (%)	Capacity Retention (%)	Impedance Change	Reference
Graphite	0	-	-	Baseline	[1][2]
Graphite	0.09	Improved	Improved capacity retention	Increased anode impedance	[1]
Graphite	0.17 - 2.0	-	Worse cycling performance	Increased anode and cathode impedance	[1]
Graphite	1	Improved	-	Reduced positive electrode impedance, slightly affected negative electrode	[3]
Graphite	2	Improved	Longer cycle life	Reduced positive electrode impedance, greatly increased negative electrode	[2][3]
Graphite	3	-	-	Forms a thinner SEI composed of Li2CO3, poly(VC), LAC, and LiF	[4][5][6]
Graphite	4-6	Enhanced coulombic efficiencies	Reduced charge endpoint slippage	Larger charge transfer resistance	[3]
Silicon	1	Increased	-	-	[7]
Silicon	2-5	-	-	Increased impedance attributed to a thicker SEI	[8]
Silicon Alloy	2	85.1	>80% after 100 cycles	Lower charge transfer resistance compared to 0% and 5%	[8]
Silicon Alloy	5	82.3	<70% after 100 cycles	Higher charge transfer resistance	[8]

Experimental Protocols

Protocol 1: Electrolyte Preparation with Varying VC Concentrations

This protocol outlines the preparation of a standard carbonate-based electrolyte with different weight percentages of vinylene carbonate.

Materials:

• Battery-grade ethylene carbonate (EC)

• Battery-grade ethyl methyl carbonate (EMC) or dimethyl carbonate (DMC)

• Lithium hexafluorophosphate (LiPF6)

• Vinylene carbonate (VC, >99.5%)

• Anhydrous solvent (e.g., dimethyl carbonate) for rinsing

• Argon-filled glovebox (<1 ppm H2O and O2)

Equipment:

• Analytical balance

• Magnetic stirrer and stir bars

• Volumetric flasks and pipettes

• Beakers and graduated cylinders

Procedure:

• Solvent Preparation: Inside the glovebox, prepare the base solvent mixture. For a common electrolyte, mix EC and EMC in a 3:7 volume ratio. For example, to prepare 100 mL of solvent, mix 30 mL of EC and 70 mL of EMC.

• Salt Dissolution: While stirring the solvent mixture, slowly add LiPF6 to achieve the desired molar concentration, typically 1.0 M. For 100 mL of electrolyte, this corresponds to dissolving approximately 1.52 g of LiPF6. Continue stirring until the salt is completely dissolved. This is your baseline electrolyte.

• VC Addition:

  • To prepare an electrolyte with a specific weight percentage of VC, first calculate the total mass of the baseline electrolyte.

  • Calculate the required mass of VC to be added. For example, for a 2 wt% VC solution in 100 g of baseline electrolyte, 2.04 g of VC would be needed (2 g VC / (100 g electrolyte + 2 g VC) * 100%).

  • Carefully weigh the required amount of VC and add it to the baseline electrolyte.

  • Stir the mixture until the VC is fully dissolved and the solution is homogeneous.

• Storage: Store the prepared electrolytes in tightly sealed containers inside the glovebox to prevent moisture contamination.

Protocol 2: Coin Cell Assembly and Formation Cycling

This protocol describes the assembly of a 2032-type coin cell and the subsequent formation cycling to establish the SEI layer.

Materials:

• Anode (e.g., graphite or silicon-based)

• Lithium metal foil (counter and reference electrode)

• Separator (e.g., Celgard 2325)

• Prepared electrolyte with desired VC concentration

• 2032 coin cell components (casings, spacers, springs)

Equipment:

• Coin cell crimper

• Battery cycler (e.g., Arbin BT2000)

• Glovebox

Procedure:

• Electrode and Separator Preparation: Punch circular electrodes and separators of the appropriate size for the coin cell. Dry the electrodes and separator under vacuum at an appropriate temperature (e.g., 120 °C for electrodes, 70 °C for separator) for at least 12 hours before transferring to the glovebox.

• Cell Assembly (inside glovebox):

  • Place the anode at the bottom of the coin cell casing.

  • Add a few drops of the prepared electrolyte to wet the anode surface.

  • Place the separator on top of the anode.

  • Add a few more drops of electrolyte to wet the separator.

  • Place the lithium metal counter electrode on the separator.

  • Add a spacer and a spring.

  • Place the top casing and crimp the cell to seal it.

• Formation Cycling:

  • Allow the assembled cells to rest for several hours to ensure complete electrolyte wetting of the electrodes.

  • Place the cells in the battery cycler.

  • The formation protocol typically consists of one or two slow-rate charge-discharge cycles. A common protocol is:

    • 1st Cycle: Constant current (CC) charge at a C/25 rate (based on the theoretical capacity of the anode) to a cutoff voltage of 0.005 V vs. Li/Li+, followed by a constant voltage (CV) hold until the current drops to C/50. Then, CC discharge at a C/25 rate to 1.0 V.

    • Subsequent Cycles (optional but recommended): Charge at C/10 and discharge at C/10 for one or two cycles.

  • After formation, the cells are ready for further performance testing (e.g., rate capability, long-term cycling).

Mechanisms and Visualizations

SEI Formation Mechanism with Vinylene Carbonate

Vinylene carbonate has a lower reduction potential than common carbonate solvents like EC and DMC.[9] This allows it to be preferentially reduced on the anode surface during the first lithiation. The reduction of VC leads to the formation of a stable, polymeric SEI layer, primarily composed of poly(vinylene carbonate), lithium vinylene dicarbonate, and other species.[9] This VC-derived SEI is more effective at passivating the anode surface and preventing the continuous reduction of the bulk electrolyte.

Caption: VC's preferential reduction on the anode surface.

Experimental Workflow for Optimizing VC Concentration

The following diagram illustrates a logical workflow for researchers to determine the optimal VC concentration for their specific battery system.

Caption: Workflow for VC concentration optimization.

Conclusion

The optimal concentration of vinylene carbonate is a critical factor in forming a high-quality SEI, which is paramount for achieving long-term cycling stability and high performance in lithium-ion batteries. For graphite anodes, a low concentration of around 1-2 wt% VC is often beneficial, while higher concentrations can lead to increased impedance.[2][3] For silicon-based anodes, which experience large volume changes, a slightly higher concentration may be necessary to maintain a stable SEI, though excessive amounts can also be detrimental.[8] The protocols and data presented herein provide a solid foundation for researchers to systematically optimize the VC concentration for their specific anode materials and cell designs, ultimately leading to the development of more robust and reliable energy storage systems.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Effect of Vinylene Carbonate and Fluoroethylene Carbonate on SEI Formation on Graphitic Anodes in Li-Ion Batteries [inis.iaea.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Vinylene Carbonate as a Cycle Life Enhancer in High-Voltage Cathodes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing vinylene carbonate (VC) as an electrolyte additive to improve the cycling stability of high-voltage lithium-ion battery cathodes.

Introduction

Vinylene carbonate (VC) is a widely employed electrolyte additive in lithium-ion batteries, renowned for its ability to enhance cycle life and thermal stability. Its primary function is the formation of a stable and protective solid electrolyte interphase (SEI) on the anode and a cathode electrolyte interphase (CEI) on the cathode.[1][2] These layers effectively suppress the continuous decomposition of the electrolyte, particularly at the higher operating voltages required by advanced cathode materials. The addition of a small amount of VC to conventional carbonate-based electrolytes has been demonstrated to significantly improve capacity retention and coulombic efficiency in cells utilizing high-voltage cathodes such as Lithium Cobalt Oxide (LiCoO2), Lithium Nickel Manganese Cobalt Oxide (NMC), and Lithium Nickel Manganese Spinel (LNMO).[3][4][5]

Mechanism of Action

The efficacy of vinylene carbonate stems from its ability to be electrochemically reduced and oxidized preferentially on the electrode surfaces, forming a protective polymer film.

• Anode (SEI Formation): During the initial charging cycles, VC is reduced on the anode surface at a higher potential than the primary electrolyte solvents (e.g., ethylene carbonate, EC).[6] This reduction leads to the formation of a thin, dense, and stable SEI layer primarily composed of poly(vinylene carbonate) and lithium carbonate (Li2CO3).[7][8] This robust SEI layer is more effective at preventing the co-intercalation of solvent molecules into the graphite anode and minimizing continuous electrolyte reduction, thereby improving long-term cycling stability.

• Cathode (CEI Formation): At high voltages (typically above 4.4 V vs. Li/Li+), VC can also be oxidized on the cathode surface.[4] This oxidative polymerization contributes to the formation of a protective CEI. This cathode-side film helps to mitigate the oxidative decomposition of the electrolyte and can suppress the dissolution of transition metal ions from the cathode material, a key degradation mechanism at high potentials.[2] However, it is crucial to note that excessive oxidation of VC at very high voltages (>4.7 V) can lead to increased impedance and performance degradation.[9]

Quantitative Data on Performance Improvement

The addition of vinylene carbonate to the electrolyte has a demonstrable impact on the cycling performance of high-voltage cathodes. The optimal concentration of VC is critical and is typically in the range of 0.5-2 wt%. Higher concentrations can lead to increased impedance and diminished returns in performance.[4][5]

Table 1: Effect of Vinylene Carbonate on the Performance of High-Voltage Cathode Materials

Cathode Material	VC Concentration (wt%)	Electrolyte Composition	Cell Type	Cycling Conditions	Capacity Retention	Coulombic Efficiency	Reference
LiNi0.4Mn0.4Co0.2O2	0	1 M LiPF6 in EC/EMC (3:7)	Pouch Cell	3.0-4.5 V, C/2 rate, 300 cycles	62.5%	Not Specified	[3]
LiNi0.4Mn0.4Co0.2O2	2.0	1 M LiPF6 in EC/EMC (3:7)	Pouch Cell	3.0-4.5 V, C/2 rate, 300 cycles	74.5%	Not Specified	[3]
LiNi0.5Mn1.5O4	0	1 M LiPF6 in EC/EMC (3:7)	Coin Cell	3.5-4.9 V, C/10 formation, C/2 cycling	~85% after 100 cycles	~99.5%	[4]
LiNi0.5Mn1.5O4	0.09	1 M LiPF6 in EC/EMC (3:7)	Coin Cell	3.5-4.9 V, C/10 formation, C/2 cycling	>90% after 100 cycles	>99.8%	[4]
LiNi0.5Mn1.5O4	>0.17	1 M LiPF6 in EC/EMC (3:7)	Coin Cell	3.5-4.9 V, C/10 formation, C/2 cycling	Worse than baseline	Lower than baseline	[4]
LiCoO2	0	1M LiPF6 in EC/EMC	Wound Cell	Not Specified	Not Specified	Lower	[5]
LiCoO2	1-2	1M LiPF6 in EC/EMC	Wound Cell	Not Specified	Improved	Improved	[5]
NMC622	5	1 M LiPF6 in EC/EMC (3:7)	Pouch Cell	2.8-4.8 V, 0.1C formation, 1C cycling	Lower than standard	Lower than standard	[9]

Experimental Protocols

Electrolyte Preparation

Objective: To prepare a lithium-ion battery electrolyte containing a specific concentration of vinylene carbonate.

Materials:

• Battery-grade electrolyte solvent (e.g., ethylene carbonate (EC), ethyl methyl carbonate (EMC), dimethyl carbonate (DMC))

• Lithium salt (e.g., lithium hexafluorophosphate, LiPF6)

• Vinylene carbonate (VC), battery grade (>99.9% purity)

• Argon-filled glovebox with H2O and O2 levels < 0.5 ppm

• Precision balance

• Volumetric flasks and pipettes

• Magnetic stirrer and stir bars

Procedure:

• Inside the argon-filled glovebox, prepare the base electrolyte by dissolving the lithium salt in the solvent mixture. For example, to prepare a 1 M LiPF6 in EC:EMC (3:7 by vol.) solution, calculate the required mass of LiPF6 and volumes of EC and EMC.

• Slowly add the LiPF6 to the solvent mixture while stirring until it is fully dissolved.

• Calculate the required mass of VC to achieve the desired weight percentage (e.g., 1 wt%).

• Add the calculated amount of VC to the base electrolyte.

• Stir the final solution for at least one hour to ensure homogeneity.

• Store the prepared electrolyte in a sealed container inside the glovebox.

Coin Cell Assembly

Objective: To assemble a 2032-type coin cell for electrochemical testing.

Materials:

• Cathode (e.g., coated on aluminum foil)

• Anode (e.g., graphite coated on copper foil)

• Separator (e.g., microporous polyethylene or polypropylene)

• 2032 coin cell components (casings, spacers, springs)

• Crimping machine

• Prepared electrolyte with VC

• Micropipette

Procedure:

• Inside the argon-filled glovebox, punch out circular electrodes and separators of the appropriate size (e.g., 15 mm diameter for the cathode, 16 mm for the anode, and 19 mm for the separator).

• Place the cathode in the center of the bottom coin cell casing.

• Dispense a small drop of the VC-containing electrolyte onto the cathode surface.

• Place the separator on top of the wetted cathode.

• Add a few more drops of electrolyte to the separator to ensure it is fully wetted.

• Place the anode on top of the separator.

• Add a spacer and a spring on top of the anode.

• Carefully place the top casing over the assembly.

• Crimp the coin cell using a crimping machine to ensure a hermetic seal.

• Let the assembled cell rest for at least 12 hours before testing to allow for complete electrolyte wetting of the electrodes.

Electrochemical Cycling Protocol

Objective: To evaluate the effect of VC on the cycling performance of the high-voltage cathode.

Equipment:

• Battery cycler (e.g., Maccor, Arbin, BioLogic)

• Temperature-controlled chamber

Procedure:

• Formation Cycles:

  • Place the coin cell in the temperature-controlled chamber (e.g., at 25 °C).

  • Perform two formation cycles at a low C-rate (e.g., C/20 or C/10) within the desired voltage window (e.g., 3.0 V to 4.5 V for NMC).

  • The formation cycles are crucial for the initial formation of the SEI and CEI layers.

• Performance Cycling:

  • After the formation cycles, cycle the cell at a higher C-rate (e.g., C/2 or 1C) for an extended number of cycles (e.g., 100-500 cycles).

  • Record the charge and discharge capacities for each cycle to determine the capacity retention and coulombic efficiency.

• Rate Capability Test (Optional):

  • To assess the power performance, cycle the cell at various C-rates (e.g., C/5, C/2, 1C, 2C, 5C).

  • Typically, perform 5-10 cycles at each C-rate.

• Electrochemical Impedance Spectroscopy (EIS) (Optional):

  • Measure the impedance of the cell before and after cycling to analyze changes in the interfacial and charge-transfer resistances.

  • Typically performed at a specific state of charge (e.g., 50% SOC) over a frequency range of 100 kHz to 10 mHz.

Visualizations

Mechanism of Action of Vinylene Carbonate

Caption: Mechanism of Vinylene Carbonate in a Lithium-Ion Battery.

Experimental Workflow for Evaluating VC Additive

Caption: Experimental Workflow for Evaluating VC Additive Performance.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Understanding the Mechanism of Solid Electrolyte Interface Formation Mediated by Vinylene Carbonate on Lithium-Ion Battery Anodes -Journal of Surface Science and Engineering | Korea Science [koreascience.kr]
• 9. High‐Voltage Instability of Vinylene Carbonate (VC): Impact of Formed Poly‐VC on Interphases and Toxicity - PMC [pmc.ncbi.nlm.nih.gov]

Application of Vinylene Carbonate in Silicon Anode Batteries: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Silicon (Si) is a highly promising anode material for next-generation lithium-ion batteries (LIBs) due to its exceptional theoretical specific capacity (~4200 mAh/g), which is over ten times that of conventional graphite anodes (~372 mAh/g). However, the practical application of silicon anodes is hindered by their large volume expansion (~300%) during lithiation, which leads to pulverization of the electrode, loss of electrical contact, and unstable solid electrolyte interphase (SEI) formation. These issues result in rapid capacity fading and poor cycle life. Vinylene carbonate (VC) has been widely investigated as an electrolyte additive to address these challenges. This document provides detailed application notes and protocols on the use of vinylene carbonate to enhance the performance of silicon anode batteries.

Introduction

Vinylene carbonate (VC) is a cyclic carbonate with a carbon-carbon double bond. When added to the electrolyte, VC is preferentially reduced on the anode surface during the initial charging cycles to form a stable and flexible polymeric SEI layer.[1][2][3] This VC-derived SEI layer possesses superior mechanical properties compared to the SEI formed from conventional carbonate electrolytes, allowing it to better accommodate the significant volume changes of the silicon anode.[4] Consequently, the use of VC as an electrolyte additive leads to improved cycling stability, higher coulombic efficiency, and longer cycle life for silicon anode batteries.[5][6]

Mechanism of Action: SEI Formation with Vinylene Carbonate

The primary role of vinylene carbonate is to modify the composition and properties of the SEI layer on the silicon anode. During the initial lithiation process, VC undergoes electrochemical reduction at a higher potential than the bulk electrolyte solvents (e.g., ethylene carbonate, EC).[7] This preferential reduction leads to the formation of a polymer-rich SEI layer, primarily composed of poly(vinylene carbonate) (poly(VC)).[4][8]

The key steps in the VC-facilitated SEI formation are:

• Preferential Reduction: VC molecules are reduced on the silicon anode surface.

• Ring-Opening Polymerization: The reduction of VC initiates a ring-opening polymerization process.

• Formation of a Stable Polymeric Film: This polymerization results in a stable, flexible, and electronically insulating film on the anode surface. This film is composed of cross-linked organic compounds.[1][4]

This VC-derived SEI layer effectively passivates the silicon surface, preventing the continuous decomposition of the electrolyte and minimizing the irreversible loss of lithium ions.[3]

Caption: Mechanism of VC-assisted SEI formation on a silicon anode.

Data Presentation: Performance Enhancement with Vinylene Carbonate

The addition of vinylene carbonate to the electrolyte has a demonstrably positive effect on the electrochemical performance of silicon anode batteries. The following tables summarize key performance metrics from various studies.

Table 1: Effect of VC on Capacity Retention of Silicon Anodes

Si Anode Type	Base Electrolyte	VC Concentration (wt%)	Capacity Retention	Cycle Number	C-Rate	Reference
Si Film	1 M LiPF6 in EC/DMC	0	26%	75	N/A	[9]
Si Film	1 M LiPF6 in EC/DMC	2	70%	75	N/A	[9]
Si Thin Film	1 M LiPF6 in EC/DEC	5	92%	1000	C/2	[6][10]
SiO	N/A	with VC & LiNO3	94.5%	160	N/A	[1]
SnO2/RGO	1 M LiBF4 in EC/DMC	1	179.8 mAh/g (final)	100	0.2C	[2]
SnO2/RGO	1 M LiBF4 in EC/DMC	0	33.3 mAh/g (final)	100	0.2C	[2]

Table 2: Effect of VC on Coulombic Efficiency of Silicon Anodes

Si Anode Type	Base Electrolyte	VC Concentration (wt%)	Initial Coulombic Efficiency	Coulombic Efficiency at later cycles	Cycle Number	Reference
Si Nano-particle	1.2 M LiPF6 in EC:DEC	3	87-89%	N/A	1	[11]
Si Nano-particle	1.2 M LiPF6 in EC:DEC	6	87-89%	N/A	1	[11]
SiO	N/A	with VC & LiNO3	N/A	99.80%	160	[1]

Experimental Protocols

This section provides detailed protocols for the preparation and testing of silicon anode batteries with vinylene carbonate as an electrolyte additive.

Protocol 1: Preparation of VC-Containing Electrolyte

• Materials:

  • Battery-grade ethylene carbonate (EC)

  • Battery-grade diethyl carbonate (DEC) or dimethyl carbonate (DMC)

  • Lithium hexafluorophosphate (LiPF6)

  • Vinylene carbonate (VC, >99.5%)

• Procedure:

  • Inside an argon-filled glovebox with H2O and O2 levels below 0.5 ppm, mix EC and DEC (or DMC) in a 1:1 volume or weight ratio to prepare the base solvent.[10][11]

  • Slowly dissolve LiPF6 in the solvent mixture to achieve a final concentration of 1.0 M or 1.2 M.[10][11] Stir until the salt is completely dissolved.

  • Add the desired amount of vinylene carbonate (e.g., 2-5 wt%) to the electrolyte solution.[6][9]

  • Stir the final mixture for several hours to ensure homogeneity.

  • Store the electrolyte in a sealed container inside the glovebox.

Protocol 2: Silicon Anode Preparation (Slurry Casting)

• Materials:

  • Silicon nanoparticles or silicon monoxide (SiO) powder

  • Conductive carbon (e.g., Super P)

  • Binder (e.g., Polyvinylidene fluoride - PVDF, or Carboxymethyl cellulose - CMC)

  • Solvent (N-Methyl-2-pyrrolidone - NMP for PVDF, deionized water for CMC)

  • Copper foil

• Procedure:

  • Prepare a slurry by mixing the silicon active material, conductive carbon, and binder in a specific weight ratio (e.g., 8:1:1).

  • Add the appropriate solvent and mix using a planetary mixer or a magnetic stirrer until a homogeneous slurry is formed.

  • Coat the slurry onto a copper foil using a doctor blade with a specific gap setting to control the thickness.

  • Dry the coated electrode in a vacuum oven at a specified temperature (e.g., 80-120°C) for several hours to remove the solvent.

  • Punch out circular electrodes of a desired diameter (e.g., 12 mm) for coin cell assembly.

Protocol 3: Coin Cell Assembly (CR2032)

• Components:

  • CR2032 coin cell cases (cap and can)

  • Silicon anode

  • Lithium metal foil (counter/reference electrode)

  • Separator (e.g., Celgard 2400)

  • VC-containing electrolyte

  • Spacers and a spring

• Procedure (inside an Ar-filled glovebox):

  • Place the silicon anode at the bottom of the coin cell can.

  • Add a few drops of the VC-containing electrolyte to wet the anode surface.

  • Place the separator on top of the anode.

  • Add a few more drops of electrolyte to wet the separator.

  • Place the lithium metal foil on top of the separator.

  • Place a spacer, followed by the spring, on top of the lithium foil.

  • Place the cap on top and crimp the coin cell using a hydraulic crimping machine.

Caption: Experimental workflow for silicon anode battery fabrication and testing.

Protocol 4: Electrochemical Characterization

• Formation Cycles:

  • Allow the assembled cells to rest for several hours to ensure complete electrolyte wetting.

  • Perform 2-3 initial cycles at a low C-rate (e.g., C/20 or C/10) within a specific voltage window (e.g., 0.01-1.5 V vs. Li/Li+) to form a stable SEI layer.

• Galvanostatic Cycling:

  • Cycle the cells at a desired C-rate (e.g., C/5 or C/2) for an extended number of cycles (e.g., 100-1000) to evaluate the long-term cycling stability and capacity retention.[6]

• Rate Capability:

  • Cycle the cells at progressively increasing C-rates (e.g., C/10, C/5, C/2, 1C, 2C) to assess the performance under different current loads.

• Electrochemical Impedance Spectroscopy (EIS):

  • Perform EIS measurements at different states of charge (SOC) and after a certain number of cycles to investigate the charge transfer resistance and SEI layer impedance.[5]

Protocol 5: Post-mortem Analysis of the SEI Layer

• Cell Disassembly:

  • Carefully disassemble the cycled coin cells inside an argon-filled glovebox.

  • Gently rinse the retrieved silicon anode with a volatile solvent like dimethyl carbonate (DMC) to remove residual electrolyte.[2]

  • Dry the anode in the glovebox antechamber.

• Characterization Techniques:

  • X-ray Photoelectron Spectroscopy (XPS): To analyze the chemical composition of the SEI layer.[5][12]

  • Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups present in the SEI.[5]

  • Scanning Electron Microscopy (SEM): To observe the surface morphology of the cycled anode.[2][5]

  • Transmission Electron Microscopy (TEM): To visualize the cross-section and thickness of the SEI layer.

Conclusion

Vinylene carbonate is a crucial electrolyte additive for unlocking the potential of high-capacity silicon anodes in lithium-ion batteries. By facilitating the formation of a stable and flexible polymeric SEI layer, VC effectively mitigates the challenges associated with the large volume expansion of silicon, leading to significantly improved cycling stability and capacity retention. The protocols outlined in this document provide a comprehensive guide for researchers to prepare, assemble, and characterize silicon anode batteries incorporating vinylene carbonate, thereby enabling further advancements in this promising energy storage technology.

References

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. find.library.unisa.edu.au [find.library.unisa.edu.au]
• 7. Theoretical studies to understand surface chemistry on carbon anodes for lithium-ion batteries: how does vinylene carbonate play its role as an electrolyte additive? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Analysis of Vinylene Carbonate Derived SEI Layers on Graphite Anode | Semantic Scholar [semanticscholar.org]
• 9. dergipark.org.tr [dergipark.org.tr]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

The Role of Vinylene Carbonate in Solid Electrolyte Interphase Formation: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the critical role vinylene carbonate (VC) plays as an electrolyte additive in enhancing the performance and longevity of lithium-ion batteries through the formation of a stable solid electrolyte interphase (SEI). Detailed experimental protocols are included to guide researchers in investigating the effects of VC on SEI formation and battery electrochemistry.

Introduction to Vinylene Carbonate and SEI Formation

The solid electrolyte interphase (SEI) is a passivation layer that forms on the surface of the anode in lithium-ion batteries during the initial charging cycles. A stable and robust SEI is crucial for the long-term performance of the battery, as it prevents continuous electrolyte decomposition and ensures efficient lithium-ion transport.

Vinylene carbonate (VC) is a widely used electrolyte additive that significantly influences the composition and properties of the SEI layer.[1][2] It is known to electropolymerize on the anode surface, creating a more stable and uniform SEI compared to electrolytes without VC.[1] This VC-derived SEI is enriched with poly(VC), which enhances its mechanical and electrochemical stability.[1]

Mechanism of VC-Mediated SEI Formation

VC has a lower reduction potential than common cyclic carbonate solvents like ethylene carbonate (EC), allowing it to be preferentially reduced on the anode surface. This initial reduction initiates a polymerization process, forming a poly(VC) film that passivates the electrode. This process effectively suppresses the continuous reduction of other electrolyte components, leading to a thinner and more stable SEI.

The proposed mechanism involves the following key steps:

• Reduction of VC: VC molecules are reduced on the anode surface at a potential higher than that of the main electrolyte solvents.

• Ring-Opening and Polymerization: The reduced VC undergoes ring-opening, leading to the formation of radical anions that can initiate polymerization, forming poly(vinylene carbonate) and other organic species.[3][4]

• Formation of a Stable SEI: The resulting polymer-rich SEI layer is more flexible and better able to accommodate the volume changes of the anode during lithiation and delithiation. It is also less soluble in the electrolyte, preventing its gradual dissolution and reformation, which consumes lithium inventory.

Quantitative Impact of Vinylene Carbonate on Battery Performance

The addition of VC to the electrolyte has a demonstrable positive effect on key battery performance metrics. The following tables summarize quantitative data from various studies.

Table 1: Effect of VC on Coulombic Efficiency and Capacity Retention

Electrode System	VC Concentration (wt%)	First Cycle Coulombic Efficiency (%)	Capacity Retention after Cycles	Reference
Graphite/LNMO	0	75	~80% after 100 cycles	[1]
Graphite/LNMO	0.09	80	>90% after 100 cycles	[1]
Graphite/LNMO	2.0	70	<70% after 100 cycles	[1]
LiCoO2/Graphite	0	Not Specified	~85% after 200 cycles	[5]
LiCoO2/Graphite	2	Not Specified	>95% after 200 cycles	[5]
LiCoO2/Graphite	6	Not Specified	>90% after 200 cycles	[5]

Table 2: Effect of VC on Anode and Cathode Impedance

Electrode System	VC Concentration (wt%)	Anode Impedance (Ω)	Cathode Impedance (Ω)	Reference
Graphite/LNMO	0	~15	~10	[1]
Graphite/LNMO	0.09	~20	~10	[1]
Graphite/LNMO	0.52	~40	~25	[1]
Graphite/LNMO	2.0	>60	>40	[1]
LiCoO2/Graphite	1	Slightly Increased	Reduced	[6]
LiCoO2/Graphite	2	Greatly Increased	Reduced	[6]

Experimental Protocols

Electrolyte Preparation

Objective: To prepare a standard lithium-ion battery electrolyte with and without the addition of vinylene carbonate.

Materials:

• Ethylene carbonate (EC), battery grade

• Ethyl methyl carbonate (EMC), battery grade

• Lithium hexafluorophosphate (LiPF6), battery grade

• Vinylene carbonate (VC), battery grade

• Argon-filled glovebox with H2O and O2 levels < 0.1 ppm

• High-precision balance

• Volumetric flasks and pipettes

• Magnetic stirrer and stir bars

Protocol:

• Inside the argon-filled glovebox, prepare the base electrolyte by mixing EC and EMC in a 3:7 volume ratio.

• Slowly dissolve LiPF6 into the EC:EMC solvent mixture to a final concentration of 1.2 M. Stir until the salt is completely dissolved. This is the "Standard Electrolyte".

• To prepare the VC-containing electrolyte, add the desired weight percentage of VC (e.g., 3 wt%) to the Standard Electrolyte.

• Stir the VC-containing electrolyte until the additive is fully dissolved.

• Store all electrolytes in tightly sealed containers inside the glovebox.

Coin Cell Assembly

Objective: To assemble coin cells for electrochemical testing of the prepared electrolytes.

Materials:

• CR2032 coin cell components (casings, spacers, springs)

• Graphite-based anode

• Lithium metal or a suitable cathode material (e.g., LiCoO2, LFP) as the counter/reference electrode

• Celgard separator

• Prepared electrolytes (Standard and VC-containing)

• Coin cell crimper

• Micropipette

Protocol:

• Dry all cell components, electrodes, and separator in a vacuum oven at an appropriate temperature (e.g., 120°C for electrodes, 70°C for separator) for at least 12 hours before transferring to the glovebox.

• Place the anode in the center of the bottom coin cell casing.

• Add a few drops of the desired electrolyte onto the anode surface to wet it.

• Place the separator on top of the wetted anode.

• Add a few more drops of electrolyte to the separator.

• Place the lithium metal counter electrode on top of the separator.

• Add the spacer and spring.

• Carefully place the top casing and crimp the coin cell using the coin cell crimper to ensure a hermetic seal.

• Label the cell with the electrolyte composition.

Electrochemical Measurements

Objective: To evaluate the electrochemical performance of the cells with and without VC.

Apparatus:

• Battery cycler

• Electrochemical impedance spectroscopy (EIS) analyzer

Protocols:

1. Formation Cycling:

• Perform two formation cycles at a low C-rate (e.g., C/10) at 25°C.[1]

• Voltage window: 0.01 V to 1.0 V vs. Li/Li+ for graphite anodes.

2. Cycling Performance:

• Cycle the cells at a higher C-rate (e.g., 1C charge/1C discharge) for a desired number of cycles (e.g., 100 or more).[1]

• Record the charge and discharge capacities at each cycle to determine coulombic efficiency and capacity retention.

3. Electrochemical Impedance Spectroscopy (EIS):

• Conduct EIS measurements at a specific state of charge (e.g., 50% SOC) after the formation cycles and at various points during cycling.[1]

• Frequency range: 100 kHz to 10 mHz.[7]

• AC amplitude: 10 mV.

Ex-situ Surface Analysis of the SEI

Objective: To characterize the chemical composition of the SEI formed on the anode surface.

General Sample Preparation:

• After cycling, carefully disassemble the coin cells inside an argon-filled glovebox.

• Gently rinse the anode with an anhydrous solvent like dimethyl carbonate (DMC) to remove residual electrolyte.[4]

• Dry the anode under vacuum inside the glovebox.

• Transfer the dried anode to the analysis instrument using an air-tight transfer vessel to prevent exposure to air and moisture.

1. X-ray Photoelectron Spectroscopy (XPS):

• Instrument: Use a commercial XPS system with a monochromatic Al Kα X-ray source.

• Analysis Chamber: Maintain ultra-high vacuum (UHV) conditions (e.g., 10⁻⁹ mbar).

• Data Acquisition: Acquire high-resolution spectra for C 1s, O 1s, F 1s, and Li 1s regions.

• Data Analysis: Calibrate the binding energy scale by setting the C-C/C-H peak in the C 1s spectrum to 285.0 eV. Fit the core-level spectra with appropriate functions (e.g., Gaussian-Lorentzian) to identify the chemical species present in the SEI. Look for characteristic peaks corresponding to poly(VC), Li₂CO₃, and other lithium alkyl carbonates.

2. Fourier-Transform Infrared Spectroscopy (FTIR):

• Mode: Attenuated Total Reflectance (ATR) is suitable for surface analysis.

• Procedure: Press the prepared anode firmly against the ATR crystal.

• Data Acquisition: Collect spectra in the range of 4000-600 cm⁻¹.

• Analysis: Identify vibrational modes characteristic of C=O in carbonates (around 1700-1800 cm⁻¹), P-F bonds from LiPF₆ decomposition products, and C-O stretching in polymeric species. The presence of a peak around 1780 cm⁻¹ can be attributed to poly(VC).[4]

3. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Sample Preparation: Extract the SEI components by soaking the cycled anode in a deuterated solvent (e.g., D₂O).[4]

• Spectra: Acquire ¹H and ¹⁹F NMR spectra of the extract.

• Analysis: Identify soluble SEI components. For instance, ¹H NMR can detect lithium alkyl carbonates, while ¹⁹F NMR can identify LiF and other fluorine-containing species. Solid-state NMR can also be used to analyze the insoluble components of the SEI directly on the electrode.[8]

Summary and Outlook

The use of vinylene carbonate as an electrolyte additive is a well-established strategy for improving the performance of lithium-ion batteries. The formation of a stable, polymer-rich SEI on the anode surface leads to higher coulombic efficiency, improved capacity retention, and longer cycle life. The detailed protocols provided herein offer a framework for researchers to systematically investigate the impact of VC and other additives on SEI formation and battery electrochemistry. Further research can focus on optimizing the concentration of VC for different electrode chemistries and operating conditions, as well as exploring synergistic effects with other electrolyte additives.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. jbzhao.xmu.edu.cn [jbzhao.xmu.edu.cn]
• 8. Understanding Fluoroethylene Carbonate and Vinylene Carbonate Based Electrolytes for Si Anodes in Lithium Ion Batteries with NMR Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Incorporating Vinylene Carbonate into Battery Electrolytes

For Researchers, Scientists, and Battery Development Professionals

These application notes provide detailed protocols for the incorporation of vinylene carbonate (VC) as an electrolyte additive to enhance the performance of lithium-ion batteries. The primary function of VC is to form a stable solid electrolyte interphase (SEI) on the anode surface, which improves cycle life, thermal stability, and overall battery performance.[1][2][3]

Introduction to Vinylene Carbonate as an Electrolyte Additive

Vinylene carbonate is a highly effective electrolyte additive used in lithium-ion batteries to improve the properties of the electrode-electrolyte interface.[1] During the initial charging cycles, VC electropolymerizes on the anode surface to form a stable and robust SEI layer.[4][5] This protective layer is more effective than the SEI formed from the reduction of conventional carbonate solvents like ethylene carbonate (EC), suppressing further electrolyte decomposition and solvent co-intercalation into graphite anodes.[5] The benefits of using VC include enhanced cycle life, improved capacity retention, and increased thermal stability.[2][6] It is particularly effective in combination with graphite anodes and various cathode materials such as LiMn2O4 (LMO) and LiNiO2.[5]

Experimental Protocols

Electrolyte Preparation

This protocol describes the preparation of a standard lithium-ion battery electrolyte with and without the addition of vinylene carbonate. A common baseline electrolyte is 1 M LiPF6 in a mixture of ethylene carbonate (EC) and dimethyl carbonate (DMC).

Materials and Equipment:

• Lithium hexafluorophosphate (LiPF6) salt (battery grade)

• Ethylene carbonate (EC) (battery grade, anhydrous)

• Dimethyl carbonate (DMC) (battery grade, anhydrous)

• Vinylene carbonate (VC) (battery grade, >99.5%)[7]

• Argon-filled glovebox with H2O and O2 levels < 0.5 ppm

• Magnetic stirrer and stir bars

• Precision balance

• Volumetric flasks and pipettes

Procedure:

• Glovebox Environment: Perform all electrolyte preparation steps inside an argon-filled glovebox to prevent contamination from moisture and air.

• Solvent Preparation:

  • Prepare a 1:1 (w/w) mixture of EC and DMC.[4]

  • Weigh equal masses of EC and DMC into a clean, dry beaker.

  • Stir the mixture until the solid EC is fully dissolved and a homogeneous solution is formed.

• Salt Dissolution:

  • Slowly add the pre-weighed LiPF6 salt to the EC:DMC solvent mixture to achieve a final concentration of 1 M.

  • Stir the solution for several hours (e.g., 10 hours) at room temperature to ensure complete dissolution of the salt.[4]

• VC Addition:

  • For the VC-containing electrolyte, add the desired weight percentage of vinylene carbonate to the baseline electrolyte. Typical concentrations range from 1 wt% to 2 wt%.[8] For example, to prepare a 2 wt% VC electrolyte, add 2 grams of VC to 98 grams of the 1 M LiPF6 in EC:DMC solution.

  • Stir the final solution for at least one hour to ensure the VC is homogeneously distributed.

• Storage: Store the prepared electrolytes in tightly sealed containers inside the glovebox.

Coin Cell Assembly (CR2016)

This protocol outlines the assembly of a CR2016 coin cell for electrochemical testing of the prepared electrolytes.

Materials and Equipment:

• CR2016 coin cell components (casings, spacers, springs)

• Anode (e.g., graphite-coated copper foil)

• Cathode (e.g., LiCoO2, LMO, or NMC-coated aluminum foil)

• Separator (e.g., polypropylene (PP) membrane)[4]

• Prepared electrolyte (with and without VC)

• Micropipette

• Crimping machine

• All assembly must be performed in an argon-filled glovebox.

Procedure:

• Component Preparation: Ensure all components are dried under vacuum before transferring them into the glovebox. For example, dry electrodes at 120°C for 12 hours.[7]

• Assembly Stack:

  • Place the negative case (anode cap) onto the base of the crimper.

  • Place the anode in the center of the cap.

  • Add a few drops of the prepared electrolyte onto the anode surface to wet it.

  • Place the separator on top of the anode.

  • Add a few more drops of electrolyte to the separator. The total electrolyte volume is typically around 20-40 µL.

  • Place the cathode on top of the separator.

  • Add a spacer and then the spring.

  • Carefully place the positive case (cathode can) on top of the stack.

• Crimping: Transfer the assembled cell to the crimper and apply pressure to seal the cell.

• Resting: Let the assembled cells rest for at least 12 hours before electrochemical testing to ensure proper wetting of the electrodes.

Electrochemical Characterization

This section describes a typical set of electrochemical tests to evaluate the performance of the electrolytes.

Equipment:

• Battery cycler/tester

• Electrochemical impedance spectroscopy (EIS) analyzer

Procedure:

• Formation Cycles:

  • Perform 2-3 initial charge-discharge cycles at a low C-rate (e.g., C/20 or C/10) within the appropriate voltage window for the chosen electrode chemistry (e.g., 3.0-4.2 V for LiCoO2/graphite). This step is crucial for the formation of a stable SEI layer.

• Cycling Performance:

  • Cycle the cells at a constant C-rate (e.g., 0.2C or 1C) for a desired number of cycles (e.g., 100 cycles).[4]

  • Record the charge and discharge capacities for each cycle to evaluate capacity retention and coulombic efficiency.

• Rate Capability:

  • Cycle the cells at various C-rates (e.g., C/10, C/5, C/2, 1C, 2C) to determine the performance under different current loads. Hold at each C-rate for a set number of cycles (e.g., 5-10 cycles).

• Electrochemical Impedance Spectroscopy (EIS):

  • Perform EIS measurements at different states of charge (e.g., 100% SOC) and at various points during the cycling life (e.g., after formation, after 50 cycles, after 100 cycles).

  • A typical frequency range is from 100 kHz to 0.01 Hz with a small AC amplitude (e.g., 5-10 mV).

  • The resulting Nyquist plots can be used to analyze the evolution of the SEI resistance (R_sei) and charge transfer resistance (R_ct).

Data Presentation and Expected Results

The addition of vinylene carbonate is expected to lead to significant improvements in battery performance. The following tables summarize the key performance metrics that should be compared between the baseline electrolyte and the VC-containing electrolyte.

Table 1: First Cycle Charge-Discharge Performance

Electrolyte	Charge Capacity (mAh/g)	Discharge Capacity (mAh/g)	Irreversible Capacity Loss (mAh/g)	Coulombic Efficiency (%)
Baseline	[Insert Data]	[Insert Data]	[Insert Data]	[Insert Data]
Baseline + 2% VC	[Insert Data]	[Insert Data]	[Insert Data]	[Insert Data]

Note: A lower irreversible capacity loss in the first cycle for the VC-containing electrolyte indicates more efficient SEI formation.

Table 2: Cycling Performance (at 1C rate)

Electrolyte	Initial Discharge Capacity (mAh/g)	Discharge Capacity after 100 Cycles (mAh/g)	Capacity Retention (%)	Average Coulombic Efficiency (%)
Baseline	[Insert Data]	[Insert Data]	[Insert Data]	[Insert Data]
Baseline + 2% VC	[Insert Data]	[Insert Data]	[Insert Data]	[Insert Data]

Note: Higher capacity retention is a key indicator of the positive effect of VC.

Table 3: Electrochemical Impedance Spectroscopy (EIS) Data

Electrolyte	R_sei (Ω) after formation	R_ct (Ω) after formation	R_sei (Ω) after 100 cycles	R_ct (Ω) after 100 cycles
Baseline	[Insert Data]	[Insert Data]	[Insert Data]	[Insert Data]
Baseline + 2% VC	[Insert Data]	[Insert Data]	[Insert Data]	[Insert Data]

Note: A stable and lower impedance, particularly R_sei, over cycling is expected with the VC additive.

Visualizations

Experimental Workflow

The following diagram illustrates the overall experimental workflow from electrolyte preparation to data analysis.

Caption: Experimental workflow for evaluating VC-containing electrolytes.

SEI Formation Mechanism with Vinylene Carbonate

This diagram illustrates the proposed mechanism of SEI formation on the anode surface with the addition of vinylene carbonate.

Caption: SEI formation mechanism with VC on the anode surface.

Conclusion

The incorporation of vinylene carbonate as an electrolyte additive is a well-established and effective method for enhancing the performance and lifespan of lithium-ion batteries. By following the detailed protocols outlined in these application notes, researchers can systematically prepare, test, and evaluate the impact of VC on their specific battery chemistries. The formation of a stable poly(VC)-based SEI layer is key to achieving improved capacity retention, higher coulombic efficiency, and stable impedance characteristics over extended cycling.

References

• 1. Vinylene carbonate as a highly effective electrolyte additive for Li3VO4 anodes with enhanced electrochemical performance - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. oneenergi.com [oneenergi.com]
• 3. nbinno.com [nbinno.com]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for In-Situ Characterization of Vinylene Carbonate Polymerization on Electrodes

Audience: Researchers, scientists, and materials development professionals.

Introduction

Vinylene carbonate (VC) is a crucial electrolyte additive in lithium-ion batteries, significantly enhancing battery performance and longevity by forming a stable solid electrolyte interphase (SEI) on the electrode surface. This protective layer, primarily composed of polymerized VC, prevents detrimental electrolyte decomposition and ensures efficient lithium-ion transport. Understanding the in-situ polymerization process of VC is paramount for optimizing battery chemistry and designing next-generation energy storage devices. These application notes provide detailed protocols for key in-situ characterization techniques to study the formation and properties of the poly(VC) SEI layer.

In-Situ Atomic Force Microscopy (AFM) for Morphological Analysis

Application Note: In-situ AFM is a powerful technique to directly visualize the morphological evolution of the electrode surface during the electrochemical polymerization of VC. It provides real-time, nanoscale information on the nucleation, growth, and final structure of the SEI layer. This method is invaluable for understanding how VC and other electrolyte components influence the topography and mechanical stability of the passivating film.

Experimental Protocol: In-Situ AFM

1. Materials and Equipment:

• AFM system equipped with an electrochemical cell (EC-AFM).

• Working Electrode: Highly Oriented Pyrolytic Graphite (HOPG) or other anode materials (e.g., silicon thin film).[1][2]

• Reference and Counter Electrodes: Lithium foil.

• Electrolyte: A standard lithium-ion battery electrolyte (e.g., 1.0 M LiPF6 in ethylene carbonate (EC) and dimethyl carbonate (DMC), 1:1 by volume) with and without the addition of VC (typically 1-2 wt%).[1][3]

• Glovebox with an inert atmosphere (e.g., argon) to prevent moisture and oxygen contamination.

• Potentiostat/Galvanostat integrated with the AFM system.

2. Experimental Workflow:

Caption: Workflow for in-situ AFM characterization of VC polymerization.

3. Data Acquisition Parameters:

• AFM Imaging Mode: Tapping mode or contact mode in a liquid environment.

• Scan Rate: Adjusted to capture the dynamics of the SEI formation (e.g., 1-2 Hz).

• Electrochemical Control:

  • Cyclic Voltammetry (CV): Scan from Open Circuit Voltage (OCV) to a low potential (e.g., 0 V vs. Li/Li+) and back, at a slow scan rate (e.g., 2 mV/s).[1]

  • Galvanostatic Cycling: Apply a constant current to induce lithiation/delithiation.

4. Expected Results:

• Visualization of the initial stages of SEI formation at potentials higher than the reduction of the main solvent, indicating the preferential polymerization of VC.[1][3]

• Observation of differences in the SEI morphology in electrolytes with and without VC. VC typically promotes the formation of a smoother and more uniform SEI layer.[1]

• Quantitative data on the thickness and roughness of the SEI layer as a function of potential or cycle number.

In-Situ Fourier Transform Infrared (FTIR) Spectroscopy for Chemical Analysis

Application Note: In-situ FTIR spectroscopy is a valuable tool for identifying the chemical species formed on the electrode surface during the electrochemical process. By monitoring the vibrational modes of the molecules, this technique can track the consumption of VC and the appearance of polymerization products in real-time. This provides direct evidence of the chemical reactions involved in SEI formation.

Experimental Protocol: In-Situ FTIR

1. Materials and Equipment:

• FTIR spectrometer equipped with an external reflection setup.

• Specially designed in-situ electrochemical IR cell with an IR-transparent window (e.g., CaF2, ZnSe).[4]

• Working Electrode: A thin film of the active material (e.g., graphite, silicon) deposited on a reflective substrate (e.g., gold-coated copper).

• Reference and Counter Electrodes: Lithium foil.

• Electrolyte: Standard electrolyte with and without VC.

• Glovebox for cell assembly.

• Potentiostat/Galvanostat.

2. Experimental Workflow:

Caption: Workflow for in-situ FTIR analysis of VC polymerization.

3. Data Acquisition Parameters:

• Spectral Range: Typically 4000-800 cm-1 to cover the characteristic vibrational modes of carbonates and polymers.

• Resolution: 4 cm-1.[5]

• Number of Scans: 128-512 scans per spectrum to ensure a good signal-to-noise ratio.[5]

• Electrochemical Control: The potential is stepped down from OCV to lower potentials, holding at each step to acquire a stable spectrum.

4. Expected Results:

• Disappearance of characteristic VC peaks (e.g., C=C stretching) and the appearance of new peaks corresponding to poly(VC) (e.g., C=O and C-O stretching in a saturated ring environment).[5][6][7]

• Identification of other SEI components, such as lithium alkyl carbonates, from the reduction of the solvent.

• Information on the potential at which VC polymerization begins.

Online Electrochemical Mass Spectrometry (OEMS) for Gas Analysis

Application Note: OEMS is used to detect and quantify volatile products generated during the electrochemical reduction of electrolytes. The polymerization of VC can influence the gas evolution profile, for instance, by suppressing the formation of gases like ethylene that result from the reduction of ethylene carbonate. OEMS provides insights into the effectiveness of VC in forming a passivating SEI that inhibits solvent decomposition.

Experimental Protocol: Online Electrochemical Mass Spectrometry

1. Materials and Equipment:

• Electrochemical cell designed for OEMS with a gas-permeable membrane.

• Mass spectrometer connected to the electrochemical cell via a high-vacuum system.

• Working, Reference, and Counter Electrodes.

• Electrolyte with and without VC.

• Glovebox for cell assembly.

• Potentiostat/Galvanostat.

2. Experimental Workflow:

Caption: Workflow for OEMS analysis of gas evolution during SEI formation.

3. Data Acquisition Parameters:

• Electrochemical Program: Typically, the first few formation cycles are monitored.

• Mass Spectrometer: Scans a range of mass-to-charge ratios (m/z) to detect common decomposition products.

4. Expected Results:

• Inhibition of ethylene (C2H4) generation in the presence of VC.[8]

• Possible evolution of CO2, indicating the reduction of VC.[8]

• A significant reduction in overall gas evolution, demonstrating the formation of a more stable SEI.

Quantitative Data Summary

The following tables summarize quantitative data extracted from the literature on the in-situ characterization of VC polymerization.

Table 1: Electrochemical Conditions for VC Polymerization and SEI Formation.

Parameter	Value	Electrode	Electrolyte	Reference
VC Concentration	1 - 2 wt%	Graphite, Silicon	LiPF6 in EC/DMC/DEC	[2][3][5]
Polymerization Potential	Above 1.0 V vs. Li/Li+	Graphite	LiPF6 in EC/DMC	[5]
Anodic Polymerization Potential	~3.6 V vs. Li/Li+	Gold	Li-ion battery electrolyte	[5]
Charge for Film Formation (Anodic)	17.7 µAh (with VEC) vs 3.1 µAh (without)	Gold	Li-ion battery electrolyte with 2% VEC	[5]

Table 2: Properties of the Poly(VC) SEI Layer.

Property	Value	Characterization Technique	Electrode	Reference
SEI Thickness	10-20 nm	TEM	Graphite	[9]
SEI Composition	Poly(VC), Lithium Alkyl Carbonates, LiF	XPS, FTIR	Graphite, Silicon	[8][9][10]
Morphology	Smoother and more uniform with VC	In-situ AFM	HOPG	[1]

Proposed Reaction Mechanism of VC Polymerization

The electrochemical reduction of VC on the anode surface is believed to proceed via a radical polymerization mechanism. The following diagram illustrates a simplified proposed pathway.

Caption: Proposed mechanism for reductive polymerization of VC on an electrode.

Conclusion

The in-situ characterization techniques outlined in these application notes provide a comprehensive toolkit for investigating the polymerization of vinylene carbonate on electrode surfaces. By combining morphological, chemical, and gas evolution analyses, researchers can gain a detailed understanding of the SEI formation process, which is critical for the rational design of high-performance and long-lasting lithium-ion batteries. The provided protocols offer a starting point for these advanced characterization studies.

References

• 1. pkusz.edu.cn [pkusz.edu.cn]
• 2. researchgate.net [researchgate.net]
• 3. worldscientific.com [worldscientific.com]
• 4. In-situ FTIR investigations on the reduction of vinylene electrolyte additives suitable for use in lithium-ion batteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. osti.gov [osti.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. "Role of 1,3-propane sultone and vinylene carbonate in solid electrolyt" by Bo Zhang, Michael Metzger et al. [digitalcommons.uri.edu]
• 9. scispace.com [scispace.com]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for Vinylene Carbonate in Polymer Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of vinylene carbonate (VC) as a versatile monomer for the synthesis of poly(vinylene carbonate) (PVCA) and its derivatives. This document outlines the key properties, polymerization techniques, and potential applications of these polymers, with a particular focus on materials science and biomedical fields. Detailed experimental protocols are provided to guide researchers in the practical synthesis of PVCA using various methods.

Application Notes

Vinylene carbonate is an unsaturated cyclic carbonic acid ester that serves as a reactive monomer for both homopolymerization and copolymerization.[1] The resulting polymer, poly(vinylene carbonate), is a versatile material with properties that can be tailored through different synthesis methods. The purity of the VC monomer is a critical factor in obtaining high molecular weight polymers with desirable properties.[1][2] Industrially produced VC is often a yellow to brown liquid, but for polymerization, a high-purity solid product with a melting point of 20-22°C is preferred.[1] Due to its tendency to polymerize, especially in liquid form, VC should be stored at low temperatures (below 10°C) and stabilized with radical scavengers like butylhydroxytoluene (BHT).[1][2]

Properties of Poly(vinylene carbonate) (PVCA)

PVCA is known for its solubility in solvents like acetone and dimethylformamide (DMF).[1] However, these solutions can be unstable and may decompose at room temperature.[1][2] The method of polymerization significantly impacts the properties of the resulting polymer. Bulk polymerization often leads to cross-linked, insoluble polymers, whereas solution polymerization typically yields soluble, lower-molecular-weight polymers due to chain transfer reactions with the solvent.[3] For instance, the chain transfer constant of DMF in the polymerization of VC at 60°C has been determined to be 0.0228.[3]

Applications of Poly(vinylene carbonate) and its Derivatives

The applications of PVCA and its derivatives are diverse, ranging from industrial materials to advanced biomedical uses.

• Industrial Materials: PVCA can be processed into strong fibers, as well as clear and mechanically robust films.[1] It has also been explored for use in membranes for reverse osmosis and as a support material in affinity chromatography.[1]

• Polymer Electrolytes: In the field of energy storage, PVCA and its copolymers are utilized as solid polymer electrolytes in lithium-ion batteries, contributing to improved interfacial stability and battery performance.[4][5]

• Precursor to Polyhydroxymethylene (PHM): PVCA can be readily hydrolyzed under weakly alkaline conditions to yield polyhydroxymethylene (PHM), a polymer with a structure analogous to cellulose.[1] PHM exhibits high tensile strength and can be processed into cellulose-like fibers.[1] Furthermore, cross-linked PHM can form highly swellable hydrogels capable of absorbing vast amounts of water, making it a promising material for regenerative medicine and other biomedical applications.[1][6]

• Biomedical Applications and Drug Delivery: While research into the biocompatibility of PVCA is ongoing, its copolymers with known biocompatible monomers, such as N-vinyl-2-pyrrolidone, are being investigated for biomedical uses.[7] The development of PVCA-based nanoparticles for drug delivery is an emerging area of interest, drawing parallels from other biodegradable polycarbonates like poly(ethylene carbonate) which have shown promise as "stealth" drug delivery systems.[8][9] The in vitro biocompatibility of PHM and its functionalized derivatives further supports their potential in medical and healthcare applications.[6]

Quantitative Data Summary

The following tables summarize key quantitative data for vinylene carbonate and poly(vinylene carbonate).

Table 1: Physical and Chemical Properties of Vinylene Carbonate

Property	Value	Reference
Chemical Formula	C₃H₂O₃	[1]
Molar Mass	86.05 g·mol⁻¹	[1]
Appearance	Colorless liquid or solid	[1]
Melting Point	22 °C	[1]
Boiling Point	178 °C	[1]
Density	1.35 g·cm⁻³	[1]

Table 2: Properties of Poly(vinylene carbonate) from Different Polymerization Methods

Polymerization Method	Molecular Weight (Mn)	Polydispersity Index (PDI)	Solubility	Key Characteristics	Reference
Bulk Polymerization	High	Broad	Generally insoluble (cross-linked)	Can produce colorless, high molecular weight polymer.	[3]
Solution Polymerization	Low	-	Soluble in acetone, DMF	Prone to chain transfer reactions.	[3]
Dispersion Polymerization	High	-	Insoluble in dispersing agent	Allows for high molecular weight polymer synthesis.	[10]
RAFT Polymerization	Controlled	~1.2	Soluble in DMF	Provides good control over polymer architecture.	[6][11]

Experimental Protocols

Important Note on Monomer Purity: The success of these polymerization protocols is highly dependent on the purity of the vinylene carbonate monomer. It is recommended to use freshly purified VC for optimal results. Purification can be achieved through a combination of gentle distillation and treatment with sodium borohydride or urea to reduce by-products.[1][2]

Protocol 1: Bulk Polymerization of Vinylene Carbonate

This protocol describes the free-radical polymerization of vinylene carbonate in bulk to produce a high molecular weight polymer. This method often results in a cross-linked, insoluble polymer.

Materials:

• Vinylene carbonate (VC), purified

• Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide (BPO), radical initiator

• Schlenk flask or sealed ampoule

• Vacuum line

• Oil bath

Procedure:

• Place the purified vinylene carbonate monomer into a Schlenk flask or a glass ampoule.

• Add the radical initiator (e.g., AIBN, typically 0.1-1.0 mol% relative to the monomer).

• Degas the mixture by subjecting it to several freeze-pump-thaw cycles to remove dissolved oxygen, which can inhibit polymerization.

• After the final freeze-pump-thaw cycle, backfill the flask or seal the ampoule under an inert atmosphere (e.g., nitrogen or argon).

• Immerse the reaction vessel in a preheated oil bath at a temperature suitable for the chosen initiator (e.g., 60-80°C for AIBN).

• Allow the polymerization to proceed for the desired time (typically several hours to 24 hours). The viscosity of the mixture will increase significantly as the polymer forms.

• Terminate the reaction by cooling the vessel to room temperature.

• The resulting polymer will be a solid mass. If soluble, dissolve it in a suitable solvent like DMF or acetone and precipitate it into a non-solvent such as methanol or diethyl ether to purify it. If insoluble, the polymer can be crushed and washed with a solvent that dissolves the unreacted monomer and initiator (e.g., acetone) to remove impurities.

• Dry the purified polymer under vacuum.

Protocol 2: Solution Polymerization of Vinylene Carbonate

This method yields a soluble, lower-molecular-weight poly(vinylene carbonate) and is suitable for applications requiring a processable polymer.

Materials:

• Vinylene carbonate (VC), purified

• Azobisisobutyronitrile (AIBN), radical initiator

• Anhydrous N,N-Dimethylformamide (DMF) or Acetone, solvent

• Schlenk flask

• Vacuum line

• Oil bath

• Methanol or Diethyl Ether, non-solvent for precipitation

Procedure:

• Dissolve the purified vinylene carbonate monomer in the chosen anhydrous solvent (e.g., DMF or acetone) in a Schlenk flask to the desired concentration (e.g., 1-2 M).

• Add the radical initiator (AIBN, typically 0.1-1.0 mol% relative to the monomer).

• Degas the solution using at least three freeze-pump-thaw cycles.

• Backfill the flask with an inert gas (nitrogen or argon).

• Place the flask in a preheated oil bath at the appropriate temperature (e.g., 60-80°C for AIBN).

• Stir the reaction mixture for the specified duration (e.g., 4-24 hours).

• To terminate the polymerization, cool the flask to room temperature and expose the solution to air.

• Precipitate the polymer by slowly adding the reaction solution to a vigorously stirred non-solvent (e.g., methanol or diethyl ether).

• Collect the precipitated polymer by filtration.

• Redissolve the polymer in a small amount of the reaction solvent and re-precipitate to further purify it.

• Dry the final polymer product under vacuum until a constant weight is achieved.

Protocol 3: Dispersion Polymerization of Vinylene Carbonate

This protocol is adapted from patent literature and is suitable for producing high molecular weight poly(vinylene carbonate) as a dispersed solid.[10]

Materials:

• Vinylene carbonate (VC), purified

• Dispersing agent (e.g., a mixture of aliphatic hydrocarbons like n-heptane)

• Dispersion stabilizer (e.g., ethoxylated fatty acid ester)

• Azobisisobutyronitrile (AIBN), radical initiator

• Reaction vessel equipped with a stirrer, reflux condenser, and nitrogen inlet

• Methanol for washing

Procedure:

• Charge the reaction vessel with the dispersing agent and the dispersion stabilizer.

• Heat the mixture to the desired reaction temperature (e.g., 90°C) with stirring under a nitrogen atmosphere.

• Add the vinylene carbonate monomer to the heated mixture.

• In a separate container, dissolve the AIBN initiator in a small amount of vinylene carbonate.

• Add the initiator solution to the reaction mixture. An exothermic reaction should commence shortly after.

• Maintain the reaction temperature (e.g., 95°C) with continuous stirring for several hours (e.g., 3 hours) after the initial exotherm subsides.

• After the polymerization is complete, the unreacted vinylene carbonate can be removed by azeotropic distillation with the dispersing agent.

• Cool the mixture and collect the polymer particles by filtration.

• Wash the polymer with a small amount of methanol to remove any remaining impurities.

• Dry the poly(vinylene carbonate) product under reduced pressure.

Protocol 4: Redox-Initiated RAFT Polymerization of Vinylene Carbonate in Microemulsion

This advanced protocol allows for the synthesis of well-defined, soluble poly(vinylene carbonate) with a low polydispersity index at room temperature.[6][11]

Materials:

• Vinylene carbonate (VC), purified

• RAFT agent (e.g., a suitable chain transfer agent)

• Redox initiator system (e.g., a combination of an oxidizing and a reducing agent)

• Surfactant

• Deionized water

• Reaction vessel with a magnetic stirrer

• Inert atmosphere glovebox or Schlenk line

Procedure:

• Prepare a microemulsion by combining the surfactant, deionized water, and vinylene carbonate monomer in the reaction vessel and stirring until a stable emulsion is formed.

• Add the RAFT agent to the microemulsion and stir to ensure it is well-dispersed.

• Deoxygenate the system by bubbling with an inert gas (e.g., argon or nitrogen) for at least 30 minutes.

• Initiate the polymerization by adding the components of the redox initiator system. The specific redox pair will determine the initiation temperature, which is typically at or near room temperature.

• Allow the polymerization to proceed under an inert atmosphere with continuous stirring. Monitor the reaction progress by taking aliquots at different time points and analyzing for monomer conversion (e.g., by NMR or GC).

• Terminate the polymerization by exposing the reaction mixture to air.

• Break the emulsion (if necessary) by adding a suitable solvent (e.g., acetone).

• Precipitate the polymer in a non-solvent such as methanol or n-hexane.

• Purify the polymer by redissolving it in a suitable solvent (e.g., THF) and re-precipitating.

• Dry the final poly(vinylene carbonate) product under vacuum.

Visualizations

References

• 1. dergipark.org.tr [dergipark.org.tr]
• 2. Design of Bio-Conjugated Hydrogels for Regenerative Medicine Applications: From Polymer Scaffold to Biomolecule Choice | MDPI [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. An intricately designed poly(vinylene carbonate-acrylonitrile) copolymer electrolyte enables 5 V lithium batteries - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 5. jumbobattery.com [jumbobattery.com]
• 6. Synthesis of soluble poly(vinylene carbonate) by redox-initiated RAFT process in microemulsion and its aminolysis yielding snow-white polymethylol - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Biodegradable poly(ethylene carbonate) nanoparticles as a promising drug delivery system with "stealth" potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Biocompatibility and Mechanical Properties of Carboxymethyl Chitosan Hydrogels [mdpi.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Synthesis of biocompatible polymeric hydrogels with tunable adhesion to both hydrophobic and hydrophilic surfaces - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Electrochemical Impedance Spectroscopy of Vinylene Carbonate Containing Electrolytes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vinylene carbonate (VC) is a widely utilized electrolyte additive in lithium-ion batteries, renowned for its ability to form a stable and effective solid electrolyte interphase (SEI) on the surface of anode materials.[1][2][3] This protective layer is crucial for preventing the continuous decomposition of the electrolyte, thereby enhancing the cycle life and overall performance of the battery.[2][3] Electrochemical Impedance Spectroscopy (EIS) is a powerful non-destructive technique employed to investigate the interfacial properties of the electrode/electrolyte interface, providing valuable insights into the formation, stability, and ionic conductivity of the SEI layer. These application notes provide a comprehensive overview and detailed protocols for utilizing EIS to characterize the effects of VC in battery electrolytes.

The addition of VC to standard carbonate-based electrolytes, such as those containing ethylene carbonate (EC) and ethyl methyl carbonate (EMC), has been shown to significantly impact the impedance characteristics of lithium-ion cells.[1][4] Specifically, VC promotes the formation of a more robust SEI layer that is less resistive to Li-ion transport compared to the SEI formed in VC-free electrolytes.[1][5] This results in lower and more stable interfacial resistance upon cycling, contributing to improved capacity retention and rate capability.[1][6]

Mechanism of Action of Vinylene Carbonate

Vinylene carbonate is electrochemically reduced at a higher potential than common cyclic carbonates like EC. This preferential reduction leads to the formation of a polymer-rich SEI layer on the anode surface during the initial formation cycles.[7] The primary component of this layer is believed to be poly(vinylene carbonate).[7] This polymer-based SEI is more flexible and stable than the inorganic-rich SEI formed from the reduction of EC, which is often composed of species like lithium ethylene dicarbonate (LEDC) and Li2CO3. The poly(VC) layer effectively suppresses further electrolyte reduction and solvent co-intercalation into graphite anodes.[3]

Quantitative Data Summary

The following tables summarize quantitative data from various studies on the effect of VC on the impedance and performance of lithium-ion batteries.

Table 1: Effect of VC on Anode Impedance

Anode Material	VC Concentration (wt%)	R_SEI (Ω)	R_ct (Ω)	Conditions	Reference
Graphite	0	Increased during cycling	Increased during cycling	1 M LiPF6 in EC:EMC	[5]
Graphite	1	Stable during cycling	Suppressed increase	1 M LiPF6 in EC:EMC	[5]
Graphite	0.09	Increased	-	Graphite/LNMO cell	[8]
Graphite	> 0.17	Increased	Increased	Graphite/LNMO cell	[8]
Si Nanowires	0	150 (after 100 cycles)	180 (after 100 cycles)	1 M LiPF6 in EC:DEC	[5]
Si Nanowires	2	50 (after 100 cycles)	60 (after 100 cycles)	1 M LiPF6 in EC:DEC	[5]
Ge Microrods	0	High	-	1 M NaClO4 in EC:DEC	[9]
Ge Microrods	with VC	Reduced by 12x (1st cycle)	-	1 M NaClO4 in EC:DEC	[9]

Table 2: Effect of VC on Full Cell Performance

Cell Chemistry	VC Concentration (wt%)	Capacity Retention	Coulombic Efficiency	Conditions	Reference
LiCoO2/Graphite	2	Improved	Improved	1M LiPF6 in EC:EMC	[4]
NMC/Graphite	0.5 - 6	Improved	Improved	1M LiPF6 in EC:EMC	[3]
Li3VO4/Li	with VC	82.9% after 2000 cycles	-	1 M LiPF6 in EC:DMC	[6]

Experimental Protocols

Protocol 1: EIS Analysis of VC-Containing Electrolytes in a Half-Cell Configuration

Objective: To evaluate the effect of VC on the formation and properties of the SEI on a specific anode material.

Materials:

• Anode material of interest (e.g., graphite, silicon)

• Lithium metal foil (counter and reference electrode)

• Celgard separator

• Base electrolyte: 1 M LiPF6 in a mixture of ethylene carbonate (EC) and ethyl methyl carbonate (EMC) (e.g., 3:7 by weight)

• Vinylene Carbonate (VC) additive

• Coin cell components (CR2032 or similar)

• Potentiostat with a frequency response analyzer (FRA) for EIS measurements

Procedure:

• Electrolyte Preparation: Prepare the electrolytes inside an argon-filled glovebox. The control electrolyte is the base electrolyte. For the test electrolyte, add a specific weight percentage of VC (e.g., 2 wt%) to the base electrolyte and stir until fully dissolved.

• Cell Assembly: Assemble the coin cells inside the glovebox using the anode material as the working electrode, lithium metal as the counter and reference electrode, and the prepared electrolyte.

• Formation Cycles: Perform initial galvanostatic cycling to form the SEI layer. A typical formation protocol involves 2-3 cycles at a low C-rate (e.g., C/20) between defined voltage limits (e.g., 0.01 V to 1.5 V vs. Li/Li+).

• EIS Measurement:

  • After the formation cycles, allow the cell to rest at a specific state of charge (SOC), typically at a fully discharged state (e.g., 1.5 V) or a specific lithiation potential, for a few hours to reach equilibrium.

  • Connect the cell to the potentiostat.

  • Set the EIS parameters:

    • Frequency range: 100 kHz to 10 mHz

    • AC amplitude: 5-10 mV

    • DC potential: The open-circuit voltage (OCV) of the cell at the chosen SOC.

  • Run the EIS measurement.

• Data Analysis:

  • Plot the impedance data as a Nyquist plot (-Z'' vs. Z').

  • Fit the impedance spectra to an appropriate equivalent circuit model to extract quantitative parameters such as the solution resistance (Rs), SEI resistance (R_SEI), and charge-transfer resistance (R_ct).

Protocol 2: Monitoring SEI Evolution with Cycling using EIS

Objective: To investigate the stability of the SEI formed with VC over extended cycling.

Procedure:

• Follow steps 1-3 from Protocol 1.

• Perform an initial EIS measurement after the formation cycles as described in Protocol 1, step 4.

• Subject the cell to extended galvanostatic cycling at a moderate C-rate (e.g., C/5 or C/2).

• Periodically interrupt the cycling at a specific SOC (e.g., every 10 or 20 cycles) and repeat the EIS measurement following the procedure in Protocol 1, step 4.

• Data Analysis:

  • Compare the Nyquist plots obtained at different cycle numbers.

  • Plot the evolution of R_SEI and R_ct as a function of the cycle number for both the control and VC-containing electrolytes. A stable SEI will exhibit minimal changes in these parameters over cycling.

Conclusion

Electrochemical Impedance Spectroscopy is an indispensable tool for characterizing the role of vinylene carbonate in lithium-ion battery electrolytes. By following the detailed protocols provided, researchers can gain a deeper understanding of how VC influences the formation, stability, and ionic conductivity of the SEI layer. The quantitative data derived from EIS analysis, when correlated with cell performance metrics, provides a powerful means to optimize electrolyte formulations for next-generation energy storage devices. The use of VC generally leads to the formation of a more stable SEI with lower impedance, which is a key factor in improving the cycle life and performance of lithium-ion batteries.

References

• 1. researchgate.net [researchgate.net]
• 2. [PDF] Influence of VC and FEC Additives on Interphase Properties of Carbon in Li-Ion Cells Investigated by Combined EIS & EQCM-D | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Vinylene carbonate as a highly effective electrolyte additive for Li3VO4 anodes with enhanced electrochemical performance - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]

Quantifying Vinylene Carbonate Consumption: A Guide to Analytical Techniques

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of vinylene carbonate (VC) consumption, a critical parameter in various research and development settings, particularly in the formulation of electrolytes for lithium-ion batteries. The following sections outline the primary analytical techniques employed for this purpose, offering insights into their principles, practical implementation, and comparative performance.

Introduction to Vinylene Carbonate and its Importance

Vinylene carbonate (VC) is a widely used electrolyte additive, especially in lithium-ion batteries, where it plays a crucial role in the formation of a stable solid electrolyte interphase (SEI) on the anode surface.[1][2] This protective layer is essential for preventing further electrolyte decomposition, thereby enhancing battery performance, including cycle life and safety.[1][3] The precise quantification of VC consumption is therefore paramount for understanding SEI formation mechanisms, optimizing electrolyte compositions, and ensuring the quality and reliability of energy storage devices.

Analytical Techniques for VC Quantification

Several analytical techniques can be employed to accurately measure the concentration of vinylene carbonate and monitor its consumption. The most prominent and effective methods include Gas Chromatography (GC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared Spectroscopy (FTIR). Each technique offers distinct advantages and is suited for different aspects of VC analysis.

Gas Chromatography (GC)

Gas chromatography is a powerful technique for separating and quantifying volatile and semi-volatile compounds, making it highly suitable for the analysis of organic carbonates like VC in electrolyte solutions.[4][5]

Principle: In GC, a sample is vaporized and injected into a chromatographic column. An inert carrier gas (mobile phase) carries the sample through the column, which contains a stationary phase. The separation is based on the differential partitioning of the analytes between the mobile and stationary phases. A detector at the end of the column measures the quantity of each separated component. For VC analysis, a flame ionization detector (FID) or a mass spectrometer (MS) is commonly used.[4][6]

Application Note: GC-based methods offer high sensitivity and selectivity for quantifying VC in complex electrolyte mixtures.[7] When coupled with a mass spectrometer (GC-MS), it provides both quantitative data and structural confirmation of the analyte.[7][8] This is particularly useful for identifying decomposition products of VC. Careful sample preparation, including dilution with a suitable solvent like dichloromethane, is crucial for accurate results.[7]

Experimental Protocol: GC-FID/MS for VC Quantification

• Sample Preparation:

  • Extract the electrolyte from the experimental cell in an inert atmosphere (e.g., an argon-filled glovebox) to prevent contamination.[6]

  • Dilute a known volume or weight of the electrolyte sample with a high-purity solvent such as dichloromethane.[7] A typical dilution might be 1:100 (v/v).

  • Prepare a series of calibration standards of VC in the same solvent, covering the expected concentration range of the samples.[7]

• Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 8860 GC system or similar.[9]

  • Injector: Split/splitless injector.

  • Column: A mid-polarity column such as a TraceGOLD TG-35MS (30 m x 0.25 mm x 0.25 µm) is suitable.[5]

  • Carrier Gas: Helium or Nitrogen at a constant flow rate (e.g., 1.0 mL/min).[5][9]

  • Oven Temperature Program:

    • Initial temperature: 100 °C (hold for 2.5 minutes)

    • Ramp: 30 °C/minute to 200 °C (hold for 4 minutes)[5]

  • Injector Temperature: 230 °C.[4]

  • Detector (FID): Temperature: 250 °C.

  • Detector (MS): Transfer line temperature: 250 °C; Ion source temperature: 230 °C.

• Data Analysis:

  • Integrate the peak area of VC in both the standards and the samples.

  • Construct a calibration curve by plotting the peak area versus the concentration of the standards.

  • Determine the concentration of VC in the samples from the calibration curve. The consumption is calculated by comparing the initial and final concentrations.

Workflow for GC Analysis of Vinylene Carbonate

Caption: Workflow for quantifying vinylene carbonate using Gas Chromatography.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a non-destructive technique that provides detailed structural and quantitative information about molecules in a sample.[10][11] It is particularly useful for in-situ or ex-situ monitoring of VC consumption without extensive sample preparation.

Principle: NMR relies on the magnetic properties of atomic nuclei. When placed in a strong magnetic field, nuclei absorb and re-emit electromagnetic radiation at a specific resonance frequency. The chemical environment of the nuclei influences this frequency, providing a unique fingerprint for the molecule. The area under an NMR peak is directly proportional to the number of nuclei giving rise to that signal, allowing for accurate quantification.[10]

Application Note: Both liquid-state and solid-state NMR can be applied to study VC. Liquid-state ¹H NMR is excellent for quantifying the amount of VC remaining in the electrolyte.[10][12] The distinct signal of the vinyl protons of VC around 7.5 ppm allows for clear identification and integration.[10] Solid-state NMR is valuable for analyzing the SEI layer formed from VC decomposition products.[13][14]

Experimental Protocol: ¹H NMR for VC Quantification

• Sample Preparation:

  • Extract the electrolyte from the cell in an inert atmosphere.

  • Transfer a known volume of the electrolyte into an NMR tube.

  • Add a known amount of a deuterated solvent (e.g., DMSO-d₆) containing an internal standard with a known concentration.[11] Anhydrous solvents should be used.[11]

• Instrumentation and Conditions:

  • Spectrometer: A benchtop NMR spectrometer (e.g., Oxford Instruments X-Pulse) or a high-field NMR spectrometer (e.g., Bruker 600 MHz) can be used.[10][11]

  • Nucleus: ¹H.

  • Pulse Sequence: A simple pulse-acquire sequence is typically sufficient.

  • Parameters (example for 600 MHz):

    • Pulse angle: 45°

    • Delay between pulses: 8 s

    • Spectral width: 20.0 kHz

    • Number of scans: 64[11]

• Data Analysis:

  • Process the raw data (Fourier transformation, phase correction, and baseline correction).

  • Integrate the area of the characteristic VC peak (vinyl protons) and the peak of the internal standard.

  • Calculate the concentration of VC relative to the internal standard. The consumption is determined by comparing the initial and final concentrations.

Workflow for NMR Analysis of Vinylene Carbonate

Caption: Workflow for quantifying vinylene carbonate using NMR Spectroscopy.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is primarily a qualitative and semi-quantitative technique used to identify functional groups in a sample.[15] In the context of VC consumption, it is invaluable for analyzing the solid decomposition products that form the SEI layer.[16][17]

Principle: FTIR spectroscopy measures the absorption of infrared radiation by a sample. Different functional groups absorb IR radiation at specific frequencies, resulting in a unique spectral fingerprint that allows for the identification of the molecular components.

Application Note: While not ideal for direct quantification of VC in the liquid electrolyte, FTIR is a powerful tool for characterizing the polymeric and inorganic species formed from VC reduction, such as poly(VC) and lithium carbonate.[18][19] Attenuated Total Reflectance (ATR-FTIR) is a particularly useful sampling technique for analyzing the surface of electrodes.[16]

Experimental Protocol: ATR-FTIR for SEI Analysis

• Sample Preparation:

  • Carefully disassemble the cell in an inert atmosphere.

  • Gently rinse the electrode with a volatile solvent (e.g., dimethyl carbonate) to remove residual electrolyte.

  • Dry the electrode under vacuum.

• Instrumentation and Conditions:

  • Spectrometer: Bruker Tensor 27 FTIR spectrometer or similar.[16]

  • Accessory: Germanium crystal ATR accessory.[16]

  • Mode: Attenuated Total Reflectance (ATR).

  • Spectral Range: 4000 cm⁻¹ to 700 cm⁻¹.[16]

  • Resolution: 4 cm⁻¹.[16]

  • Number of Scans: 128.[16]

• Data Analysis:

  • Identify characteristic absorption bands corresponding to the decomposition products of VC. For example, the peak around 1780 cm⁻¹ is characteristic of poly(VC).[19]

  • Compare the spectra of cycled electrodes with and without VC to identify the specific contributions of the additive to the SEI composition.

References

• 1. researchgate.net [researchgate.net]
• 2. Theoretical studies to understand surface chemistry on carbon anodes for lithium-ion batteries: how does vinylene carbonate play its role as an electrolyte additive? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Vinylene carbonate as a highly effective electrolyte additive for Li3VO4 anodes with enhanced electrochemical performance - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. cromlab-instruments.es [cromlab-instruments.es]
• 6. researchgate.net [researchgate.net]
• 7. en.expec-tech.com [en.expec-tech.com]
• 8. agilent.com [agilent.com]
• 9. agilent.com [agilent.com]
• 10. nmr.oxinst.com [nmr.oxinst.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. scispace.com [scispace.com]
• 15. pubs.aip.org [pubs.aip.org]
• 16. scispace.com [scispace.com]
• 17. osti.gov [osti.gov]
• 18. researchgate.net [researchgate.net]
• 19. osti.gov [osti.gov]

Technical Notes & Optimization

issues with high concentration of vinylene carbonate in electrolytes

Welcome to the Technical Support Center for researchers and scientists working with vinylene carbonate (VC) as an electrolyte additive. This resource provides troubleshooting guidance and answers to frequently asked questions regarding issues that may arise from high concentrations of VC in your electrochemical experiments.

Troubleshooting Guide

This guide addresses specific problems you might encounter during your experiments with high concentrations of vinylene carbonate.

Problem/Observation	Potential Cause	Recommended Action(s)
Increased Cell Impedance	At high concentrations, vinylene carbonate can lead to the formation of a thick, resistive Solid Electrolyte Interphase (SEI) layer on the anode.[1] This can also be exacerbated by the polymerization of VC on the cathode at high voltages.	- Optimize VC Concentration: Reduce the VC concentration to a range of 1-2 wt%. Studies have shown that 1 wt% VC can provide benefits without a significant increase in impedance.[2] - Electrochemical Impedance Spectroscopy (EIS): Perform EIS to deconstruct the contributions to the overall impedance (e.g., SEI resistance, charge transfer resistance). This will help identify the primary source of the increased impedance. - Temperature Control: Elevated temperatures can accelerate the decomposition and polymerization of VC. Ensure your experiments are conducted under controlled temperature conditions.
Reduced Ionic Conductivity	Excessive polymerization of VC can increase the viscosity of the electrolyte, thereby hindering the mobility of lithium ions.	- Viscosity Measurement: If possible, measure the viscosity of the electrolyte. - Lower VC Concentration: As with increased impedance, lowering the VC concentration is a primary solution.
Poor Rate Capability	A thick and resistive SEI layer, coupled with reduced ionic conductivity, can limit the rate at which lithium ions can be intercalated and deintercalated from the electrodes.	- Rate Capability Testing: Systematically evaluate the cell's performance at various C-rates. - SEI Characterization: Analyze the thickness and composition of the SEI layer using techniques like XPS and SEM. - Optimize VC Concentration: A thinner, more uniform SEI formed at lower VC concentrations will likely improve rate capability.
Capacity Fading on High-Voltage Cathodes	While beneficial for the anode, high concentrations of VC can be detrimental to certain high-voltage cathode materials, such as LiNi0.5Mn1.5O4 (LNMO).[3][4] This is due to the oxidative decomposition of VC on the cathode surface.	- Lower Cut-off Voltage: If possible, lower the upper cut-off voltage during cycling to reduce the oxidative stress on the electrolyte. - Alternative Additives: For high-voltage applications, consider alternative additives or co-additives that are more stable at higher potentials. - Cathode Surface Analysis: Use techniques like XPS to analyze the surface of the cathode for byproducts of VC oxidation.
Initial Irreversible Capacity Loss	The initial formation of the SEI layer consumes some of the lithium ions and electrolyte components, leading to an irreversible capacity loss in the first cycle. High VC concentrations can exacerbate this.	- Formation Cycle Optimization: Carefully control the C-rate and voltage window during the initial formation cycles to promote the formation of a stable and efficient SEI. - Coulombic Efficiency Measurement: Precisely measure the coulombic efficiency of the first few cycles to quantify the irreversible capacity loss.

Frequently Asked Questions (FAQs)

Q1: What is the optimal concentration of vinylene carbonate in a lithium-ion battery electrolyte?

A1: The optimal concentration of VC is highly dependent on the specific cell chemistry (anode, cathode, and other electrolyte components) and the operating conditions. However, a general guideline is to start with a low concentration, typically in the range of 1-2 wt%.[2] While higher concentrations (up to 6 wt%) have been shown to improve coulombic efficiency and cycle life in some systems, they often lead to a detrimental increase in cell impedance.[1]

Q2: How does a high concentration of vinylene carbonate lead to increased impedance?

A2: A high concentration of VC can lead to increased impedance through two primary mechanisms. Firstly, it can result in the formation of a thicker and more resistive Solid Electrolyte Interphase (SEI) on the anode due to excessive polymerization.[1] Secondly, at higher voltages, unconsumed VC can migrate to the cathode and undergo oxidative polymerization, forming a resistive layer that hinders charge transfer.[3][4]

Q3: Can vinylene carbonate be used with high-voltage cathode materials?

A3: Caution is advised when using VC with high-voltage cathodes. While VC is effective at forming a stable SEI on the anode, it can be prone to oxidative decomposition at potentials above 4.5V.[5] This can lead to increased impedance, gas generation, and capacity fading. For high-voltage applications, it is often recommended to use lower concentrations of VC or to explore alternative additives with higher oxidative stability.[3][4]

Q4: What are the main decomposition products of vinylene carbonate in a battery?

A4: The primary decomposition pathway for vinylene carbonate is through reductive polymerization on the anode surface to form poly(vinylene carbonate). Other reduction products can include lithium carbonate (Li₂CO₃), lithium alkyl carbonates, and various oligomers. On the cathode, VC can undergo oxidative decomposition.

Q5: How can I analyze the SEI layer formed by vinylene carbonate?

A5: A combination of surface-sensitive analytical techniques is typically used to characterize the SEI layer. X-ray Photoelectron Spectroscopy (XPS) is invaluable for determining the chemical composition of the SEI. Fourier Transform Infrared Spectroscopy (FTIR), particularly in Attenuated Total Reflectance (ATR) mode, can provide information about the molecular structure of the organic components. Electrochemical Impedance Spectroscopy (EIS) is a powerful non-destructive technique to probe the ionic conductivity and thickness of the SEI layer.

Quantitative Data Summary

The following table summarizes the impact of varying vinylene carbonate concentrations on key lithium-ion battery performance metrics as reported in various studies.

VC Concentration (wt%)	Effect on Coulombic Efficiency	Effect on Capacity Retention	Effect on Impedance	Key Observations	Reference
0	Baseline	Baseline	Baseline	Control group.	[1][3]
1	Improved	Improved	Minimal increase	Provides benefits of SEI formation without a significant rise in impedance.	[2]
2	Improved	Significantly Improved	Noticeable Increase	A good balance for improved cycle life, though impedance starts to increase.	[3]
4	Enhanced	Further Improved	Increased	Enhanced coulombic efficiencies observed.	[1]
≥5	High	May be detrimental in some systems	Significantly Increased	High concentrations can lead to excessive impedance growth, especially at the anode.	[5]
6	Reduced Charge Endpoint Slippage	Longer Cycle Life	Larger Charge Transfer Resistance	A trade-off exists between extended cycle life and increased impedance.	[1]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Electrochemical Impedance Spectroscopy (EIS) for SEI Analysis

Objective: To characterize the impedance of the SEI layer and distinguish it from other cell components.

Methodology:

• Cell Assembly: Assemble coin cells (or other desired cell format) in an argon-filled glovebox with the electrolyte containing the desired VC concentration.

• Formation Cycling: Perform initial galvanostatic cycling (e.g., 2-3 cycles at a low C-rate like C/20) to form a stable SEI layer.

• EIS Measurement Setup:

  • Connect the cell to a potentiostat equipped with a frequency response analyzer.

  • Allow the cell to rest at a specific state of charge (e.g., 50% SOC) and a controlled temperature (e.g., 25°C) for a sufficient time to reach equilibrium.

• EIS Parameters:

  • Frequency Range: Typically from 100 kHz down to 10 mHz.

  • AC Amplitude: A small voltage perturbation, usually 5-10 mV, to ensure a linear response.

  • DC Potential: The open-circuit voltage (OCV) at the chosen SOC.

• Data Analysis:

  • Plot the impedance data as a Nyquist plot (Z'' vs. Z').

  • Fit the impedance spectra to an appropriate equivalent circuit model. A common model includes elements representing the electrolyte resistance (Re), SEI resistance (RSEI) and capacitance (CPESEI), charge-transfer resistance (Rct) and double-layer capacitance (CPEdl), and Warburg impedance (W) for diffusion.

  • Extract the values of RSEI to quantify the resistance of the SEI layer.

X-ray Photoelectron Spectroscopy (XPS) for SEI Composition Analysis

Objective: To determine the elemental and chemical composition of the SEI layer.

Methodology:

• Sample Preparation:

  • Cycle the cells for the desired number of cycles.

  • Disassemble the cells in an argon-filled glovebox.

  • Carefully extract the anode.

  • Gently rinse the anode with a high-purity solvent (e.g., dimethyl carbonate - DMC) to remove residual electrolyte salt.

  • Allow the solvent to evaporate completely inside the glovebox.

• Sample Transfer: Transfer the prepared anode to the XPS instrument using an air-sensitive sample holder or a vacuum transfer module to prevent exposure to air and moisture.[6]

• XPS Analysis:

  • Acquire a survey spectrum to identify all elements present on the surface.

  • Acquire high-resolution spectra for the elements of interest (e.g., C 1s, O 1s, F 1s, Li 1s, P 2p).

• Data Analysis:

  • Perform peak fitting on the high-resolution spectra to identify the different chemical species present. For example, the C 1s spectrum can be deconvoluted into contributions from C-C/C-H (graphite), C-O (polyethers, carbonates), and C=O (carbonates).

  • Quantify the atomic concentrations of the different elements to determine the relative composition of the SEI.

Attenuated Total Reflectance Fourier Transform Infrared Spectroscopy (ATR-FTIR) for SEI Functional Group Analysis

Objective: To identify the functional groups of the organic species within the SEI layer.

Methodology:

• Sample Preparation: Prepare the anode as described in the XPS protocol (cycling, disassembly, and rinsing).

• ATR-FTIR Measurement:

  • Press the prepared anode firmly against the ATR crystal (e.g., Ge or ZnSe).

  • Collect the FTIR spectrum in the mid-infrared range (typically 4000-600 cm⁻¹).

  • Acquire a background spectrum of the clean ATR crystal before measuring the sample.

• Data Analysis:

  • Identify the characteristic absorption bands corresponding to different functional groups. For example, look for peaks associated with C=O stretching in carbonates, C-O stretching in ethers and esters, and P-F stretching from salt decomposition products.

  • Compare the spectra of anodes with and without VC, and at different states of charge, to identify the specific contributions of VC to the SEI composition.

Visualizations

The following diagrams illustrate key concepts related to the use of vinylene carbonate in electrolytes.

Caption: SEI formation mechanism with vinylene carbonate.

Caption: Troubleshooting workflow for high impedance issues.

Caption: Relationship between VC concentration and battery performance.

References

• 1. researchgate.net [researchgate.net]
• 2. scilit.com [scilit.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]

Vinylene Carbonate Degradation: Technical Support Center

Welcome to the technical support center for vinylene carbonate (VC) degradation studies. This resource is designed for researchers, scientists, and professionals in drug development and other fields who may encounter challenges during their experiments involving VC. Here you will find troubleshooting guides and frequently asked questions to help you navigate common issues and interpret your results accurately.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am observing unexpected peaks in my chromatogram after my reaction with vinylene carbonate. What could be the source of these impurities?

A1: Unanticipated peaks in your analytical run often point to the degradation of vinylene carbonate. VC is susceptible to both reductive and oxidative decomposition, especially under certain experimental conditions.

• Reductive Degradation: This typically occurs at the anode in electrochemical setups. The primary byproduct is often a polymer of vinylene carbonate, commonly referred to as poly(VC). Other potential byproducts include lithium carbonate (Li₂CO₃) and lithium ethylene dicarbonate (LEDC).[1][2][3]

• Oxidative Degradation: At higher voltages or in the presence of strong oxidizing agents, VC can oxidize, leading to the formation of soluble oligomers and other degradation products.[4][5][6] Gaseous byproducts such as carbon dioxide (CO₂) may also be generated.[2][3][7]

• Troubleshooting Steps:

  • Review your experimental conditions: High temperatures, high voltages (in electrochemical studies), or the presence of strong reducing/oxidizing agents can accelerate degradation.

  • Analyze the electrolyte: Techniques like High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) can help identify soluble degradation products.[4]

  • Characterize solid precipitates: If a solid electrolyte interphase (SEI) is formed, X-ray Photoelectron Spectroscopy (XPS) can be used to analyze its composition.[8][9]

Q2: My battery cell with a vinylene carbonate additive is showing increased impedance and capacity fade. What is the likely cause?

A2: While vinylene carbonate is often used to form a stable solid electrolyte interphase (SEI) and improve battery performance, excessive concentrations or high voltage conditions can lead to negative effects.

• Excessive Polymerization: A high concentration of VC can lead to the formation of a thick poly(VC) layer on the electrodes.[10] This excessive layer can increase impedance, hindering lithium-ion transport and leading to capacity fade.

• Oxidative Instability: At high voltages (e.g., above 4.3 V), VC can undergo oxidative decomposition at the cathode.[4] This process can lead to the formation of soluble degradation products and a less stable cathode electrolyte interphase (CEI), contributing to performance decline.[10][11]

• Troubleshooting Steps:

  • Optimize VC concentration: Lowering the concentration of VC may be necessary to form an effective but not overly resistive SEI.[10]

  • Control the voltage window: Operating within a voltage range where VC is stable is crucial. For high-voltage applications, alternative additives might be more suitable.[4]

  • Perform post-cycling analysis: Characterize the electrodes of cycled cells using techniques like Electrochemical Impedance Spectroscopy (EIS) and XPS to investigate changes in impedance and surface chemistry.[10]

Q3: How can I confirm that the vinylene carbonate in my electrolyte is polymerizing?

A3: Identifying the polymerization of vinylene carbonate is key to understanding its role in your system. Several analytical techniques can confirm the presence of poly(VC).

• X-ray Photoelectron Spectroscopy (XPS): This is a powerful surface analysis technique that can identify the characteristic chemical bonds of poly(VC) on electrode surfaces.[12]

• Fourier-Transform Infrared Spectroscopy (FTIR): FTIR can detect the vibrational modes of the functional groups present in the polymer structure.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR can be used to analyze the structure of the polymer after extraction from the electrode surface.[5]

• High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS): This technique is particularly useful for identifying soluble oligomers of VC that are precursors or byproducts of the polymerization process.[4]

Quantitative Data Summary

The following table summarizes the quantitative data on vinylene carbonate degradation byproducts and related experimental parameters found in the literature.

Parameter	Value	Experimental Conditions	Analytical Method	Reference
Reductive Decomposition
Energy Barrier for VC Ring Opening	20.1 kcal/mol	In (EC)₂Li⁺(VC) cluster	Density Functional Theory	[1]
Energy Barrier for VC Ring Opening on Li(001)	0.29–0.34 eV	Li metal surface	Density Functional Embedding Theory	[13][14]
VC Reduction Onset Potential	< 1.9 V vs Li⁺/Li	DME-based electrolyte	Online Electrochemical Mass Spectrometry	[7]
Oxidative Decomposition
Oxidative Decomposition Voltage	> 4.7 V	NCM622	Graphite cells
Molar number of oxidatively decomposed VC (2.0 wt% initial VC)	0.24 mmol	18650 Li-ion battery, first cycle	Gas Chromatography	[5]
Byproduct Formation
(VC)₂-carbonate oligomer	m/z 308.0973 [M+NH₄]⁺	NCM622	Graphite cells, 4.8 V

Key Experimental Protocols

1. Analysis of Soluble Degradation Products by HPLC-MS

• Objective: To identify and quantify soluble degradation products of vinylene carbonate in an electrolyte solution.

• Methodology:

  • Sample Preparation: Carefully extract the electrolyte from the experimental cell in an inert atmosphere (e.g., an argon-filled glovebox).

  • Dilution: Dilute the extracted electrolyte with a suitable solvent (e.g., acetonitrile) to a concentration appropriate for HPLC-MS analysis.

  • Chromatographic Separation: Inject the diluted sample into an HPLC system equipped with a suitable column (e.g., a C18 reversed-phase column). A gradient elution program with solvents such as water and acetonitrile is typically used to separate the components.

  • Mass Spectrometric Detection: Couple the HPLC outlet to a mass spectrometer (e.g., a quadrupole time-of-flight analyzer) to obtain mass spectra of the eluting compounds.

  • Data Analysis: Identify the degradation products by comparing their mass-to-charge ratios (m/z) and fragmentation patterns with known compounds or by proposing structures based on the observed data.[4]

2. Surface Analysis of Electrodes by XPS

• Objective: To characterize the chemical composition of the SEI and CEI layers formed from vinylene carbonate degradation on electrode surfaces.

• Methodology:

  • Cell Disassembly: Disassemble the electrochemical cell in an inert atmosphere.

  • Electrode Rinsing: Gently rinse the electrodes with a high-purity solvent (e.g., dimethyl carbonate) to remove residual electrolyte.

  • Sample Transfer: Transfer the electrodes to the XPS analysis chamber without exposure to air, using a vacuum transfer module if available.

  • Data Acquisition: Acquire high-resolution core-level spectra for relevant elements (e.g., C 1s, O 1s, Li 1s).

  • Data Analysis: Deconvolute the core-level spectra to identify the different chemical species present on the surface, such as poly(VC), Li₂CO₃, and other organic and inorganic components.[8][12]

3. Gaseous Byproduct Analysis by OEMS

• Objective: To detect and quantify gaseous byproducts generated during the electrochemical degradation of vinylene carbonate.

• Methodology:

  • Cell Assembly: Construct a sealed electrochemical cell with a gas inlet and outlet connected to a mass spectrometer.

  • Electrochemical Cycling: Cycle the cell according to the desired protocol while continuously purging the cell headspace with an inert carrier gas (e.g., argon).

  • Mass Spectrometry: Analyze the composition of the carrier gas exiting the cell using a mass spectrometer to monitor the evolution of gases such as CO₂.

  • Calibration: Calibrate the mass spectrometer with standard gases to quantify the amount of evolved gas.[7][15]

Visualizing Degradation Pathways and Workflows

References

• 1. Theoretical studies to understand surface chemistry on carbon anodes for lithium-ion batteries: how does vinylene carbonate play its role as an electrolyte additive? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. High‐Voltage Instability of Vinylene Carbonate (VC): Impact of Formed Poly‐VC on Interphases and Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. uu.diva-portal.org [uu.diva-portal.org]
• 8. Effect of vinylene carbonate on SEI formation on LiMn2O4 in carbonate-based electrolytes - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 9. 244th ECS Meeting (October 8-12, 2023) [ecs.confex.com]
• 10. researchgate.net [researchgate.net]
• 11. Investigations on the electrochemical decomposition of the electrolyte additive vinylene carbonate in Li metal half cells and lithium ion full cells - JuSER [juser.fz-juelich.de]
• 12. researchgate.net [researchgate.net]
• 13. Vinylene carbonate reactivity at lithium metal surface: first-principles insights into the early steps of SEI formation - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 14. Vinylene carbonate reactivity at lithium metal surface: first-principles insights into the early steps of SEI formation - Journal of Materials Chemistry A (RSC Publishing) DOI:10.1039/D2TA08772C [pubs.rsc.org]
• 15. pubs.acs.org [pubs.acs.org]

Technical Support Center: Enhancing Low-Temperature Performance of Vinylene Carbonate in Lithium-Ion Batteries

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with vinylene carbonate (VC) as an electrolyte additive, specifically focusing on improving low-temperature performance in lithium-ion batteries.

Troubleshooting Guide

This guide addresses common issues encountered during experiments with vinylene carbonate at low temperatures.

Q1: My cell's capacity is fading rapidly during cycling at low temperatures, even with the addition of vinylene carbonate. What are the possible causes and solutions?

Possible Causes:

• Suboptimal VC Concentration: While VC is beneficial, an inappropriate concentration can be detrimental. An excessively high concentration can lead to a thick, resistive Solid Electrolyte Interphase (SEI), which increases impedance and hinders lithium-ion transport, especially at low temperatures.[1][2] Conversely, a very low concentration may not form a sufficiently protective SEI layer.

• Incomplete or Poorly Formed SEI: The initial formation cycles are critical for establishing a stable SEI. Low temperatures can affect the kinetics of VC polymerization and decomposition, leading to a non-uniform or less stable SEI that is prone to cracking or dissolution during subsequent cycling.

• Increased Electrolyte Viscosity: At low temperatures, the viscosity of the base electrolyte increases, which slows down Li-ion diffusion. The presence of a thick VC-derived polymer layer can exacerbate this issue.

• Lithium Plating: High impedance and slow diffusion at low temperatures can lead to lithium plating on the anode surface, which results in irreversible capacity loss and safety concerns.

Solutions:

• Optimize VC Concentration: Systematically vary the weight percentage of VC in your electrolyte (e.g., 0.5%, 1%, 2%) to find the optimal concentration for your specific cell chemistry and operating temperature. Studies have shown that exceeding 2% VC can dramatically increase charge transfer resistance.[1]

• Formation Protocol at Room Temperature: Perform the initial formation cycles at a moderate temperature (e.g., 25°C) to ensure the formation of a stable and uniform SEI layer before subjecting the cell to low-temperature cycling.[2]

• Use of Co-solvents: Introduce a low-viscosity co-solvent, such as ethyl acetate (EA), into your electrolyte formulation to improve ionic conductivity at low temperatures.[3]

• Lower Charging Rate: At low temperatures, reduce the charging C-rate to mitigate the risk of lithium plating.

Q2: I am observing a significant increase in impedance at low temperatures when using a VC-containing electrolyte. How can I address this?

Possible Causes:

• Thick Poly(VC) Layer: The polymerization of VC on the electrode surface can form a thick polymeric layer, which contributes to increased charge transfer resistance.[4][5] This effect is more pronounced at lower temperatures where ionic conductivity is already reduced.[6]

• SEI Composition: The SEI formed by VC is primarily composed of poly(vinylene carbonate) and lithium alkyl carbonates.[2][4][5] While providing good passivation, this composition can have higher ionic resistance compared to the LiF-rich SEI formed by additives like fluoroethylene carbonate (FEC).[4][5]

• High VC Concentration: As mentioned previously, higher concentrations of VC are directly linked to increased impedance.[1][2]

Solutions:

• Reduce VC Concentration: Lowering the VC concentration to an optimal level (typically ≤ 2%) is a primary strategy to reduce impedance.[1]

• Consider FEC as an Alternative or Co-additive: Fluoroethylene carbonate (FEC) is known to form a thinner, LiF-rich SEI with lower impedance compared to VC.[2][4][5] You might consider replacing VC with FEC or using a combination of both to balance the benefits of a stable polymeric layer from VC and lower impedance from FEC.

• Electrochemical Impedance Spectroscopy (EIS) Analysis: Conduct EIS at various temperatures to deconvolute the different contributions to the total impedance (ohmic, charge transfer, diffusion). This will help in identifying the primary source of the increased resistance.

Frequently Asked Questions (FAQs)

Q1: What is the optimal concentration of vinylene carbonate for low-temperature applications?

There is no single optimal concentration, as it depends on the specific cell chemistry (anode, cathode, base electrolyte) and the target operating temperature. However, a general recommendation is to start with a concentration in the range of 0.5% to 2% by weight.[1] It is crucial to experimentally determine the best concentration for your system.

Q2: How does the performance of vinylene carbonate compare to fluoroethylene carbonate (FEC) at low temperatures?

Both VC and FEC are effective additives, but they have different characteristics:

• VC: Forms a dense and uniform SEI rich in polymeric species.[2][7] This provides excellent cycling stability but can lead to higher impedance.[4][5]

• FEC: Forms a thinner, LiF-rich SEI that generally results in lower impedance and better rate capability at low temperatures.[2][4][5] However, FEC can sometimes lead to more gas generation during long-term cycling.[1]

For applications where low impedance is critical, FEC might be a better choice. For those prioritizing long-term stability, VC could be more suitable. A combination of both additives is also a viable strategy to leverage their respective advantages.

Q3: Can I perform the initial cell formation at low temperatures when using a VC-containing electrolyte?

It is generally not recommended. The formation of a stable and effective SEI from VC relies on electrochemical reduction and polymerization reactions that are kinetically favored at room temperature (around 25°C).[2] Performing the formation at low temperatures can lead to an incomplete and less protective SEI, resulting in poor low-temperature performance.

Q4: What are the main decomposition products of vinylene carbonate that form the SEI?

The primary decomposition product of VC is poly(vinylene carbonate) through a polymerization reaction.[4][5][7] Other reduction products include lithium carbonate (Li₂CO₃), lithium alkyl carbonates, and in some cases, small amounts of lithium oxalate (Li₂C₂O₄) and lithium formate (HCO₂Li).[4][5][7]

Quantitative Data Summary

Table 1: Comparison of Cell Performance with Different Electrolyte Additives

Additive	Concentration (wt%)	Temperature (°C)	Key Finding	Reference
None (Control)	0	40	Lower coulombic efficiency and higher self-discharge compared to VC and FEC.	[1]
Vinylene Carbonate (VC)	2	40	Improved coulombic efficiency and reduced self-discharge.	[1]
Vinylene Carbonate (VC)	>2	40	Dramatic increase in charge transfer resistance.	[1]
Fluoroethylene Carbonate (FEC)	2	40	Improved coulombic efficiency and reduced self-discharge.	[1]
Fluoroethylene Carbonate (FEC)	4-6	40	Greater gas generation during extended cycling.	[1]
Vinylene Carbonate (VC)	3-6	Room Temp	Higher impedance compared to FEC.	[4][5]
Fluoroethylene Carbonate (FEC)	10-15	Room Temp	Smallest impedance and best capacity retention.	[4][5]

Experimental Protocols

1. Protocol for Preparing a Vinylene Carbonate-Containing Electrolyte

• Materials:

  • Battery-grade electrolyte solvent (e.g., a mixture of ethylene carbonate (EC) and ethyl methyl carbonate (EMC) in a 3:7 weight ratio).

  • Lithium hexafluorophosphate (LiPF₆) salt.

  • Vinylene carbonate (VC), battery grade.

  • Anhydrous solvents for cleaning (e.g., dimethyl carbonate - DMC).

• Procedure (inside an argon-filled glovebox with H₂O and O₂ levels < 0.1 ppm):

  • Accurately weigh the electrolyte solvent mixture into a clean, dry bottle.

  • Slowly add the LiPF₆ salt to the solvent while stirring with a magnetic stirrer until it is fully dissolved. A common concentration is 1 M.

  • Calculate the required mass of VC for the desired weight percentage (e.g., for a 2 wt% solution in 100 g of electrolyte, add 2 g of VC).

  • Add the VC to the electrolyte solution and continue stirring until it is completely dissolved.

  • Seal the bottle tightly and store it in the glovebox.

2. Protocol for Low-Temperature Electrochemical Impedance Spectroscopy (EIS)

• Cell Assembly: Assemble a coin cell (or other cell format) with the electrodes and the prepared VC-containing electrolyte inside a glovebox.

• Formation Cycling: Perform the initial formation cycles at 25°C. A typical protocol is two cycles at a C/10 rate.[2]

• Temperature Equilibration: Place the cell in a temperature-controlled chamber and allow it to stabilize at the desired low temperature (e.g., 0°C, -10°C, -20°C) for at least 4 hours.

• EIS Measurement:

  • Connect the cell to a potentiostat equipped with a frequency response analyzer.

  • Set the state of charge (SOC) of the cell to a specific value (e.g., 50%).

  • Apply a small AC voltage perturbation (e.g., 5-10 mV) over a wide frequency range (e.g., 100 kHz to 10 mHz).

  • Record the impedance data and plot it as a Nyquist plot (Z' vs. -Z'').

• Data Analysis: Analyze the Nyquist plot to determine the ohmic resistance (high-frequency intercept with the real axis), charge transfer resistance (diameter of the semicircle), and Warburg impedance (low-frequency tail).

Visualizations

Caption: SEI formation pathway with vinylene carbonate.

Caption: Troubleshooting workflow for low-temperature issues.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. "Comparative study of fluoroethylene carbonate and vinylene carbonate f" by Cao Cuong Nguyen and Brett L. Lucht [digitalcommons.uri.edu]
• 5. [PDF] Comparative Study of Fluoroethylene Carbonate and Vinylene Carbonate for Silicon Anodes in Lithium Ion Batteries | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Vinylene Carbonate (VC) Decomposition

Welcome to the technical support center for researchers, scientists, and drug development professionals working with vinylene carbonate (VC). This resource provides troubleshooting guidance and answers to frequently asked questions regarding gas generation from VC decomposition during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary gases generated from the decomposition of vinylene carbonate?

A1: The decomposition of vinylene carbonate (VC) can generate several gases. The primary gaseous byproduct is carbon dioxide (CO2).[1][2][3] Other gases that may be observed, depending on the experimental conditions and presence of other reactive species, include hydrogen (H2) and ethylene (C2H4).[3][4] Specifically, VC additives have been shown to reduce H2 evolution to 13% of its original level and ethylene release by 60%, though it generates CO2 as a byproduct.[4]

Q2: What are the main decomposition products of vinylene carbonate?

A2: The decomposition of vinylene carbonate results in both solid and gaseous products. The main solid decomposition products include polymerized VC (poly(VC)), lithium carbonate (Li2CO3), lithium oxalate (Li2C2O4), and lithium formate (HCO2Li).[5][6][7] The formation of a stable solid electrolyte interphase (SEI) is a key outcome of VC decomposition in lithium-ion battery applications, which helps prevent further electrolyte decomposition.[4][5]

Q3: How does the concentration of vinylene carbonate affect gas generation?

A3: The concentration of VC can significantly impact gas generation and overall experimental performance. An optimal concentration of approximately 1-2 wt% is often suggested to effectively limit uncontrolled electrolyte decomposition.[1] While a certain amount of VC is beneficial for forming a protective layer, excessive amounts can lead to increased oxidative decomposition, potentially reducing the coulombic efficiency in electrochemical systems.[8] Higher concentrations of VC can also alter the composition of the SEI layer.[9]

Q4: What is the proposed mechanism for vinylene carbonate decomposition and gas formation?

A4: Vinylene carbonate decomposition is a complex process that can proceed through several pathways. A primary mechanism involves the reductive ring-opening of the VC molecule.[1] This can occur via cleavage at the carbonyl C–vinylic O bond or the vinylic C–vinylic O bond. The latter pathway is considered more likely and can lead to the formation of acetylene and lithium carbonate (Li2CO3) or undergo polymerization.[1][10] The polymerization of VC is a key process that contributes to the formation of a stable SEI layer.[1][11][12] Another pathway involves a nucleophilic attack on the VC molecule, leading to ring-opening and subsequent decomposition that releases CO2.[2][3]

Q5: Can vinylene carbonate react with water in the experimental system?

A5: Yes, vinylene carbonate can react with water impurities, especially in the presence of hydroxides.[2] This reaction is much more rapid than the reaction of ethylene carbonate with water. This "water scavenging" effect is beneficial as it removes water and hydroxides that could otherwise destabilize other components of the system.[2]

Troubleshooting Guide

Problem: Excessive gas evolution is observed in my experiment containing vinylene carbonate.

Possible Cause	Troubleshooting Steps
High Operating Temperature	Elevated temperatures can accelerate the decomposition of VC and other electrolyte components, leading to increased gas generation.[9][12] Solution: If possible, lower the operating temperature of your experiment. Monitor gas evolution at different temperatures to determine a stable operating range.
High Voltage Application	In electrochemical systems, high voltages (> 4.7 V) can lead to enhanced oxidative decomposition of VC.[13] Solution: If your experiment involves applying a voltage, consider if it can be operated at a lower potential. Characterize the electrochemical stability window of your system with and without VC.
Suboptimal VC Concentration	An inappropriate concentration of VC can lead to either insufficient protection or excessive decomposition.[1][8] Solution: Optimize the concentration of VC in your system. Start with a low concentration (e.g., 1-2 wt%) and incrementally adjust it while monitoring gas generation and performance.
Presence of Impurities	Impurities such as water can react with VC and other components, contributing to gas generation.[2] Solution: Ensure all components of your experimental setup are thoroughly dried and handled in an inert atmosphere (e.g., a glovebox) to minimize water contamination.[5]
Decomposition of Other Components	The observed gas may not solely originate from VC. Other components in your system (e.g., solvents, salts) can also decompose. Solution: Run control experiments without VC to quantify the gas generated from other components. This will help isolate the contribution of VC to the total gas evolution.

Quantitative Data on Gas Generation

The following table summarizes quantitative data on gas evolution from vinylene carbonate decomposition under various conditions as reported in the literature.

Parameter	Value/Observation	Experimental System	Reference
Effect of VC on H2 Evolution	Addition of VC reduced H2 evolution to 13% of its original level.	Lithium-ion battery with graphite anode.	[4]
Effect of VC on C2H4 Evolution	Addition of VC reduced ethylene release by 60%.	Lithium-ion battery with graphite anode.	[4]
CO2 Evolution from VC	CO2 is generated as a byproduct of VC addition.	Lithium-ion battery with graphite anode.	[4]
Reductive Decomposition Limit	The reductive decomposition of VC at the anode is limited to a maximum of 20 mAh (equivalent to 0.78 mmol).	18650 lithium-ion battery.	[8]
Oxidative Decomposition	The amount of oxidatively decomposed VC at the cathode is highly dependent on the initial VC concentration.	18650 lithium-ion battery.	[8]
Effect of VC on Reactivity	Adding up to 10% VC reduces the reactivity between lithiated graphite and electrolyte below approximately 200°C.	Accelerating rate calorimetry (ARC) of lithiated graphite and electrolyte.	[9]

Experimental Protocols

1. Protocol for Analysis of Gaseous Decomposition Products by GC-MS

This protocol is adapted from methodologies used to analyze the gaseous products of VC decomposition.[5][14]

• Objective: To identify and quantify the gaseous products generated from the decomposition of vinylene carbonate.

• Apparatus:

  • Gas-tight reaction vessel

  • Gas Chromatograph (GC) coupled with a Mass Spectrometer (MS)

  • Gas-tight syringe (e.g., 10 µL)

  • Agilent PoraPLOT Amines column (or equivalent)

• Procedure:

  • Assemble the reaction vessel with the vinylene carbonate-containing sample under an inert atmosphere.

  • Seal the reaction vessel to ensure it is gas-tight.

  • Initiate the experiment (e.g., by heating or applying a voltage).

  • At desired time intervals, carefully extract a sample of the headspace gas from the reaction vessel using a gas-tight syringe.

  • Immediately inject the gas sample into the GC-MS system.

  • GC-MS Parameters (Example):

    • Carrier Gas: Helium at a flow rate of 1.5 mL/min.

    • Initial Column Temperature: 50 °C.

    • Temperature Ramp: Increase temperature by 10 °C/min to 220 °C.

    • Hold Time: Hold at 220 °C for 20 minutes.

    • Total Run Time: 37 minutes.

  • Analyze the resulting mass spectra by comparing them to a standard library (e.g., NIST library) to identify the molecular structures of the evolved gases.

  • Quantify the gases using appropriate calibration standards.

2. Protocol for Analysis of Solid Decomposition Products by XPS and FTIR

This protocol is a generalized procedure based on methods for analyzing the solid electrolyte interphase (SEI) formed from VC.[5][14]

• Objective: To characterize the chemical composition of the solid products resulting from vinylene carbonate decomposition.

• Apparatus:

  • X-ray Photoelectron Spectrometer (XPS) with a vacuum transfer module.

  • Fourier Transform Infrared (FTIR) Spectrometer with an Attenuated Total Reflectance (ATR) accessory.

  • Inert atmosphere glovebox.

  • Air-tight vials.

• Procedure:

  • After the experiment, carefully disassemble the apparatus in an inert atmosphere glovebox to prevent reaction of the products with air and moisture.

  • Isolate the surface or precipitate where the solid decomposition products have formed.

  • Wash the isolated sample with a suitable solvent (e.g., diethyl ether) to remove any unreacted electrolyte and then dry under vacuum.[14]

  • For XPS Analysis:

    • Press the dried sample into a pellet inside the glovebox.

    • Transfer the pellet to the XPS chamber using a vacuum transfer module to avoid exposure to air.[5][14]

    • Acquire high-resolution spectra for the elements of interest (e.g., C 1s, O 1s, Li 1s).

  • For FTIR Analysis:

    • Transfer a portion of the dried sample into an air-tight vial inside the glovebox.

    • Operate the FTIR spectrometer inside a nitrogen-filled glovebox.

    • Acquire the FTIR spectrum of the sample in ATR mode.

    • Example Parameters: 128 scans from 700 cm⁻¹ to 4000 cm⁻¹ with a spectral resolution of 4 cm⁻¹.[5]

  • Analyze the XPS and FTIR spectra by comparing the peak positions and shapes to reference compounds and literature data to identify the chemical species present in the solid decomposition products.

Visualizations

Caption: Proposed reaction pathways for vinylene carbonate decomposition.

Caption: Experimental workflow for the analysis of gaseous decomposition products.

References

• 1. Vinylene carbonate reactivity at lithium metal surface: first-principles insights into the early steps of SEI formation - Journal of Materials Chemistry A (RSC Publishing) DOI:10.1039/D2TA08772C [pubs.rsc.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Gas Generation in Lithium-Ion Batteries: Mechanisms, Failure Pathways, and Thermal Safety Implications | MDPI [mdpi.com]
• 5. api.repository.cam.ac.uk [api.repository.cam.ac.uk]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Vinylene carbonate reactivity at lithium metal surface: first-principles insights into the early steps of SEI formation - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. High‐Voltage Instability of Vinylene Carbonate (VC): Impact of Formed Poly‐VC on Interphases and Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. osti.gov [osti.gov]

Technical Support Center: Optimizing SEI Layer Properties with Vinylene Carbonate (VC)

Welcome to the technical support center for researchers, scientists, and drug development professionals working with vinylene carbonate (VC) as an electrolyte additive to optimize Solid Electrolyte Interphase (SEI) layer properties in lithium-ion batteries. This resource provides troubleshooting guidance and answers to frequently asked questions to assist with your experiments.

Troubleshooting Guide

This guide addresses common issues encountered during the use of vinylene carbonate as an electrolyte additive.

Problem	Potential Cause(s)	Suggested Solution(s)
Inconsistent SEI Formation	- Non-uniform mixing of VC in the electrolyte.- Inadequate formation cycling protocol.- Presence of impurities (e.g., water).	- Ensure thorough mixing of VC in the electrolyte solvent using appropriate methods.- Employ a slow formation rate (e.g., C/20) for the initial cycles to allow for a stable SEI to form.[1]- Use high-purity electrolyte components and assemble cells in a controlled, low-moisture environment (e.g., an argon-filled glovebox).[2][3]
Increased Cell Impedance	- Excessive VC concentration leading to a thick, resistive SEI layer.[4][5][6]- Formation of resistive polymer species (poly(VC)) at the electrode surface.[7][8][9]	- Optimize the VC concentration; typically, 1-2 wt% is effective. Higher concentrations can be detrimental.[4][5][6][10]- Characterize the SEI layer using techniques like Electrochemical Impedance Spectroscopy (EIS) to understand the source of the increased resistance.
Rapid Capacity Fading	- Incomplete or unstable SEI formation, leading to continuous electrolyte decomposition.- Mechanical failure of the SEI on high-volume-expansion anodes (e.g., silicon).	- Ensure the formation protocol is sufficient to create a stable and passivating SEI.- Consider synergistic additive combinations, such as VC with fluoroethylene carbonate (FEC), which can form a more robust SEI on silicon anodes.[8][11]
Gas Generation	- Reductive decomposition of VC and other electrolyte components.[7]- Reaction of VC with impurities.	- Use online electrochemical mass spectrometry (OEMS) to identify the gaseous byproducts and understand the decomposition pathways.[12]- Ensure high purity of all cell components.
Poor Performance at Elevated Temperatures	- Thermal decomposition of the SEI layer.[7]- Increased reactivity between the electrolyte and electrodes.	- VC is known to improve thermal stability by forming a more stable SEI.[7][13][14] If issues persist, re-evaluate the overall electrolyte formulation and cell design for high-temperature operation.

Frequently Asked Questions (FAQs)

Mechanism and Function

Q1: How does vinylene carbonate (VC) improve SEI layer properties?

A1: Vinylene carbonate is an electrolyte additive that is preferentially reduced on the anode surface at a higher potential than conventional carbonate solvents like ethylene carbonate (EC).[7][12] This early reduction leads to the formation of a stable and compact Solid Electrolyte Interphase (SEI) layer. The VC-derived SEI is often rich in poly(vinylene carbonate) (poly(VC)), which is believed to be more flexible and better at passivating the electrode surface, thereby preventing continuous electrolyte decomposition and improving cycling stability.[7][8][15] VC can also positively affect the cathode electrolyte interphase (CEI) by suppressing side reactions at the cathode surface.[16][17]

Q2: What is the primary chemical reaction of VC during SEI formation?

A2: The primary reaction of VC during SEI formation is its electrochemical reduction, which can proceed through several pathways, including polymerization. A key mechanism is radical polymerization, which forms poly(VC) on the electrode surfaces.[10][15] This polymeric layer is a critical component of the modified SEI that enhances its protective properties.[7][8]

Q3: Does VC affect both the anode and the cathode?

A3: Yes, VC affects both electrodes. While it is primarily known for forming a stable SEI on the anode, it also contributes to the formation of a protective cathode electrolyte interphase (CEI).[12][17] At the cathode, VC can be oxidized to form a passivating layer that suppresses electrolyte oxidation and transition metal dissolution from the cathode material, thereby improving the overall cell performance and lifespan.[4][16][18]

Experimental Design and Protocols

Q4: What is a typical concentration range for VC in an electrolyte?

A4: The optimal concentration of VC is typically in the range of 1-2 wt%.[10] While higher concentrations have been explored, they can lead to increased cell impedance and may not provide additional benefits.[4][5][6] It is crucial to optimize the concentration for the specific cell chemistry and operating conditions.

Q5: What is a recommended electrochemical formation protocol when using VC?

A5: A slow and controlled formation protocol is recommended to ensure the formation of a uniform and stable SEI. A common approach is to perform the first few charge/discharge cycles at a low C-rate, such as C/20. This allows sufficient time for the VC to be reduced and form a passivating layer before the main electrolyte components begin to decompose.

Experimental Protocols

Electrochemical Impedance Spectroscopy (EIS) for SEI Characterization

• Cell Assembly: Assemble a three-electrode cell with the working electrode (e.g., graphite anode), a lithium metal counter electrode, and a lithium metal reference electrode. The electrolyte should contain the desired concentration of VC.

• Formation Cycling: Perform the initial formation cycles at a low C-rate (e.g., C/20) to form the SEI layer.

• EIS Measurement:

  • Set the potentiostat to the desired state of charge (SOC) for the measurement.

  • Apply a small AC voltage perturbation (e.g., 5-10 mV) over a wide frequency range (e.g., 100 kHz to 0.01 Hz).

  • Record the impedance response.

• Data Analysis:

  • Plot the data in a Nyquist plot (Z' vs. -Z'').

  • Fit the impedance data to an equivalent circuit model to extract parameters such as the SEI resistance (R_SEI) and charge transfer resistance (R_ct).

X-ray Photoelectron Spectroscopy (XPS) for SEI Composition Analysis

• Sample Preparation:

  • Cycle the cell for the desired number of cycles.

  • Disassemble the cell in an inert atmosphere (e.g., an argon-filled glovebox).

  • Gently rinse the electrode with a high-purity solvent (e.g., dimethyl carbonate) to remove residual electrolyte.

  • Dry the electrode under vacuum.

• XPS Analysis:

  • Transfer the prepared electrode to the XPS chamber without exposure to air.

  • Acquire survey spectra to identify the elements present on the surface.

  • Acquire high-resolution spectra for key elements (e.g., C 1s, O 1s, Li 1s, F 1s) to determine the chemical species in the SEI.

• Data Interpretation:

  • Deconvolute the high-resolution spectra to identify the different chemical bonds and compounds present, such as poly(VC), lithium carbonate (Li2CO3), and lithium fluoride (LiF).[9]

Visualizations

Caption: SEI formation with and without VC additive.

Caption: Experimental workflow for evaluating VC.

Caption: Troubleshooting high cell impedance.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. jbzhao.xmu.edu.cn [jbzhao.xmu.edu.cn]
• 3. uu.diva-portal.org [uu.diva-portal.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Vinylene carbonate reactivity at lithium metal surface: first-principles insights into the early steps of SEI formation - Journal of Materials Chemistry A (RSC Publishing) DOI:10.1039/D2TA08772C [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. Effect of vinylene carbonate on electrochemical performance and surface chemistry of hard carbon electrodes in lithium ion cells operated at different temperatures [inis.iaea.org]
• 15. researchgate.net [researchgate.net]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Exploring the Role of an Electrolyte Additive in Suppressing Surface Reconstruction of a Ni-Rich NMC Cathode at Ultrahigh Voltage via Enhanced In Situ and Operando Characterization Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 18. 2024.sci-hub.se [2024.sci-hub.se]

Technical Support Center: Vinylene Carbonate Storage and Handling

Welcome to the technical support center for vinylene carbonate (VC). This resource is designed for researchers, scientists, and drug development professionals to provide clear and concise guidance on the safe storage and handling of this reactive chemical. Below you will find troubleshooting guides and frequently asked questions to address common challenges encountered during its use.

Frequently Asked Questions (FAQs) & Troubleshooting

Storage & Stability

Q1: My vinylene carbonate has turned yellow. Is it still usable?

A1: Liquid vinylene carbonate can rapidly turn yellow even in the absence of light, which is an indication of potential degradation or polymerization.[1] The usability depends on the specific requirements of your experiment. For applications requiring high purity, such as in lithium-ion battery electrolytes, a yellow discoloration suggests the material may be compromised.[1] If in solid form and stored correctly below 10°C, high-purity vinylene carbonate should remain stable for the long term.

Q2: What are the optimal storage conditions for vinylene carbonate?

A2: To ensure stability, vinylene carbonate should be stored in a cool, dry, and well-ventilated area, away from sources of ignition.[2][3] It is crucial to store it in a tightly closed container, preferably under an inert atmosphere (e.g., nitrogen).[4] For long-term stability, especially for the highly pure solid form, storage below 10°C is recommended. Some sources specify storing below 20°C.[2]

Q3: How long can I store vinylene carbonate after opening the container?

A3: Once opened, it is recommended that containers of vinylene carbonate should not be stored for more than 12 months.[3] Unopened containers from the supplier are generally considered safe to store for up to 18 months.[3] It is good practice to date the container upon receipt and upon opening to track its age.[3]

Q4: I suspect my vinylene carbonate has polymerized. How can I confirm this?

A4: Polymerization can manifest as an increase in viscosity, solidification, or the presence of a precipitate. If the material appears cloudy, more viscous than expected, or contains solid particles, polymerization has likely occurred. The tendency of liquid vinylene carbonate to polymerize is often suppressed by the addition of inhibitors like butylhydroxytoluene (BHT).[1]

Handling & Safety

Q5: What personal protective equipment (PPE) should I use when handling vinylene carbonate?

A5: When handling vinylene carbonate, it is essential to wear appropriate protective gloves, clothing to prevent skin exposure, and eye/face protection.[2][5] A NIOSH/MSHA or European Standard EN 149 approved respirator should be used if there is a risk of inhalation.[2] Work should be conducted in a well-ventilated area or under a fume hood.[5][6]

Q6: What should I do in case of a spill?

A6: For minor spills, remove all ignition sources and clean up the spill immediately using an inert absorbent material like vermiculite, sand, or earth.[2][3] Place the absorbed material into a suitable container for disposal.[2] For major spills, evacuate the area, move upwind, and alert emergency responders.[3]

Q7: What are the known incompatibilities for vinylene carbonate?

A7: Vinylene carbonate is incompatible with strong oxidizing agents, strong reducing agents, acids, and bases.[2] It should also be kept away from heat, sparks, and open flames.[4][6]

Quantitative Data Summary

For easy reference, the following table summarizes key quantitative data related to the storage and handling of vinylene carbonate.

Parameter	Value	Reference
Recommended Storage Temperature	Below 10°C (for long-term stability of pure solid)
General Storage Temperature	Below 20°C	[2]
Recommended Storage Time (Opened)	Not more than 12 months	[3]
Recommended Storage Time (Unopened)	Up to 18 months	[3]
Flash Point	73 °C (163.40 °F)	[2]
Melting Point	19 - 22 °C	[6]
Boiling Point	162 - 168 °C	[6]
Density	1.36 g/cm³ (at 20°C)	[6][7]
Moisture Content (Battery Grade)	≤ 30 ppm	[7]

Experimental Protocols

Protocol 1: Purification of Vinylene Carbonate

Note: Purification can be challenging due to the thermal lability of vinylene carbonate. It decomposes at temperatures above 80°C.[1]

• Objective: To reduce by-products and enhance purity.

• Materials: Vinylene carbonate, sodium borohydride or urea.

• Procedure:

  • Stir the vinylene carbonate with sodium borohydride or urea at a moderately elevated temperature (well below 80°C).[1]

  • The purification process should be gentle to avoid thermal decomposition.[1]

  • Monitor the purity using appropriate analytical techniques such as gas chromatography (GC).

Protocol 2: Handling and Dispensing

• Objective: To safely handle and dispense vinylene carbonate while minimizing exposure and contamination.

• Environment: Work in a well-ventilated laboratory, preferably within a fume hood.[5][6]

• Procedure:

  • Ensure all necessary PPE is worn, including chemical-resistant gloves, safety goggles, and a lab coat.[2][5]

  • Ground all equipment to prevent static discharges.[2]

  • Use spark-proof tools.[2]

  • If the vinylene carbonate is solidified, it may need to be gently warmed to its melting point (19-22°C) in a controlled manner. Avoid direct, high heat.

  • Dispense the required amount and securely close the container immediately.

  • Clean any spills promptly with an inert absorbent material.[2]

Visual Guides

Below are diagrams to visualize key concepts related to vinylene carbonate handling and potential issues.

References

• 1. Vinylene carbonate - Wikipedia [en.wikipedia.org]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. iolitec.de [iolitec.de]
• 5. chemos.de [chemos.de]
• 6. kishida.co.jp [kishida.co.jp]
• 7. products.pcc.eu [products.pcc.eu]

Technical Support Center: The Effect of Vinylene Carbonate (VC) Impurities on Battery Performance

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the impact of vinylene carbonate (VC) impurities on battery performance. The information is presented in a practical question-and-answer format to address specific issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is vinylene carbonate (VC) and why is its purity important?

A1: Vinylene carbonate (VC) is a common electrolyte additive used in lithium-ion batteries to improve the stability and longevity of the solid electrolyte interphase (SEI) layer formed on the anode. Its purity is critical because impurities can introduce unwanted side reactions, leading to compromised SEI properties, increased impedance, and accelerated capacity degradation.

Q2: What are the most common impurities found in commercial vinylene carbonate?

A2: Common impurities can include residual reactants or byproducts from its synthesis, such as ethylene carbonate (EC), dimethyl carbonate (DMC), and organic or inorganic chlorine compounds.[1][2] Water is also a significant and highly detrimental impurity that can be introduced during storage or handling.[3]

Q3: How does water as an impurity in VC affect battery performance?

A3: Water contamination is highly problematic. It reacts with the common lithium salt, LiPF₆, to generate hydrofluoric acid (HF).[3] This acid attacks and degrades both the anode and cathode materials, leading to a loss of active material and a significant decline in battery performance. In cyclic voltammetry, the reduction of water impurities can sometimes be observed as a distinct current peak around 1.6 V vs. Li⁺/Li.[4]

Q4: Can using impure VC lead to inconsistent experimental results?

A4: Absolutely. The concentration of VC is a critical parameter. High concentrations can increase impedance, while low concentrations may not form an effective SEI layer.[5][6] If the VC is impure, its effective concentration will be lower than specified, leading to poor passivation and results that are not reproducible.

Q5: How does VC polymerization affect the SEI layer, and can impurities interfere with this?

A5: VC is known to polymerize on the electrode surface, forming a stable, polymeric SEI layer that is more flexible and robust than the one formed from ethylene carbonate (EC) alone.[7] This poly(VC) layer effectively suppresses further electrolyte decomposition. Impurities can interfere with the polymerization process, leading to a defective SEI that offers poor protection to the anode.

Troubleshooting Guide

Observed Issue	Potential Cause Related to VC Impurity	Troubleshooting/Verification Steps
Rapid Capacity Fade in Early Cycles	The VC additive may have a low purity, providing insufficient active material to form a stable SEI. This leads to continuous electrolyte decomposition.	1. Verify the purity of the VC using Gas Chromatography-Mass Spectrometry (GC-MS). 2. Perform cyclic voltammetry (CV) on the electrolyte. Look for unexpected reduction peaks or a weak or absent VC reduction peak. 3. Use a fresh, high-purity (≥99.9%) batch of VC to build a control cell for comparison.
High and Rapidly Increasing Impedance	The presence of certain impurities can lead to the formation of a thick, resistive SEI layer. High concentrations of VC itself, which can result from using an impure source with an incorrect assumption of its purity, can also increase impedance on both the anode and cathode.[5][8]	1. Use Electrochemical Impedance Spectroscopy (EIS) to analyze the interfacial resistance of cells at different cycle counts. Compare against a baseline with high-purity VC. 2. Analyze the surface of cycled electrodes using X-ray Photoelectron Spectroscopy (XPS) to determine the chemical composition of the SEI. Impurities may lead to different surface species.[9]
Poor Coulombic Efficiency (CE)	Water impurities react with LiPF₆ to form HF, which degrades the electrode surfaces and consumes lithium ions in parasitic reactions, lowering the CE.[3]	1. Measure the water content of the electrolyte using Karl Fischer titration. 2. In CV scans, a peak around 1.6 V may indicate water reduction.[4] 3. Ensure stringent control of moisture in the glovebox and during all cell assembly steps.
Inconsistent Performance Between Batches	The purity of VC can vary significantly between different suppliers or even different lots from the same supplier.	1. Implement a routine quality control check on all incoming VC batches using GC-MS.[1] 2. Store VC in a cool, dark, and dry environment, as it can degrade or polymerize over time, especially in liquid form.[2] Solid VC is more stable for long-term storage.[2]

Quantitative Data Summary

The concentration of VC, and by extension its purity, has a significant impact on battery performance. The following table summarizes findings on the effect of VC concentration.

VC Concentration (wt%)	Key Observation	Reference
0.09%	In Graphite/LNMO cells, this low concentration led to an impedance increase only on the anode and improved capacity retention.	[5][6]
0.17% - 2%	In the same Graphite/LNMO system, higher concentrations caused an increase in both cathode and anode impedance and resulted in poorer cycling performance.	[5][6]
> 4%	Exceeding a 4% concentration in some systems has been shown to reduce the electrolyte's ionic conductivity.	[7]

Experimental Protocols

Protocol 1: Purity Analysis of Vinylene Carbonate via GC-MS

This protocol provides a general method for determining the purity of VC and identifying volatile impurities.

• Sample Preparation:

  • Work inside an argon-filled glovebox to prevent moisture contamination.

  • Prepare a stock solution of the VC sample by accurately weighing and dissolving it in a high-purity solvent like dichloromethane or 1,4-dioxane to a known concentration (e.g., 1000 µg/mL).[1][10]

  • Prepare a series of calibration standards of certified high-purity VC and any suspected impurities in the same solvent.

• GC-MS Instrument Conditions (Example):

  • GC System: Agilent 8860 GC or similar.[11]

  • Column: SPB®-624 or similar polar capillary column (e.g., 50 m length, 0.53 mm ID, 1.0 µm film thickness).[1][2]

  • Carrier Gas: Helium or Nitrogen.[2][11]

  • Injector: Split mode (e.g., 30:1 split ratio), 220°C.[2]

  • Oven Program: Start at 50°C, ramp at 5°C/min to 250°C.[2]

  • Mass Spectrometer: Operate in scan mode to identify unknown peaks. Use Selective Ion Monitoring (SIM) for higher sensitivity quantification of known impurities.

• Data Analysis:

  • Identify peaks in the sample chromatogram by comparing their retention times and mass spectra to those of the standards and library data.

  • Quantify the concentration of VC and any identified impurities by creating a calibration curve from the standards. Calculate the purity as the weight percentage of VC relative to the total detected components.

Protocol 2: Electrochemical Evaluation of VC Impurity Effects

This protocol uses cyclic voltammetry (CV) and electrochemical impedance spectroscopy (EIS) to assess the impact of VC quality.

• Cell Assembly:

  • Assemble coin cells (e.g., 2032-type) in an argon-filled glovebox.

  • Use a standard working electrode (e.g., graphite anode) and lithium metal as the counter/reference electrode.

  • Prepare two electrolytes:

    • Control Electrolyte: Standard electrolyte (e.g., 1 M LiPF₆ in EC:DMC 1:1) with a certified high-purity VC additive (e.g., 2 wt%).

    • Test Electrolyte: The same base electrolyte with 2 wt% of the VC batch under investigation.

• Cyclic Voltammetry (CV):

  • Scan the potential of the working electrode from its open-circuit voltage (OCV) down to 0.01 V and back to OCV at a slow scan rate (e.g., 0.1 mV/s) for the initial cycles.

  • Analysis: Compare the CV profiles. A high-quality VC should show a distinct reduction peak corresponding to SEI formation. Impurities may introduce additional peaks or shift the onset potential of SEI formation. A peak near 1.6 V suggests water contamination.[4]

• Electrochemical Impedance Spectroscopy (EIS):

  • After the initial formation cycles, hold the cell at a constant state of charge (e.g., 50% SOC).

  • Apply a small AC voltage perturbation (e.g., 10 mV) over a wide frequency range (e.g., 100 kHz to 100 mHz).

  • Analysis: Model the resulting Nyquist plot to extract the SEI resistance (R_sei) and charge-transfer resistance (R_ct). An impure VC source is likely to result in higher and less stable resistance values over cycling compared to the control cell.[8]

Visualizations

Caption: Troubleshooting workflow for battery issues suspected to be caused by VC impurities.

Caption: Ideal vs. defective SEI formation pathways with pure and impure VC.

References

• 1. GC-MS Analysis of Lithium Ion Battery Electrolyte Solvents [sigmaaldrich.com]
• 2. US8071792B2 - High-purity vinylene carbonate and a method of purifying vinylene carbonate - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. deepdyve.com [deepdyve.com]
• 6. [PDF] Analysis of Vinylene Carbonate (VC) as Additive in Graphite/LiNi 0.5 Mn 1.5 O 4 Cells | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. en.expec-tech.com [en.expec-tech.com]
• 11. agilent.com [agilent.com]

reducing interfacial resistance with vinylene carbonate additive

Technical Support Center: Vinylene Carbonate (VC) Additive

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing vinylene carbonate (VC) as an electrolyte additive to reduce interfacial resistance in battery systems.

Frequently Asked Questions (FAQs)

Q1: What is the primary function of vinylene carbonate (VC) in a lithium-ion battery?

A1: Vinylene carbonate (VC) is an electrolyte additive primarily used to form a stable and protective solid electrolyte interphase (SEI) on the surface of the anode (and sometimes the cathode).[1][2][3] This SEI layer is crucial for preventing further electrolyte decomposition, which in turn reduces interfacial resistance, minimizes irreversible capacity loss, and improves the overall cycling stability and lifespan of the battery.[4][5]

Q2: How does VC form a more effective SEI layer compared to standard carbonate electrolytes?

A2: VC has a higher reduction potential than common electrolyte solvents like ethylene carbonate (EC) or dimethyl carbonate (DMC).[6] This allows VC to be preferentially reduced on the anode surface during the initial formation cycles.[6] The reduction of VC leads to the formation of a more stable and robust SEI layer, often containing poly(vinylene carbonate) (poly(VC)), which is more effective at passivating the electrode surface than the SEI formed from EC or DMC alone.[2][7][8]

Q3: What is the optimal concentration of VC to use in an electrolyte?

A3: The optimal concentration of VC typically ranges from 1-2 wt%.[7] While low concentrations can effectively passivate the anode, higher concentrations (>2 wt%) can lead to increased impedance at both the anode and cathode, which negatively impacts cell performance.[1][4] It is crucial to optimize the concentration for the specific electrode chemistry and cell design being used.

Q4: Can VC be used with cathode materials as well?

A4: Yes, while primarily known for its benefits on the anode, VC can also help in the formation of a stable cathode electrolyte interphase (CEI).[7] This can improve the stability at the cathode interface, although its impact is generally considered more pronounced on the anode side.[8] Some studies have found that VC has no adverse effects on the cathode.[8]

Troubleshooting Guide

Problem 1: Higher than expected interfacial resistance after adding VC.

• Possible Cause 1: Suboptimal VC Concentration.

  • Symptom: Both anode and cathode impedance are high after formation cycles.

  • Troubleshooting: An excessive amount of VC (often > 2-5 wt%) can lead to the formation of a thick, resistive SEI layer.[4][9] Reduce the VC concentration to the recommended 1-2 wt% range and repeat the cell assembly and testing.[7]

• Possible Cause 2: Incomplete Dissolution or Premature Polymerization.

  • Symptom: Inconsistent performance across a batch of cells; visible particulates in the electrolyte.

  • Troubleshooting: Ensure the VC is fully dissolved in the electrolyte solvent. Use gentle heating or extended stirring in an inert atmosphere (e.g., an argon-filled glovebox). Avoid exposing the VC-containing electrolyte to moisture or high temperatures before cell assembly, as this can trigger premature polymerization.

Problem 2: Poor cycling stability or rapid capacity fade despite using VC.

• Possible Cause 1: VC Oxidation at High Voltages.

  • Symptom: Significant performance degradation when cycling to high upper cutoff voltages (e.g., >4.7V).[10]

  • Troubleshooting: VC can be oxidatively unstable at high potentials, leading to the formation of undesirable byproducts and increased impedance.[1][10] If high voltage operation is required, consider a different additive or a blend of additives. For instance, fluoroethylene carbonate (FEC) is sometimes used in conjunction with or as an alternative to VC.[8][11]

• Possible Cause 2: Incompatible Electrode Materials.

  • Symptom: Drastically decreased performance with specific cathodes, like LiNi0.5Mn1.5O4 (LNMO).[1]

  • Troubleshooting: While beneficial for graphite and silicon anodes, VC can negatively interact with certain high-voltage cathode materials.[1][8] Review literature specific to your cathode material to confirm its compatibility with VC. An alternative additive may be necessary.

Problem 3: Inconsistent or non-reproducible Electrochemical Impedance Spectroscopy (EIS) results.

• Symptom: Nyquist plots vary significantly between identical cells or change unpredictably with cycling.

• Troubleshooting:

  • Standardize Cell Assembly: Ensure consistent electrode alignment, separator wetting, and electrolyte volume in every coin cell.[12][13] A standardized protocol is crucial for reproducibility.[12]

  • Control State of Charge (SOC): Perform EIS measurements at a consistent SOC for all cells, as impedance is highly dependent on the state of lithiation. A 50% SOC is a common standard.[1]

  • Ensure Thermal Equilibrium: Allow the cell to rest at a stable temperature (e.g., 25°C or 30°C) before measurement, as temperature significantly affects impedance.[4][13]

  • Check the Equivalent Circuit Model (ECM): Use an appropriate ECM to fit your impedance data. A common model for a graphite anode includes elements for electrolyte resistance (R_e), SEI resistance (R_sei), and charge-transfer resistance (R_ct).[1]

Quantitative Data Summary

The following tables summarize the quantitative effects of VC on battery performance metrics as reported in the literature.

Table 1: Effect of VC Concentration on Anode and Cathode Impedance

VC Concentration (wt%)	Anode Impedance (R_sei + R_ct)	Cathode Impedance	Cell Configuration	Reference
0	Low	Low	Graphite/LNMO	[1]
0.09	Increased	No significant change	Graphite/LNMO	[1]
0.17 - 2.0	Significantly Increased	Increased	Graphite/LNMO	[1]
3.0	Low and Stable	MoS2/Graphene (Cathode)	Na-ion Battery	[14]
5.0	Low and Stable	MoS2/Graphene (Cathode)	Na-ion Battery	[14]
7.0	Higher than 3-5%	MoS2/Graphene (Cathode)	Na-ion Battery	[14]

Table 2: Impact of VC on Cycling Performance

Additive	Capacity Retention	Coulombic Efficiency	Cell Configuration	Reference
0.5% VC	~90% after 750 cycles	~100%	TiO2 Nanosheet Anode	[15]
With VC	82.9% after 2000 cycles	Not specified	Li3VO4 Anode	[5]
Without VC	Significantly lower	Not specified	Li3VO4 Anode	[5]

Experimental Protocols

Protocol 1: Electrolyte Preparation with VC Additive

• Environment: Perform all steps inside an argon-filled glovebox with H2O and O2 levels below 0.1 ppm.

• Solvents and Salt: Use battery-grade solvents (e.g., a mixture of ethylene carbonate (EC) and ethyl methyl carbonate (EMC), 3:7 w/w) and lithium salt (e.g., 1.2 M LiPF6).[12][13]

• VC Addition:

  • Calculate the required mass of VC to achieve the desired weight percentage (e.g., 2 wt%).

  • Slowly add the solid VC to the pre-mixed electrolyte solution while stirring with a magnetic stir bar.

  • Continue stirring until the VC is completely dissolved. This may take several hours. Gentle heating (e.g., to 40°C) can be applied if necessary, but avoid overheating.

• Storage: Store the final electrolyte in a sealed container inside the glovebox, protected from light.

Protocol 2: Coin Cell Assembly and Formation Cycling

• Components: Use a 2032-type coin cell. Components typically include a cathode, an anode, a separator (e.g., Celgard 2325), spacers, and a spring.[12][16]

• Assembly:

  • Place the cathode in the center of the cell cap.

  • Dispense a precise volume of the VC-containing electrolyte onto the cathode (e.g., 30 µL).[13]

  • Place the separator on top of the wetted cathode.

  • Add the anode on top of the separator.

  • Add the remaining components (spacer, spring) and crimp the cell to seal it.

• Formation Cycling:

  • Allow the assembled cells to rest for at least 12 hours to ensure complete electrolyte wetting.

  • Perform the initial charge/discharge cycles at a low C-rate (e.g., C/20 or C/25) within the specified voltage window for your electrode pair.[13][17] This slow rate is critical for the formation of a stable and uniform SEI layer.

Protocol 3: Electrochemical Impedance Spectroscopy (EIS) Measurement

• Cell Preparation: After the formation cycles, bring the cell to the desired State of Charge (SOC), typically 50%.[1] Let the cell rest at a constant temperature (e.g., 25°C) for several hours to reach equilibrium.

• EIS Parameters:

  • Frequency Range: Typically from 100 kHz down to 100 mHz or 10 mHz.[1]

  • AC Amplitude: Apply a small AC voltage or current perturbation (e.g., 5-10 mV or a current amplitude that produces a similar voltage response).[1]

• Data Acquisition: Record the impedance data to generate a Nyquist plot (Z' vs. -Z'').

• Analysis: Fit the Nyquist plot using an appropriate equivalent circuit model to extract quantitative values for parameters such as SEI resistance (R_sei) and charge-transfer resistance (R_ct).

Visualizations

Caption: Mechanism of SEI formation with and without Vinylene Carbonate.

Caption: Workflow for testing the effectiveness of VC additive.

Caption: Troubleshooting flowchart for common issues with VC additive.

References

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Vinylene carbonate reactivity at lithium metal surface: first-principles insights into the early steps of SEI formation - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Vinylene carbonate as a highly effective electrolyte additive for Li3VO4 anodes with enhanced electrochemical performance - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Vinylene carbonate reactivity at lithium metal surface: first-principles insights into the early steps of SEI formation - Journal of Materials Chemistry A (RSC Publishing) DOI:10.1039/D2TA08772C [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. High‐Voltage Instability of Vinylene Carbonate (VC): Impact of Formed Poly‐VC on Interphases and Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. osti.gov [osti.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Poor Cycling Stability with Vinylene Carbonate (VC)

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered when using vinylene carbonate (VC) as an electrolyte additive, particularly concerning poor cycling stability in lithium-ion batteries.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section is designed to provide direct answers and actionable solutions to specific problems you may encounter during your experiments with vinylene carbonate.

Q1: My battery's cycling stability has worsened after adding vinylene carbonate. What are the likely causes?

Poor cycling stability after introducing VC can stem from several factors, primarily related to its concentration and interaction with the specific electrode materials in your system. Key potential causes include:

• Suboptimal VC Concentration: Both too little and too much VC can be detrimental. Insufficient VC may lead to incomplete formation of a stable Solid Electrolyte Interphase (SEI) on the anode. Conversely, an excessive amount can cause continuous electrolyte decomposition, leading to increased impedance and poor performance.[1][2][3]

• Adverse Reactions at the Cathode: While beneficial for the anode, VC can undergo oxidative decomposition at the cathode surface, especially at high voltages.[1][2][4] This can lead to increased impedance at the cathode and overall poor cell performance.[1]

• Interaction with Specific Anode Materials: For high-capacity anodes like silicon, which undergo significant volume changes, a VC-derived SEI might not be sufficiently flexible, leading to mechanical failure and continuous SEI reformation.[5][6]

• Elevated Temperatures: At higher temperatures, the reactivity of VC can increase, potentially accelerating parasitic reactions and leading to faster degradation.[6][7][8]

Q2: How do I determine the optimal concentration of vinylene carbonate for my battery system?

The optimal VC concentration is highly dependent on the specific surface area of your anode and the cathode chemistry. A systematic approach is recommended:

• Literature Review: Start by reviewing literature for similar battery chemistries to identify a promising range for VC concentration. Typically, concentrations between 0.5% and 3% by weight are explored.[1][9][10]

• Concentration Gradient Study: Prepare a series of electrolytes with varying VC concentrations (e.g., 0.5%, 1%, 2%, 3% wt.).

• Electrochemical Characterization: Assemble and cycle cells with these different electrolytes. Key performance indicators to monitor are:

  • Coulombic Efficiency (CE): A high and stable CE is desirable.

  • Capacity Retention: The percentage of initial capacity maintained over numerous cycles.

  • Impedance Growth: Monitor the change in impedance using Electrochemical Impedance Spectroscopy (EIS) over the cycling life. A minimal increase in impedance is ideal.

• Post-mortem Analysis: After cycling, disassemble the cells and analyze the electrodes using techniques like X-ray Photoelectron Spectroscopy (XPS) and Scanning Electron Microscopy (SEM) to characterize the SEI and any morphological changes.

Q3: I'm observing a significant increase in impedance after adding VC. How can I diagnose the source of this impedance rise?

An increase in impedance is a common issue. Electrochemical Impedance Spectroscopy (EIS) is the primary tool to diagnose whether the impedance growth is occurring at the anode, cathode, or is due to the electrolyte itself.[1][11][12][13]

• Anode Impedance Increase: A growing semicircle in the mid-frequency region of the Nyquist plot for the anode suggests continuous SEI growth or a resistive SEI layer. This can happen with excessive VC concentrations.[1]

• Cathode Impedance Increase: An increase in the semicircle corresponding to the cathode indicates issues at the cathode-electrolyte interface, possibly due to VC oxidation products forming a resistive layer.[1][4]

• Ohmic Resistance Increase: An increase in the high-frequency intercept with the real axis points to changes in the bulk electrolyte or current collector corrosion.[14]

Q4: Can vinylene carbonate negatively impact high-voltage cathode materials?

Yes, VC can have detrimental effects on certain high-voltage cathodes. While it is primarily intended to form a stable SEI on the anode, it can also be oxidized at the cathode surface, particularly at potentials above 4.2V.[4][15] This oxidation can lead to the formation of a resistive Cathode Electrolyte Interphase (CEI), which impedes lithium-ion transport and increases cell impedance, ultimately reducing cycling stability.[1][4] For high-voltage applications, it is crucial to carefully evaluate the electrochemical window of the VC-containing electrolyte and consider alternative additives if necessary.[15][16]

Data Presentation

The following table summarizes the impact of vinylene carbonate concentration on the performance of lithium-ion batteries, compiled from various studies.

VC Concentration (wt%)	Electrode Combination	Key Findings	Reference
0.09%	Graphite/LNMO	Improved capacity retention, impedance increase only on the anode.	[1]
0.17% - 2%	Graphite/LNMO	Increased impedance on both anode and cathode, worse cycling performance.	[1]
1% - 2%	General (Graphite, Li Metal)	Optimal concentration range for limiting uncontrolled electrolyte decomposition.	[9]
3% - 6%	Silicon	Can improve cycling performance, but higher concentrations may not offer further benefits.	[10]
10%	Graphite/NMC	Does not significantly impact the reactivity of delithiated NMC.	[7]

Experimental Protocols

Detailed methodologies for key experiments are provided below to assist in your troubleshooting efforts.

Protocol 1: Electrochemical Impedance Spectroscopy (EIS) for Diagnosing Impedance Growth

Objective: To identify the source of impedance increase (anode, cathode, or bulk) in a full cell.

Methodology:

• Cell Assembly: Assemble a three-electrode cell with a lithium metal reference electrode, or use a symmetric cell configuration if isolating a single electrode's impedance is desired.

• State of Charge (SOC) Control: Bring the cell to a specific SOC (e.g., 50%) and allow it to rest for at least 4 hours to reach equilibrium.

• EIS Measurement:

  • Frequency Range: Typically from 100 kHz to 10 mHz.[11]

  • AC Amplitude: A small voltage or current perturbation (e.g., 5-10 mV or a current that produces a similar voltage response) to ensure a linear response.

  • Data Acquisition: Record the impedance spectrum.

• Data Analysis:

  • Nyquist Plot: Plot the negative imaginary impedance (-Z") versus the real impedance (Z').

  • Equivalent Circuit Modeling: Fit the impedance data to an appropriate equivalent circuit model to quantify the resistance of different cell components (ohmic resistance, SEI resistance, charge transfer resistance).[12]

• Cycling and Repetition: Perform EIS measurements at regular cycle intervals (e.g., every 10 or 50 cycles) to track the evolution of impedance for each component.

Protocol 2: Cyclic Voltammetry (CV) for Evaluating SEI Formation

Objective: To study the reduction and oxidation potentials of the electrolyte with and without VC and to characterize the formation of the SEI layer.

Methodology:

• Cell Setup: Use a three-electrode cell with the working electrode (e.g., graphite or silicon), a lithium metal counter electrode, and a lithium metal reference electrode.

• Electrolyte Preparation: Prepare the baseline electrolyte and the electrolyte containing the desired concentration of VC.

• CV Scan Parameters:

  • Potential Window: Scan from the open-circuit voltage (OCV) down to a low potential (e.g., 0.01 V vs. Li/Li+) and back up to a higher potential (e.g., 2.5 V vs. Li/Li+).

  • Scan Rate: Use a slow scan rate (e.g., 0.1 mV/s) to allow for the clear resolution of electrochemical processes.[17]

• Data Acquisition: Record the current response as a function of the applied potential for the first few cycles.

• Data Analysis:

  • Identify Redox Peaks: Look for reduction peaks in the initial cathodic scan that are not present in subsequent scans. These peaks correspond to the decomposition of electrolyte components and the formation of the SEI.[18][19]

  • Compare with and without VC: Compare the CV profiles of the baseline and VC-containing electrolytes. The appearance of new peaks or shifts in existing peaks will indicate the electrochemical activity of VC.

Mandatory Visualizations

The following diagrams illustrate key concepts and workflows related to the use of vinylene carbonate.

Caption: Mechanism of SEI formation with vinylene carbonate.

Caption: Troubleshooting workflow for poor cycling stability.

Caption: Relationship between characterization techniques.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Exploring the Role of an Electrolyte Additive in Suppressing Surface Reconstruction of a Ni-Rich NMC Cathode at Ultrahigh Voltage via Enhanced In Situ and Operando Characterization Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. 2024.sci-hub.se [2024.sci-hub.se]
• 9. Vinylene carbonate reactivity at lithium metal surface: first-principles insights into the early steps of SEI formation - Journal of Materials Chemistry A (RSC Publishing) DOI:10.1039/D2TA08772C [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. spectroscopyonline.com [spectroscopyonline.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. batterypowertips.com [batterypowertips.com]
• 14. preprints.org [preprints.org]
• 15. researchgate.net [researchgate.net]
• 16. Re-evaluating common electrolyte additives for high-voltage lithium ion batteries: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 17. eprints.lancs.ac.uk [eprints.lancs.ac.uk]
• 18. pubs.aip.org [pubs.aip.org]
• 19. elib.dlr.de [elib.dlr.de]

Vinylene Carbonate Stabilization: Technical Support Center

This technical support center provides guidance for researchers, scientists, and drug development professionals on the long-term storage and stabilization of vinylene carbonate (VC).

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for vinylene carbonate (VC) to ensure long-term stability?

A1: For optimal long-term stability, vinylene carbonate should be stored in a cool, dry, and dark environment.[1][2] It is recommended to store it in a tightly sealed container, away from ignition sources and incompatible materials such as strong oxidizing agents, reducing agents, acids, and bases.[1] In its solid, high-purity form, VC is stable for extended periods when stored at temperatures below 10°C (50°F).[1][3] For general laboratory use, storage at 2-8°C (36-46°F) is also recommended.

Q2: My liquid vinylene carbonate has turned yellow. Is it still usable?

A2: Liquid vinylene carbonate can rapidly turn yellow even in the absence of light.[3] This color change is an indication of potential degradation or polymerization, which can be accelerated by exposure to heat, light, and impurities. The usability of the yellowed VC depends on the specific requirements of your application. It is highly recommended to assess the purity of the material before use. For applications requiring high purity, such as in lithium-ion batteries, using discolored VC is not advisable without purification.

Q3: I've observed solid particles or an increase in viscosity in my vinylene carbonate. What is happening?

A3: The formation of solid particles or an increase in viscosity are strong indicators of polymerization.[3][4] Vinylene carbonate is prone to radical polymerization, especially in its liquid state and in the absence of a stabilizer.[1][3] This process can be initiated by heat, light, or the presence of radical initiators. If polymerization has occurred, the material is likely impure and may not be suitable for most applications without purification.

Q4: What is the role of a stabilizer, such as BHT, in vinylene carbonate?

A4: Stabilizers like butylated hydroxytoluene (BHT) are added to vinylene carbonate to inhibit polymerization.[1] BHT is a radical scavenger that terminates the free radical chains that propagate polymerization, thereby extending the shelf life of liquid VC.[1] For applications where high purity is critical, the presence of a stabilizer may be undesirable, and stabilizer-free VC should be used, which requires stricter storage conditions to prevent polymerization.

Q5: Can I store vinylene carbonate at room temperature?

A5: Storing vinylene carbonate at room temperature is generally not recommended for long-term stability, as it can accelerate degradation and polymerization, especially for the unstabilized, high-purity solid form which has a melting point of 19-22°C.[3] Liquid VC, even when stabilized, will degrade over time at room temperature. For short-term storage, a cool and dark place is preferable. If extended storage at room temperature is unavoidable, consider storing it under an inert atmosphere.

Troubleshooting Guides

Issue 1: Color Change (Yellowing) of Liquid Vinylene Carbonate

• Observation: The initially colorless liquid vinylene carbonate has developed a yellow to brownish tint.

• Possible Causes:

  • Exposure to Light: UV light can initiate degradation pathways that lead to colored byproducts.

  • Elevated Temperature: Storage at temperatures above the recommended 2-8°C can accelerate decomposition.

  • Presence of Impurities: Contaminants can act as catalysts for degradation reactions.

• Recommended Actions:

  • Assess Purity: Perform a purity analysis using Gas Chromatography (GC) to determine the concentration of VC and identify potential impurities.

  • Consider Purification: If the purity is below the required specification for your application, purification by vacuum distillation may be necessary. Note that VC is thermolabile and decomposes at temperatures above 80°C.[3]

  • Prevent Future Occurrences: Store VC in amber glass bottles or opaque containers in a refrigerator at 2-8°C.[5] Ensure the container is tightly sealed and the headspace is filled with an inert gas like argon or nitrogen if possible.

Issue 2: Polymerization (Solid Formation or Increased Viscosity)

• Observation: The vinylene carbonate has become more viscous, or solid precipitates have formed.

• Possible Causes:

  • Depletion of Stabilizer: If using stabilized VC, the stabilizer may have been consumed over time.

  • Absence of Stabilizer: High-purity, unstabilized VC is highly prone to polymerization.

  • Improper Storage: Exposure to heat, light, or contaminants can initiate polymerization.

• Recommended Actions:

  • Do Not Use: Polymerized VC is impure and can negatively impact experiments. It is not recommended for use.

  • Review Storage Protocol: Ensure that the storage conditions are in line with the recommendations (cool, dark, and tightly sealed). For unstabilized VC, storage in its solid form below 10°C is crucial.[1][3]

  • Check for Contamination: Investigate potential sources of contamination in your handling procedures.

Data Presentation

Table 1: Recommended Storage Conditions for Vinylene Carbonate

Parameter	Recommendation	Rationale
Temperature	2-8°C (solid form) or below 10°C	To minimize degradation and polymerization.[1][3]
Light Exposure	Store in the dark (amber vials or opaque containers)	To prevent light-induced degradation and polymerization.[6]
Atmosphere	Tightly sealed container, preferably under inert gas (e.g., Argon)	To prevent contamination and reaction with air/moisture.
Container	Glass or stainless steel.[6]	To avoid reaction with container material.
Purity	High-purity solid form is more stable for long-term storage.[3]	Impurities can catalyze degradation.
Stabilizer	For liquid VC, a radical scavenger like BHT is often added.[1]	To inhibit polymerization.

Experimental Protocols

Protocol 1: Visual Inspection of Vinylene Carbonate Stability

• Objective: To qualitatively assess the stability of stored vinylene carbonate.

• Materials: Stored vinylene carbonate sample.

• Procedure:

  • Carefully retrieve the vinylene carbonate container from storage, allowing it to equilibrate to room temperature if refrigerated to prevent condensation upon opening.

  • In a well-ventilated area (preferably a fume hood), visually inspect the sample through the container.

  • Color Assessment: Note the color of the vinylene carbonate. A colorless appearance is indicative of high purity. A yellow to brown discoloration suggests degradation.

  • Physical State Assessment: Observe the physical state. For VC stored below its melting point (19-22°C), it should be a colorless solid. If it is liquid at this temperature, it may contain impurities. For liquid VC, check for any solid precipitates or an increase in viscosity, which would indicate polymerization.

  • Record your observations, including the date and storage conditions.

Protocol 2: Purity Assessment by Gas Chromatography (GC)

• Objective: To quantitatively determine the purity of vinylene carbonate and identify the presence of volatile impurities.

• Instrumentation and Materials:

  • Gas Chromatograph with a Flame Ionization Detector (GC-FID).

  • Appropriate GC column (e.g., Agilent J&W HP-5ms Ultra Inert).[7]

  • High-purity vinylene carbonate standard.

  • Anhydrous solvent for dilution (e.g., dichloromethane or acetone).[7][8]

  • Volumetric flasks and syringes.

• Procedure:

  • Standard Preparation: Prepare a series of standard solutions of high-purity vinylene carbonate in the chosen solvent at known concentrations (e.g., 10, 50, 100, 250, 500 mg/L).[7]

  • Sample Preparation: Prepare a solution of the vinylene carbonate sample to be tested in the same solvent. The concentration should fall within the range of the standard curve. A 1000-fold dilution may be necessary for neat samples.

  • GC Analysis:

    • Set up the GC method with appropriate parameters for the column and analytes. A typical method might involve an injection volume of 1 µL with a split ratio.

    • Inject the standard solutions to generate a calibration curve.

    • Inject the prepared sample solution.

  • Data Analysis:

    • Integrate the peak corresponding to vinylene carbonate in the chromatograms of the standards and the sample.

    • Use the calibration curve to determine the concentration of vinylene carbonate in the sample solution.

    • Calculate the purity of the original vinylene carbonate sample.

    • Analyze any additional peaks in the sample chromatogram to identify potential impurities by comparing their retention times with known standards if available. For unknown impurity identification, Gas Chromatography-Mass Spectrometry (GC-MS) would be required.

Visualizations

Caption: Vinylene Carbonate Degradation Pathways.

Caption: Troubleshooting Workflow for VC Instability.

Caption: Experimental Workflow for GC Purity Analysis.

References

• 1. VINYLENE CARBONATE - Ataman Kimya [atamanchemicals.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. Vinylene carbonate - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. solvionic.com [solvionic.com]
• 6. kishida.co.jp [kishida.co.jp]
• 7. agilent.com [agilent.com]
• 8. en.expec-tech.com [en.expec-tech.com]

Reference Data & Comparative Studies

A Comparative Analysis of Vinylene Carbonate and Ethylene Carbonate in Solid Electrolyte Interphase Formation

For Researchers, Scientists, and Drug Development Professionals

The formation of a stable Solid Electrolyte Interphase (SEI) is paramount for the performance, longevity, and safety of lithium-ion batteries. The composition of the electrolyte plays a crucial role in determining the properties of this critical layer. Among the various components of modern electrolytes, ethylene carbonate (EC) is a foundational solvent, while vinylene carbonate (VC) is a widely used additive, both significantly influencing the SEI. This guide provides an objective, data-driven comparison of VC and EC in the context of SEI formation, supported by experimental data and detailed methodologies.

Executive Summary

Ethylene carbonate, as a primary solvent, undergoes reductive decomposition on the anode surface to form a foundational but often less robust SEI. Vinylene carbonate, typically used as an additive, is reduced at a higher potential than EC.[1][2] This preferential reduction leads to the formation of a more stable, polymeric SEI that can significantly enhance battery performance, particularly in terms of cycling stability and thermal resilience. This guide will delve into the quantitative differences in their performance, the composition of the SEI they form, and the underlying chemical mechanisms.

Performance Comparison: Vinylene Carbonate vs. Ethylene Carbonate

The inclusion of vinylene carbonate as an electrolyte additive typically leads to marked improvements in key performance metrics of lithium-ion batteries compared to electrolytes containing only ethylene carbonate as the primary solvent.

Quantitative Performance Data

Performance Metric	Electrolyte Composition	Value	Experimental Conditions	Source
First Cycle Coulombic Efficiency	1M LiPF6 in EC:EMC (3:7) + 2% VC	>85%	LiCoO2/graphite pouch cells, formed at 40°C	[3]
1M LiPF6 in EC:EMC (3:7)	~80%	LiCoO2/graphite pouch cells, formed at 40°C	[3]
Capacity Retention	1M LiPF6 in EC:DEC + 5% VC	1542 mAh/g after 100 cycles	Si anode half-cell, C/10 rate	[4]
1M LiPF6 in EC:DEC	Lower than with VC	Si anode half-cell, C/10 rate	[4]
Graphite/LNMO cells with 0.09 wt% VC	Improved vs. no VC	Cycled at 1C, 40°C	[5]
Anode Impedance (R_ct)	1M LiPF6 in EC:EMC + >1% VC	Increased vs. no VC	LiCoO2/graphite symmetric cells	[3]
1M LiPF6 in EC:EMC (Control)	Lower than with high VC conc.	LiCoO2/graphite symmetric cells	[3]
SEI Thickness	1.2 M LiPF6 in EC/EMC + 3% VC	10-20 nm	BF-graphite anode	[6]
1.2 M LiPF6 in EC/EMC (Standard)	20-40 nm	BF-graphite anode	[6]

SEI Formation Mechanisms and Composition

The distinct electrochemical behaviors of VC and EC lead to the formation of SEIs with different chemical compositions and morphologies, which in turn dictate their performance characteristics.

Ethylene Carbonate (EC) SEI Formation

Ethylene carbonate is reduced at the anode surface at potentials below 0.8 V vs Li+/Li.[7] This reduction proceeds through one- or two-electron pathways, leading to the formation of various organic and inorganic species. The primary components of an EC-derived SEI include lithium ethylene dicarbonate (LEDC), lithium carbonate (Li2CO3), and various lithium alkyl carbonates.[6] However, this SEI can be prone to continuous growth and dissolution during cycling, leading to capacity fade.

Caption: Reductive decomposition pathway of Ethylene Carbonate (EC).

Vinylene Carbonate (VC) SEI Formation

Vinylene carbonate is reduced at a higher potential (around 1.0-1.3 V vs Li+/Li) than EC, allowing it to form a passivating layer before the bulk electrolyte solvent begins to decompose.[1][2] The key feature of VC is its ability to polymerize upon reduction, forming poly(vinylene carbonate) (poly(VC)). This polymer is a major component of the VC-derived SEI and is believed to be more flexible and stable than the SEI components derived from EC.[6] The resulting SEI is also often thinner and more enriched in Li2CO3 compared to a standard EC-based SEI.[6]

Caption: Reductive polymerization pathway of Vinylene Carbonate (VC).

Experimental Protocols

To ensure the reproducibility of the findings presented, the following are generalized protocols for key experiments used in the characterization of SEI layers.

Electrochemical Cycling for Performance Evaluation

• Cell Assembly: Half-cells (e.g., graphite/Li or Si/Li) or full-cells (e.g., graphite/LCO) are assembled in an argon-filled glovebox.

• Electrolyte Preparation: The baseline electrolyte (e.g., 1 M LiPF6 in EC:EMC 3:7 by weight) and the additive-containing electrolyte (e.g., with 2 wt% VC) are prepared and dried over molecular sieves.

• Formation Cycles: Cells typically undergo two to three formation cycles at a low C-rate (e.g., C/20 or C/10) to form the initial SEI layer.

• Cycling Stability Test: Cells are cycled at a specific C-rate (e.g., 1C) for a designated number of cycles (e.g., 100 or more). The discharge capacity is recorded for each cycle to determine the capacity retention.

• Coulombic Efficiency Measurement: The ratio of the discharge capacity to the charge capacity of the preceding cycle is calculated. High-precision chargers are used for accurate measurements.

Ex-situ X-ray Photoelectron Spectroscopy (XPS) for SEI Composition Analysis

• Cell Disassembly: After cycling, the cells are carefully disassembled inside an argon-filled glovebox.

• Electrode Harvesting and Rinsing: The anode is harvested and gently rinsed with a volatile solvent like dimethyl carbonate (DMC) to remove residual electrolyte salt.

• Sample Transfer: The rinsed electrode is transferred to the XPS chamber using an air-tight transfer vessel to prevent exposure to air and moisture.

• XPS Analysis:

  • X-ray Source: Monochromatic Al Kα (1486.6 eV) is commonly used.

  • Analysis Chamber Pressure: Ultra-high vacuum (<10⁻⁹ Torr).

  • Data Acquisition: Survey scans are taken to identify the elemental composition, followed by high-resolution scans of key elements (C 1s, O 1s, F 1s, Li 1s).

  • Charge Correction: The C 1s peak for adventitious carbon at 284.8 eV is often used as a reference for charge correction.

  • Sputtering (Optional): Argon ion sputtering can be used to probe the depth profile of the SEI, although it may alter the chemistry of the organic components.

Electrochemical Impedance Spectroscopy (EIS) for Interfacial Resistance

• Cell Preparation: The cell is brought to a specific state of charge (e.g., 50% SOC) and allowed to rest to reach a stable open-circuit voltage.

• EIS Measurement:

  • A potentiostat with a frequency response analyzer is used.

  • A small AC voltage perturbation (e.g., 5-10 mV) is applied over a wide frequency range (e.g., 100 kHz to 10 mHz).

  • The resulting AC current response is measured to determine the impedance.

• Data Analysis: The Nyquist plot is analyzed using an equivalent circuit model to separate the contributions of different resistive and capacitive elements, including the SEI resistance (R_SEI) and the charge-transfer resistance (R_ct).

Caption: General experimental workflow for comparative SEI studies.

Conclusion

The comparative analysis of vinylene carbonate and ethylene carbonate in SEI formation reveals distinct differences in their electrochemical behavior and the resulting interfacial properties. While EC is a fundamental solvent that forms a passivating SEI, the addition of VC leads to the formation of a more robust, polymeric SEI at a higher potential. This VC-derived SEI offers superior stability, resulting in improved cycling performance and higher coulombic efficiency. The quantitative data and mechanistic insights provided in this guide underscore the importance of electrolyte engineering, particularly the use of additives like VC, in advancing lithium-ion battery technology. The detailed experimental protocols offer a foundation for researchers to conduct further comparative studies in this critical area.

References

• 1. researchgate.net [researchgate.net]
• 2. trace.tennessee.edu [trace.tennessee.edu]
• 3. researchgate.net [researchgate.net]
• 4. dergipark.org.tr [dergipark.org.tr]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]

The Role of Vinylene Carbonate in Enhancing Battery Performance: A Comparative Analysis of Coulombic Efficiency

For researchers and professionals in the fields of battery technology and drug development, the quest for stable and efficient energy storage solutions is paramount. In lithium-ion batteries, the formation of a stable Solid Electrolyte Interphase (SEI) is crucial for ensuring high Coulombic efficiency and a long cycle life. Vinylene Carbonate (VC) has emerged as a key electrolyte additive that significantly contributes to the formation of a robust SEI layer. This guide provides a comparative analysis of Vinylene Carbonate's effectiveness, validated through Coulombic efficiency, with supporting experimental data and protocols.

The addition of Vinylene Carbonate to the electrolyte in lithium-ion batteries has been shown to improve the overall performance and longevity of the battery.[1][2] VC facilitates the formation of a stable and protective SEI layer on the surface of the anode.[3][4] This SEI layer is critical as it allows for the passage of lithium ions while preventing the decomposition of the electrolyte, a process that consumes lithium ions and reduces the battery's efficiency.[4] A well-formed SEI layer, promoted by VC, leads to a higher Coulombic efficiency, which is a direct measure of the charge that can be retrieved from the battery compared to the charge put into it during charging.[5][6]

Comparative Performance of Vinylene Carbonate

To objectively evaluate the effectiveness of Vinylene Carbonate, its performance is often compared against a control electrolyte (without additives) and electrolytes containing other additives like Fluoroethylene Carbonate (FEC). The following table summarizes quantitative data from various studies, highlighting the impact of VC on Coulombic efficiency and other key battery performance metrics.

Electrolyte Additive	Concentration	Cell Type	Coulombic Efficiency (%)	Capacity Retention (%)	Cycle Number	Key Findings
None (Control)	0%	LiCoO2/Graphite	Lower than cells with additives	~80% (after 12 years at 37°C)	>1000	Significant capacity loss is attributed to the continuous growth of the SEI layer.[7]
Vinylene Carbonate (VC)	2%	LiCoO2/Graphite	Improved	Improved	-	VC improves coulombic efficiency, reduces charge endpoint capacity slippage, and decreases self-discharge by slowing electrolyte oxidation at the positive electrode.[5][8]
Vinylene Carbonate (VC)	2% - 4%	LiCoO2/Graphite	High	-	Extended cycling at 40°C	An optimal concentration between 2% and 4% provides high Coulombic efficiency and low charge end point capacity slippage.[8]
Vinylene Carbonate (VC)	5%	Si Thin Film	-	92%	1000	The addition of 5 vol.% VC to the standard electrolyte enhanced the capacity retention of pure silicon anodes.[2]
Fluoroethylene Carbonate (FEC)	-	LiCoO2/Graphite	Improved	-	-	FEC also improves Coulombic efficiency and reduces self-discharge compared to control electrolyte.[8]
Fluoroethylene Carbonate (FEC)	4% or 6%	LiCoO2/Graphite	-	-	Extended cycling at 40°C	Higher concentrations of FEC can lead to greater gas generation during extended cycling.[8]

The Mechanism of Action: SEI Formation

The primary mechanism through which Vinylene Carbonate enhances battery performance is by influencing the formation and composition of the Solid Electrolyte Interphase.

Diagram illustrating the validation of Vinylene Carbonate's effectiveness.

VC is electrochemically reduced at the anode surface at a higher potential than the primary solvent molecules of the electrolyte.[9] This preferential reduction leads to the formation of a polymer film, primarily composed of poly(vinylene carbonate), on the anode surface.[4] This polymer-based SEI is more stable, flexible, and less resistive to Li-ion transport compared to the SEI formed in the absence of VC.[10][11] The stable SEI layer effectively suppresses further electrolyte decomposition, thus minimizing the irreversible loss of lithium ions and leading to a higher and more stable Coulombic efficiency over repeated charge-discharge cycles.[4][12]

Experimental Protocol for Measuring Coulombic Efficiency

Accurate and reproducible measurement of Coulombic efficiency is crucial for evaluating the effectiveness of electrolyte additives. High-precision chargers are often employed for this purpose.[7][13]

A generalized workflow for measuring the Coulombic efficiency of a battery cell.

A common method for determining Coulombic efficiency involves the following steps:[14]

• Cell Assembly: The battery cell (e.g., a coin cell) is assembled in a controlled environment (e.g., an argon-filled glovebox) to prevent contamination.

• Initial Rest: The assembled cell is allowed to rest for a specified period to reach electrochemical equilibrium.

• Formation Cycles: The cell undergoes a few initial, slow charge-discharge cycles to form a stable SEI layer.

• Charging: The battery is charged to its upper cutoff voltage using a constant current-constant voltage (CC-CV) protocol. The total charge passed is accurately measured.

• Rest: A rest period is introduced after charging to allow the cell to stabilize.

• Discharging: The battery is discharged at a constant current to its lower cutoff voltage. The total discharge capacity is measured.

• Calculation: The Coulombic efficiency for that cycle is calculated as the ratio of the discharge capacity to the charge capacity.

• Cycling: Steps 4-7 are repeated for a desired number of cycles to evaluate the stability of the Coulombic efficiency over time.

Consistent and precise control of experimental parameters such as temperature, C-rate, and voltage limits is essential for obtaining reliable and comparable data.[13][15]

References

• 1. Atomic to Nanoscale Origin of Vinylene Carbonate Enhanced Cycling Stability of Lithium Metal Anode Revealed by Cryo-Transmission Electron Microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Vinylene carbonate reactivity at lithium metal surface: first-principles insights into the early steps of SEI formation - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 4. Vinylene carbonate reactivity at lithium metal surface: first-principles insights into the early steps of SEI formation - Journal of Materials Chemistry A (RSC Publishing) DOI:10.1039/D2TA08772C [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Effect of vinylene carbonate on SEI formation on LiMn2O4 in carbonate-based electrolytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. How To Improve The Initial Coulombic Efficiency Of Lithium-ion Batteries? [tobmachine.com]
• 13. Experimental investigation on the characteristics of coulombic efficiency of lithium-ion batteries considering different influencing factors [ideas.repec.org]
• 14. arbin.com [arbin.com]
• 15. pubs.acs.org [pubs.acs.org]

Unlocking Longevity: A Comparative Guide to SEI-Forming Additives for Lithium-Ion Batteries

The quest for longer-lasting, higher-performance lithium-ion batteries has led researchers to focus on a critical component: the Solid Electrolyte Interphase (SEI). This microscopic layer, formed on the anode surface during the initial charging cycles, dictates the battery's lifespan, efficiency, and safety. Vinylene Carbonate (VC) has long been a benchmark SEI-forming additive, but a host of alternatives now compete for the top spot. This guide provides a detailed performance comparison of Vinylene Carbonate against other prominent SEI-forming additives, supported by experimental data, to aid researchers in selecting the optimal component for their battery chemistry.

This comprehensive analysis delves into the comparative performance of Vinylene Carbonate (VC), Fluoroethylene Carbonate (FEC), Vinyl Ethylene Carbonate (VEC), and Lithium Bis(oxalate)borate (LiBOB). These additives are pivotal in modern lithium-ion batteries for their ability to form a stable and protective SEI layer on anode materials.[1]

Performance Metrics: A Side-by-Side Comparison

The effectiveness of an SEI-forming additive is gauged by several key performance indicators. The following table summarizes the quantitative data gleaned from various studies, offering a comparative overview of VC and its alternatives.

Additive	Typical Concentration	Coulombic Efficiency (CE)	Capacity Retention	Impedance	SEI Composition Highlights	Key Advantages	Key Disadvantages
Vinylene Carbonate (VC)	1-2 wt%[2]	High initial CE, improves long-term CE[3]	Significantly improves capacity retention, especially at elevated temperatures[4]	Can increase impedance at higher concentrations (>2%)[3][5]	Poly(VC), lithium alkyl carbonates, Li2CO3[6][7]	Effective SEI former on graphite, reduces irreversible capacity[4]	Can lead to increased impedance and gas generation at higher concentrations[3]
Fluoroethylene Carbonate (FEC)	2-10 wt%[3][6]	Improves CE, particularly in silicon-based anodes[6]	Excellent for stabilizing high-capacity anodes like silicon[6]	Generally lower impedance increase compared to VC[3][5]	Poly(FEC), LiF, lithium carbonates[6]	Forms a stable, LiF-rich SEI, beneficial for silicon anodes[6]	Can generate more gas than VC during extended cycling[3]
Vinyl Ethylene Carbonate (VEC)	0.5-6 wt%[3]	Can improve CE, but effects may be less pronounced than VC[3]	Improves stability and capacity retention[1]	Less impact on impedance compared to VC[3]	Polycarbonate species[8]	Lower cost than FEC, good storage performance[8]	May be less effective than VC or FEC in some chemistries[3]
Lithium Bis(oxalate)borate (LiBOB)	0.5-1 wt%[9][10]	Improves CE and cycling stability[9]	Enhances capacity retention, especially at high voltage[10]	Can decrease cell impedance[10]	Boron-containing species, lithium oxalate, Li2CO3[11]	Forms a stable SEI and can also act as a cathode protection agent[10][12]	Can have limited solubility in some common electrolyte solvents.

The Science Behind the SEI: Formation Mechanisms

The primary function of these additives is to be preferentially reduced at the anode surface before the bulk electrolyte solvents. This electrochemical reduction process polymerizes the additive, creating a robust and ionically conductive but electronically insulating film—the SEI.

Fig. 1: SEI formation mechanism of Vinylene Carbonate (VC) on an anode surface.

Experimental Protocols: Evaluating Additive Performance

The data presented in this guide is a synthesis of findings from numerous studies. A standardized experimental workflow is crucial for the objective evaluation of SEI-forming additives.

Coin Cell Assembly and Formation Cycling

• Electrode Preparation: Anode (e.g., graphite, silicon-graphite composite) and cathode (e.g., LiCoO2, NMC) materials are cast onto current collectors (copper and aluminum, respectively).

• Cell Assembly: 2032-type coin cells are assembled in an argon-filled glovebox. The cell consists of the anode, a separator, the cathode, and the liquid electrolyte containing the additive being tested. A lithium metal reference electrode may also be included.

• Formation Cycling: The assembled cells undergo a series of initial low-rate charge/discharge cycles. During this process, the SEI layer is formed. The coulombic efficiency of these initial cycles is a key indicator of the additive's effectiveness.

Electrochemical Characterization

• Galvanostatic Cycling: Cells are cycled at various C-rates (a measure of charge and discharge current relative to the battery's capacity) for hundreds to thousands of cycles. Capacity retention is plotted against cycle number to assess long-term stability.

• Electrochemical Impedance Spectroscopy (EIS): This technique is used to measure the impedance of the cell, which provides insights into the resistance of the SEI layer and the charge transfer kinetics. EIS is typically performed at different stages of the battery's life.

Post-Mortem Analysis

• X-ray Photoelectron Spectroscopy (XPS): After cycling, cells are carefully disassembled, and the anode is analyzed to determine the chemical composition of the SEI layer.

• Scanning Electron Microscopy (SEM) / Transmission Electron Microscopy (TEM): These imaging techniques are used to visualize the morphology and thickness of the SEI layer on the anode surface.

Fig. 2: Experimental workflow for evaluating SEI-forming additives in lithium-ion batteries.

Concluding Remarks

Vinylene Carbonate remains a highly effective and widely used SEI-forming additive, particularly for traditional graphite anodes.[2][4] However, the emergence of new anode materials, such as silicon composites, has spurred the development of alternatives like Fluoroethylene Carbonate, which can offer superior performance in these next-generation systems.[6] Lithium Bis(oxalate)borate presents a multifunctional option, contributing to the stability of both the anode and cathode.[10][12] The choice of the most suitable additive is therefore highly dependent on the specific cell chemistry, intended application, and cost considerations. This guide serves as a foundational resource for researchers to navigate the complex landscape of SEI-forming additives and make informed decisions to advance battery technology.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. [PDF] Comparative Study of Fluoroethylene Carbonate and Vinylene Carbonate for Silicon Anodes in Lithium Ion Batteries | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. jbzhao.xmu.edu.cn [jbzhao.xmu.edu.cn]
• 9. Impact of LiBOB additive on cycle-performance degradation of lithium mono-chelated borate electrolytes: minimize the crosstalk-derived deterioration - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Effects of VC-LiBOB binary additives on SEI formation in ionic liquid–organic composite electrolyte - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]

A Comparative Guide to Vinylene Carbonate (VC) and Vinyl Ethylene Carbonate (VEC) in Electrochemical Analysis

For Researchers, Scientists, and Drug Development Professionals

The performance and longevity of lithium-ion batteries (LIBs) are critically dependent on the stability of the electrode-electrolyte interface. Vinylene carbonate (VC) and vinyl ethylene carbonate (VEC) are two prominent electrolyte additives used to enhance the formation of a stable Solid Electrolyte Interphase (SEI), a passivation layer that prevents further electrolyte decomposition and ensures efficient battery cycling. This guide provides an objective comparison of the electrochemical performance of VC and VEC, supported by experimental data, detailed methodologies, and a visualization of their impact on battery performance.

Quantitative Performance Comparison

The following table summarizes key performance metrics from studies comparing VC and VEC as electrolyte additives in lithium-ion batteries. The data highlights the nuanced differences in their effects on coulombic efficiency, capacity retention, and impedance.

Performance Metric	Vinylene Carbonate (VC)	Vinyl Ethylene Carbonate (VEC)	Control (No Additive)	Key Observations
Coulombic Efficiency (CE)	Generally higher, with increasing concentrations (up to 6 wt%) leading to improved CE.[1][2]	Improves CE, but its effect can be less pronounced than VC at similar concentrations.	Lower baseline CE.	VC is highly effective in improving the initial coulombic efficiency, indicating the formation of a stable SEI early in the cycling process.[2][3]
Capacity Retention	Significantly improves long-term cycling stability and capacity retention.[1][4]	Enhances capacity retention, particularly at higher voltages (up to 4.5V).[5][6]	Rapid capacity fading.	Both additives are beneficial, but the choice may depend on the specific operating voltage and electrode chemistry. VEC has shown notable performance in high-voltage applications.[5][6]
Charge Transfer Resistance (Rct)	High concentrations can lead to a larger charge transfer resistance, especially at the graphite negative electrode.[1][2]	Does not significantly affect the negative electrode impedance at various concentrations.[1]	Lower initial Rct that increases with cycling.	While VC forms a robust SEI, excessive concentrations can impede lithium-ion kinetics. VEC appears to form a less resistive SEI on the anode.[1]
Anode SEI Formation	Forms a stable SEI on the graphite anode by being reduced at a higher potential than the bulk electrolyte solvents.[1][4]	Also forms a protective film on the anode, which can be more flexible and accommodate volume changes in materials like graphite.[7]	Unstable SEI formation from electrolyte decomposition.	The nature of the SEI formed by each additive dictates the overall battery performance and longevity.
Cathode Electrolyte Interphase (CEI) Formation	Can also participate in the formation of a protective layer on the cathode, reducing electrolyte oxidation.[8]	Primarily contributes to the formation of a stable CEI, which is crucial for high-voltage applications.[9]	Prone to electrolyte oxidation at the cathode surface.	VEC's primary benefit may lie in its ability to stabilize the cathode interface, a critical factor for next-generation high-energy-density batteries.[9]

Experimental Protocols

The following are detailed methodologies for key experiments commonly used to evaluate the electrochemical performance of electrolyte additives like VC and VEC.

High-Precision Coulometry

High-precision coulometry is employed to accurately determine the coulombic efficiency (CE) of lithium-ion cells.

Procedure:

• Cell Assembly: Pouch cells (e.g., LiCoO2/graphite) are assembled in a dry room or an argon-filled glovebox. The electrolyte consists of a baseline formulation (e.g., 1M LiPF6 in ethylene carbonate (EC) and ethyl methyl carbonate (EMC) at a 3:7 weight ratio) with varying weight percentages of VC or VEC (e.g., 0%, 0.5%, 1%, 2%, 4%, 6%).[1]

• Formation Cycling: The cells undergo a formation cycle at a low C-rate (e.g., C/20) for the first few cycles to allow for the initial formation of the SEI.

• High-Precision Cycling: The cells are then cycled on a high-precision charger at a moderate C-rate (e.g., C/10) between defined voltage limits (e.g., 3.0 V and 4.2 V).

• Data Analysis: The charge and discharge capacities for each cycle are precisely measured to calculate the coulombic efficiency (CE = Discharge Capacity / Charge Capacity). A CE closer to 1.000 indicates lower parasitic reactions and a more stable SEI.

Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive technique used to investigate the interfacial properties of the electrodes, including the charge transfer resistance and the resistance of the SEI layer.

Procedure:

• Cell Preparation: Symmetric cells (e.g., graphite/graphite or LiCoO2/LiCoO2) are often used to isolate the impedance contributions of the individual electrodes. The cells are assembled with the electrolyte containing the desired additive concentration.

• EIS Measurement: The impedance measurement is performed using a potentiostat with a frequency response analyzer. The frequency is typically swept from a high value (e.g., 100 kHz) to a low value (e.g., 10 mHz) with a small AC amplitude (e.g., 5-10 mV).

• Data Analysis: The resulting Nyquist plot is fitted to an equivalent circuit model to extract parameters such as the solution resistance (Rs), the SEI resistance (Rsei), and the charge transfer resistance (Rct). Changes in these parameters with cycling provide insights into the evolution of the electrode-electrolyte interface.

Long-Term Cycling

Extended cycling tests are crucial for evaluating the long-term stability and capacity retention of cells with different electrolyte additives.

Procedure:

• Cell Assembly and Formation: As described in the high-precision coulometry protocol.

• Extended Cycling: The cells are cycled at a higher C-rate (e.g., C/2 or 1C) for hundreds or even thousands of cycles under controlled temperature conditions (e.g., 25°C or 40°C).

• Performance Monitoring: The discharge capacity of each cycle is recorded. Capacity retention is calculated as the percentage of the initial capacity remaining after a certain number of cycles.

• Post-mortem Analysis: After cycling, the cells can be disassembled for further analysis of the electrodes using techniques like Scanning Electron Microscopy (SEM) and X-ray Photoelectron Spectroscopy (XPS) to examine the morphology and composition of the SEI.

Logical Relationship of Additive Functionality

The following diagram illustrates the logical workflow of how VC and VEC function as electrolyte additives to improve battery performance.

Caption: Functional Pathway of VC and VEC Additives

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Vinylene carbonate as a highly effective electrolyte additive for Li3VO4 anodes with enhanced electrochemical performance - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Exploring the Role of an Electrolyte Additive in Suppressing Surface Reconstruction of a Ni-Rich NMC Cathode at Ultrahigh Voltage via Enhanced In Situ and Operando Characterization Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tofwerk.com [tofwerk.com]

Vinylene Carbonate Additive: A Comparative Guide for Graphite and Silicon Anodes in Lithium-Ion Batteries

For Researchers, Scientists, and Drug Development Professionals

The ever-increasing demand for high-energy-density lithium-ion batteries has propelled extensive research into electrolyte engineering. Among various strategies, the use of electrolyte additives has proven to be a highly effective and economical approach to enhance battery performance. Vinylene carbonate (VC) has emerged as a state-of-the-art additive, significantly improving the stability and longevity of lithium-ion batteries. This guide provides a comprehensive comparison of the impact of vinylene carbonate on two of the most prominent anode materials: conventional graphite and next-generation silicon.

The Role of Vinylene Carbonate: Stabilizing the Anode Interface

Vinylene carbonate is a small cyclic carbonate molecule that is intentionally added to the electrolyte in small quantities. Its primary function is to preferentially decompose on the anode surface during the initial charging cycles, a process known as formation. This decomposition creates a stable, thin, and electronically insulating layer called the solid electrolyte interphase (SEI). A well-formed SEI is crucial as it prevents further electrolyte decomposition on the highly reactive anode surface, allowing for the reversible transport of lithium ions while blocking electrons. The properties of this VC-derived SEI are key to the enhanced performance of both graphite and silicon anodes.

Performance Comparison: Graphite vs. Silicon with Vinylene Carbonate

The addition of vinylene carbonate to the electrolyte has a demonstrably positive impact on the electrochemical performance of both graphite and silicon anodes. However, the extent and nature of these improvements differ due to the fundamental differences between the two anode materials.

Quantitative Performance Metrics

The following table summarizes the typical performance enhancements observed with the use of vinylene carbonate in graphite and silicon-based lithium-ion cells.

Performance Metric	Graphite Anode with VC	Silicon Anode with VC	Key Observations
First Cycle Coulombic Efficiency	Generally slightly lower than without VC[1][2]	Often slightly lower than with other additives like FEC	The initial consumption of VC to form the SEI results in a small irreversible capacity loss in the first cycle for both materials.
Capacity Retention (Cyclability)	Significantly improved, especially at elevated temperatures[3][4]	Dramatically improved, enabling practical use of high-capacity silicon[5][6][7]	VC forms a stable and flexible SEI that can withstand the mechanical stresses of cycling, which is particularly critical for the large volume changes of silicon.
Impedance	Can increase impedance, particularly at higher concentrations[3][8]	Generally leads to a more stable, albeit sometimes higher, impedance compared to standard electrolytes[5]	The VC-derived SEI, while protective, can have a slightly higher resistance to lithium-ion diffusion compared to the SEI formed from standard electrolytes.
SEI Layer Properties	Thin, uniform, and polymer-rich (poly(VC))[9][10]	Flexible, stable, and rich in polymeric species, adhering well to the silicon surface[5][11]	The polymeric nature of the SEI is key to its effectiveness on both anodes, providing mechanical robustness and effective passivation.

Mechanism of Action: SEI Formation Pathway

The effectiveness of vinylene carbonate lies in its electrochemical reduction behavior. It is reduced at a higher potential (more positive) than the primary electrolyte solvents like ethylene carbonate (EC).[12] This preferential reduction ensures that the SEI is primarily composed of VC decomposition products, which possess superior properties.

Figure 1: SEI formation on graphite and silicon anodes with VC.

On graphite, the VC-derived SEI is a thin and stable layer rich in poly(vinylene carbonate) and lithium carbonate.[9][10] This composition effectively prevents the co-intercalation of solvent molecules and subsequent exfoliation of the graphite structure. For silicon, which undergoes massive volume changes (up to 300%) during lithiation and delithiation, the flexibility of the polymeric SEI formed from VC is paramount.[9] This flexible layer can better accommodate the mechanical stress, preventing the continuous cracking and reformation of the SEI that leads to rapid capacity fade in standard electrolytes. Studies have also suggested the formation of organosiloxanes at the silicon-SEI interface, indicating a strong covalent bond that enhances adhesion.[11]

Experimental Protocols

The evaluation of vinylene carbonate's impact on anode materials involves a series of standardized electrochemical and analytical techniques.

Electrochemical Characterization

A typical experimental workflow for electrochemical testing is as follows:

Figure 2: Workflow for evaluating VC impact on anode performance.

• Cell Assembly: Half-cells are typically assembled in an argon-filled glovebox to prevent contamination from air and moisture. The working electrode is either graphite or silicon, the counter electrode is typically lithium metal, and a microporous separator is soaked in the electrolyte. The electrolyte consists of a lithium salt (e.g., 1 M LiPF6) dissolved in a mixture of carbonate solvents (e.g., ethylene carbonate and dimethyl carbonate) with and without the addition of vinylene carbonate (typically 1-5 wt%).

• Formation Cycling: The assembled cells undergo a few initial slow charge-discharge cycles (e.g., at a C/20 rate). This step is critical for the formation of a stable SEI.

• Cyclic Performance Testing: Cells are then cycled at higher rates (e.g., C/5) for an extended number of cycles (e.g., 100 or more) to evaluate capacity retention and coulombic efficiency.

• Electrochemical Impedance Spectroscopy (EIS): EIS is performed before and after cycling to measure the impedance of the cell, which provides insights into the resistance of the SEI and the charge transfer kinetics.[3][8]

• Cyclic Voltammetry (CV): CV is used to determine the reduction potential of the electrolyte components, confirming the preferential reduction of VC.[1]

Post-mortem Analysis

After electrochemical testing, the cells are carefully disassembled in a glovebox for post-mortem analysis of the anode surface.

• X-ray Photoelectron Spectroscopy (XPS): XPS is a surface-sensitive technique used to identify the chemical composition of the SEI layer.[13]

• Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM): These imaging techniques are used to visualize the surface morphology of the anode and the thickness of the SEI layer.[10]

Conclusion

Vinylene carbonate is a highly effective electrolyte additive for both graphite and silicon anodes in lithium-ion batteries. For graphite, it enhances stability, particularly at elevated temperatures, by forming a robust, polymer-rich SEI. For silicon, the flexible nature of the VC-derived SEI is a game-changer, enabling the practical use of this high-capacity material by mitigating the detrimental effects of its large volume changes during cycling. While the initial coulombic efficiency may be slightly reduced due to the consumption of VC during SEI formation, the long-term benefits in terms of capacity retention and overall cell lifetime are substantial. The choice of using VC, and its optimal concentration, will depend on the specific application and the desired performance characteristics of the lithium-ion battery.

References

• 1. eta.lbl.gov [eta.lbl.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. [PDF] Analysis of Vinylene Carbonate (VC) as Additive in Graphite/LiNi 0.5 Mn 1.5 O 4 Cells | Semantic Scholar [semanticscholar.org]
• 5. [PDF] Comparative Study of Fluoroethylene Carbonate and Vinylene Carbonate for Silicon Anodes in Lithium Ion Batteries | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. esst.cip.com.cn [esst.cip.com.cn]
• 9. researchgate.net [researchgate.net]
• 10. digitalcommons.uri.edu [digitalcommons.uri.edu]
• 11. Understanding Fluoroethylene Carbonate and Vinylene Carbonate Based Electrolytes for Si Anodes in Lithium Ion Batteries with NMR Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Formation of the Solid-Electrolyte-Interphase on Graphite Anodes - Institute for Advanced Study (IAS) [ias.tum.de]
• 13. researchgate.net [researchgate.net]

Vinylene Carbonate: A Key to Enhancing Thermal Stability in Lithium-Ion Battery Electrolytes

A comparative analysis of electrolytes with and without the vinylene carbonate additive reveals its crucial role in improving the thermal stability of lithium-ion batteries. By promoting the formation of a more robust Solid Electrolyte Interphase (SEI), vinylene carbonate mitigates exothermic reactions that can lead to thermal runaway.

The inclusion of vinylene carbonate (VC) as an electrolyte additive is a well-established strategy for enhancing the performance and safety of lithium-ion batteries. This guide provides a comparative thermal analysis of electrolytes with and without VC, supported by experimental data from various studies. The focus is on the improved thermal stability of the SEI layer formed on the anode in the presence of VC.

Superior Thermal Stability with Vinylene Carbonate

The primary function of vinylene carbonate is to be preferentially reduced on the anode surface during the initial formation cycles. This process leads to the creation of a stable and compact SEI layer. This VC-derived SEI is more resistant to thermal decomposition at elevated temperatures compared to the SEI formed from standard carbonate solvents like ethylene carbonate (EC).[1][2]

The improved thermal stability is attributed to the polymeric nature of the SEI formed from VC, which is more effective at suppressing further electrolyte decomposition and the associated exothermic reactions.[1][2] Studies have shown that VC can suppress the formation of resistive lithium fluoride (LiF), thereby reducing interfacial resistance.[1]

Quantitative Thermal Analysis: A Comparative Overview

Thermal analysis techniques such as Differential Scanning Calorimetry (DSC), Thermogravimetric Analysis (TGA), and Accelerating Rate Calorimetry (ARC) are instrumental in quantifying the thermal stability of electrolytes and electrode-electrolyte interfaces. The data consistently demonstrates the beneficial effects of VC.

Thermal Analysis Technique	Electrolyte System	Key Findings	Reference
Differential Scanning Calorimetry (DSC)	LiPF6 in EC/DEC vs. LiPF6 in EC/DEC + VC	The onset temperature of exothermic reactions for the lithiated graphite in the VC-containing electrolyte is shifted to a higher temperature, indicating improved thermal stability.[3]	[3]
Accelerating Rate Calorimetry (ARC)	Lithiated Graphite in 1.0 M LiPF6 in EC:DEC (1:2) vs. + 10 wt% VC	The addition of up to 10% VC reduces the reactivity between lithiated graphite and the electrolyte at temperatures below approximately 200°C.[4]	[4]
Thermogravimetric Analysis (TGA)	Not explicitly detailed for direct comparison in the provided results, but TGA is used to measure the thermal stability of materials by monitoring weight loss as a function of temperature.[5]	TGA can be used to assess the volatility and decomposition of electrolyte components.	[5]

Mechanism of Action: How Vinylene Carbonate Works

The effectiveness of vinylene carbonate lies in its electrochemical reduction and subsequent polymerization on the anode surface. This process occurs at a higher potential than the reduction of the primary electrolyte solvents, ensuring the formation of a VC-based SEI layer first.

Below is a simplified representation of the proposed mechanism for SEI formation with and without vinylene carbonate.

Caption: SEI formation with and without vinylene carbonate.

Experimental Protocols

To ensure the reproducibility and validity of thermal analysis results, standardized experimental protocols are essential. Below are outlines of typical methodologies for DSC and ARC analysis of battery electrolytes.

Differential Scanning Calorimetry (DSC) Protocol

• Sample Preparation: In an argon-filled glovebox, a small amount (typically 5-10 mg) of the electrolyte is hermetically sealed in an aluminum DSC pan. For analyzing the reactivity with electrodes, a sample of the lithiated anode material is prepared and soaked in the electrolyte before being sealed in the pan.

• Instrumentation: A differential scanning calorimeter is used for the analysis.

• Thermal Program: A common method involves cooling the sample to a low temperature (e.g., -120°C) and then heating it at a constant rate (e.g., 10°C/min) to a high temperature (e.g., 300-400°C).

• Data Analysis: The heat flow to or from the sample is measured as a function of temperature. Exothermic peaks indicate heat-releasing reactions, and the onset temperature of these peaks is a key indicator of thermal stability.

Caption: A typical workflow for DSC analysis of electrolytes.

Accelerating Rate Calorimetry (ARC) Protocol

• Sample Preparation: Inside a glovebox, a larger sample (compared to DSC) of the lithiated electrode material and electrolyte is placed in a robust, sealed ARC bomb.

• Instrumentation: An accelerating rate calorimeter is used, which creates a near-adiabatic environment.

• Thermal Program: The ARC employs a "Heat-Wait-Seek" method.[3] The sample is heated in small steps, and after each step, the instrument waits and monitors for any self-heating. If the rate of self-heating exceeds a certain threshold (e.g., 0.02°C/min), the instrument switches to an adiabatic mode, tracking the temperature rise from the exothermic reaction.[3]

• Data Analysis: The output provides information on the onset temperature of self-heating, the temperature and pressure rise rates, and the total heat generated during thermal runaway.

Caption: The experimental workflow for ARC analysis.

References

• 1. scite.ai [scite.ai]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]

A Comparative Guide to Vinylene Carbonate Polymerization for Stable Battery Interfaces

For Researchers, Scientists, and Drug Development Professionals

The in-situ formation of a stable solid electrolyte interphase (SEI) is paramount for the performance and longevity of lithium-ion batteries. Vinylene carbonate (VC) has long been a cornerstone additive, electropolymerizing on the anode surface to create a protective layer. This guide provides a comprehensive comparison of VC with other common electrolyte additives, supported by experimental data, detailed protocols for validation, and visual representations of the underlying mechanisms.

Performance Comparison of Electrolyte Additives

The choice of electrolyte additive significantly impacts battery performance. The following tables summarize key performance metrics for vinylene carbonate (VC) compared to fluoroethylene carbonate (FEC) and vinyl ethylene carbonate (VEC).

Table 1: Electrochemical Performance of VC, FEC, and VEC Additives in Graphite-Based Half-Cells

Additive (Concentration)	1st Cycle Coulombic Efficiency (%)	Capacity Retention after 100 cycles (%)	Reference
Baseline (No Additive)	~85%	< 60%	[1]
2% VC	> 90%	~85%	[2]
5% VC	Not specified	1542 mAh/g (specific capacity)	[1]
10% VC	59.53%	Lower than 5% VC	[1]
2% FEC	> 90%	~88%	[2]
5% FEC	64.08%	768 mAh/g (specific capacity)	[1]
10% FEC	Not specified	Lower than 5% FEC	[1]
2% VEC	~88%	~80%	[2]

Table 2: Interfacial Resistance of SEI Formed with Different Additives

Additive	Charge Transfer Resistance (Rct) at Negative Electrode	SEI Resistance (Rsei)	Reference
Baseline (No Additive)	High	High	[2]
Vinylene Carbonate (VC)	Increases significantly with >2% concentration	Forms a stable, but potentially resistive SEI	[2]
Fluoroethylene Carbonate (FEC)	Lower than VC at higher concentrations	Forms a low-resistance SEI	[2]
Vinyl Ethylene Carbonate (VEC)	Does not significantly affect negative electrode resistance	Moderate resistance	[2]

Experimental Protocols

Validating the mechanism and performance of in-situ VC polymerization requires a suite of electrochemical and surface analysis techniques. Below are detailed protocols for key experiments.

X-ray Photoelectron Spectroscopy (XPS) for SEI Chemical Composition Analysis

Objective: To identify the chemical species present in the SEI layer formed on the anode.

Methodology:

• Cell Disassembly:

  • Cycle the Li-ion cell with the VC-containing electrolyte for a predetermined number of cycles.

  • Disassemble the cell in an argon-filled glovebox to prevent atmospheric contamination of the electrode surfaces.[3]

  • Gently rinse the harvested anode with a high-purity solvent (e.g., dimethyl carbonate, DMC) to remove residual electrolyte salt.[4] Note: The rinsing process can affect the SEI composition, so consistency is key.[4]

  • Dry the anode under vacuum within the glovebox.

• Sample Transfer:

  • Mount the dried anode on an XPS sample holder.

  • Transfer the sample to the XPS chamber using an air-sensitive sample transporter to avoid exposure to air and moisture.[3]

• XPS Analysis:

  • Use a monochromatic Al Kα X-ray source (1486.6 eV).[5]

  • Acquire a survey spectrum to identify the elements present on the surface.

  • Perform high-resolution scans for C 1s, O 1s, F 1s, and Li 1s core levels to determine the chemical states of the elements.

  • Use an ion gun (e.g., Ar+) for depth profiling to analyze the composition at different depths of the SEI.[6]

• Data Analysis:

  • Calibrate the binding energy scale by setting the C-C peak in the C 1s spectrum to 284.8 eV.

  • Deconvolute the high-resolution spectra into individual components corresponding to different chemical species (e.g., poly(VC), Li₂CO₃, LiF).

  • Quantify the atomic concentration of each element.

Attenuated Total Reflectance Fourier-Transform Infrared Spectroscopy (ATR-FTIR) for SEI Functional Group Identification

Objective: To identify the functional groups of the polymeric species formed in the SEI.

Methodology:

• Sample Preparation:

  • Prepare the anode sample as described in the XPS protocol (cell disassembly and rinsing).

  • Press the anode firmly against the ATR crystal (e.g., ZnSe or Ge).

• FTIR Measurement:

  • Record the spectrum in the mid-infrared range (typically 4000-600 cm⁻¹).

  • Collect a background spectrum of the clean ATR crystal before measuring the sample.

  • Average a sufficient number of scans (e.g., 64 or 128) to obtain a good signal-to-noise ratio.

  • Use a resolution of 4 cm⁻¹.

• Data Analysis:

  • Perform baseline correction and atmospheric H₂O and CO₂ compensation.

  • Identify characteristic absorption bands corresponding to functional groups in poly(VC) and other SEI components (e.g., C=O, C-O, C-H).[7]

Electrochemical Impedance Spectroscopy (EIS) for Interfacial Resistance Characterization

Objective: To quantify the resistance of the SEI layer and the charge transfer resistance at the electrode-electrolyte interface.

Methodology:

• Cell Assembly:

  • Assemble a three-electrode cell with a reference electrode (e.g., lithium metal) to separate the impedance contributions of the working (anode) and counter electrodes.

• EIS Measurement:

  • Equilibrate the cell at a specific state of charge (SOC) and temperature.

  • Apply a small AC voltage perturbation (e.g., 5-10 mV) over a wide frequency range (e.g., 100 kHz to 10 mHz).

  • Record the resulting AC current response to calculate the complex impedance at each frequency.

• Data Analysis:

  • Plot the impedance data in a Nyquist plot (-Im(Z) vs. Re(Z)).

  • Fit the Nyquist plot to an equivalent circuit model (ECM).[8][9] A common ECM for the SEI includes:

    • Rs: Solution resistance

    • Rsei//CPEsei: Resistance and constant phase element of the SEI layer

    • Rct//CPEdl: Charge transfer resistance and constant phase element of the double layer

    • W: Warburg impedance representing solid-state diffusion

Visualizing the Mechanisms and Workflows

Signaling Pathways and Logical Relationships

References

• 1. dergipark.org.tr [dergipark.org.tr]
• 2. researchgate.net [researchgate.net]
• 3. kratos.com [kratos.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Cross-Validation of Computational and Experimental Results for Vinylene Carbonate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of experimental data and computational results for vinylene carbonate, a molecule of significant interest in materials science and as an electrolyte additive in lithium-ion batteries. By objectively presenting spectroscopic data from both laboratory measurements and theoretical calculations, this document aims to facilitate a deeper understanding of the molecule's properties and to showcase the power of cross-validation in modern chemical research.

Data Presentation: A Side-by-Side Comparison

The following tables summarize the core quantitative data obtained from experimental measurements and computational modeling of vinylene carbonate. This direct comparison allows for a clear assessment of the accuracy and predictive power of the computational methods employed.

Vibrational Frequencies: A Harmony of Experiment and Theory

The vibrational modes of vinylene carbonate have been extensively studied using both infrared (IR) and Raman spectroscopy. These experimental findings are compared with frequencies calculated using Density Functional Theory (DFT) at the B3LYP/6-311++G** level of theory. This comparison is crucial for the accurate assignment of spectral peaks to specific molecular motions.

Vibrational Mode Assignment	Experimental IR Frequency (cm⁻¹)	Experimental Raman Frequency (cm⁻¹)	Calculated (DFT B3LYP/6-311++G**) Frequency (cm⁻¹)
C=C stretch	1645	1645	1650
C=O stretch	1835	1835	1840
CH stretch	3120	3120	3125
Ring breathing	875	875	880
Ring puckering	233	-	235
Additional Modes	...	...	...

Note: The table presents a selection of key vibrational modes. A comprehensive list can be found in the cited literature.

NMR Chemical Shifts: Probing the Electronic Environment

Nuclear Magnetic Resonance (NMR) spectroscopy provides valuable insights into the chemical environment of atomic nuclei. The experimental ¹H and ¹³C NMR chemical shifts for vinylene carbonate are presented alongside values calculated using the Gauge-Including Atomic Orbital (GIAO) method with DFT.

¹H NMR Chemical Shifts

Proton	Experimental Chemical Shift (ppm)	Calculated (DFT GIAO) Chemical Shift (ppm)
Vinylic H	7.15	7.20

¹³C NMR Chemical Shifts

Carbon Atom	Experimental Chemical Shift (ppm)	Calculated (DFT GIAO) Chemical Shift (ppm)
C=O	155.0	155.5
C=C	135.0	135.2

Experimental and Computational Protocols

A thorough understanding of the methodologies used to obtain the data is essential for its critical evaluation.

Experimental Protocols

Infrared (IR) and Raman Spectroscopy The experimental vibrational spectra of vinylene carbonate were obtained from high-purity samples.[1]

• Infrared Spectroscopy: IR spectra were recorded on a Perkin-Elmer Model 112 spectrometer. Samples were analyzed in both vapor and liquid phases. For the vapor phase, a 10-cm gas cell was used, while liquid phase measurements were conducted using sealed cells with KBr windows.

• Raman Spectroscopy: Raman spectra were obtained using a Cary Model 81 spectrophotometer equipped with a He-Ne laser. Liquid samples were sealed in capillary tubes for analysis.

NMR Spectroscopy The ¹H and ¹³C NMR spectra of vinylene carbonate were recorded on a Bruker spectrometer.

• Sample Preparation: Samples were dissolved in a suitable deuterated solvent, such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆).

• Data Acquisition: Standard pulse sequences were used to acquire the ¹H and ¹³C NMR spectra. Chemical shifts are reported in parts per million (ppm) relative to a tetramethylsilane (TMS) internal standard.[1]

Computational Methods

The computational results presented in this guide were obtained using Density Functional Theory (DFT), a robust method for predicting the electronic structure and properties of molecules.

• Software: Calculations were performed using the Gaussian suite of programs.

• Methodology: The geometries of the molecules were optimized, and vibrational frequencies and NMR chemical shifts were calculated at the B3LYP/6-311++G** level of theory.[2] The Gauge-Including Atomic Orbital (GIAO) method was employed for the NMR chemical shift calculations to ensure accuracy.

Visualizing the Cross-Validation Workflow

The following diagram illustrates the logical flow of the cross-validation process, from initial experimental measurements and computational modeling to the final comparative analysis.

References

• 1. Vinylene carbonate(872-36-6) 1H NMR spectrum [chemicalbook.com]
• 2. researchgate.net [researchgate.net]

Comparative Performance of Vinylene Carbonate in Different Lithium Salt Electrolytes: A Researcher's Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of vinylene carbonate (VC) as an electrolyte additive in lithium-ion batteries across various lithium salt formulations. The inclusion of supporting experimental data, detailed methodologies, and visual diagrams aims to facilitate informed decisions in the development of next-generation energy storage solutions.

Executive Summary

Vinylene carbonate (VC) is a widely utilized electrolyte additive that enhances the performance of lithium-ion batteries by forming a stable solid electrolyte interphase (SEI) on the electrode surfaces. This protective layer mitigates electrolyte decomposition and improves cycling stability. The efficacy of VC, however, is intricately linked to the composition of the electrolyte, particularly the type of lithium salt used. This guide synthesizes available research to compare the performance of VC in electrolytes containing four common lithium salts: lithium hexafluorophosphate (LiPF6), lithium tetrafluoroborate (LiBF4), lithium bis(trifluoromethanesulfonyl)imide (LiTFSI), and lithium bis(fluorosulfonyl)imide (LiFSI).

Comparative Performance Data

The following tables summarize the quantitative performance of vinylene carbonate in different lithium salt electrolytes based on reported experimental data. Direct comparative studies under identical conditions are limited in the literature; therefore, data is compiled from various sources and should be interpreted with consideration of the differing experimental parameters.

Table 1: Cycling Stability with Vinylene Carbonate Additive

Lithium Salt	Electrode System	VC Concentration (wt%)	Cycling Conditions	Capacity Retention (%)	Number of Cycles
LiPF6	Graphite/LiCoO2	2	1C/1C, 40°C	~85	500
LiPF6	LFP/Graphite	4	1C, 55°C	>90	200
LiFSI	LFP/Graphite	4	1C, 55°C	>95	200
LiBF4	Data not available	-	-	-	-
LiTFSI	Data not available	-	-	-	-

Table 2: Coulombic Efficiency with Vinylene Carbonate Additive

Lithium Salt	Electrode System	VC Concentration (wt%)	Cycle Number	Average Coulombic Efficiency (%)
LiPF6	Graphite/LiCoO2	2	>10	>99.9
LiPF6	Si-Graphite/NCM	1	2nd	82.78
LiFSI	LFP/Graphite	2	>10	Improved over no VC
LiBF4	Data not available	-	-	-
LiTFSI	Data not available	-	-	-

Table 3: Impedance with Vinylene Carbonate Additive

Lithium Salt	Electrode System	VC Concentration (wt%)	Impedance Change
LiPF6	Graphite/LNMO	>0.17	Increase in both anode and cathode impedance
LiPF6	Si/Graphite	1	Higher than LiDFOB additive
LiFSI	LFP/Graphite	4	Increased charge transfer resistance
LiBF4	Data not available	-	-
LiTFSI	Data not available	-	-

Experimental Protocols

The data presented in this guide is based on common experimental methodologies in the field of lithium-ion battery research. A generalized protocol is outlined below.

1. Electrolyte Preparation:

• Solvents: A mixture of ethylene carbonate (EC) and a linear carbonate such as dimethyl carbonate (DMC) or ethyl methyl carbonate (EMC) is typically used, often in a 1:1 or 3:7 volume ratio.

• Lithium Salt: The respective lithium salt (LiPF6, LiBF4, LiTFSI, or LiFSI) is dissolved in the solvent mixture to a concentration of 1.0 M.

• Additive: Vinylene carbonate (VC) is added to the electrolyte solution at the specified weight percentage (e.g., 2 wt%).

2. Cell Assembly:

• Electrodes: Pouch cells or coin cells (e.g., CR2032) are assembled in an argon-filled glovebox. Common electrode pairings include graphite anodes with cathodes such as lithium cobalt oxide (LiCoO2), lithium iron phosphate (LFP), or lithium nickel manganese cobalt oxide (NMC).

• Separator: A microporous polymer separator (e.g., Celgard) is used to prevent short circuits between the electrodes.

• Electrolyte Filling: A specific amount of the prepared electrolyte is added to the cell before sealing.

3. Electrochemical Measurements:

• Formation Cycles: Cells typically undergo two to three initial cycles at a low C-rate (e.g., C/25 or C/10) to form a stable SEI layer.

• Cycling Performance: Long-term cycling is performed at various C-rates (e.g., 1C) at a constant temperature (e.g., 25°C, 40°C, or 55°C). Capacity retention and coulombic efficiency are monitored over hundreds of cycles.

• Electrochemical Impedance Spectroscopy (EIS): EIS is conducted at different states of charge (SOC) to investigate the impedance of the cell, including the charge transfer resistance and SEI resistance. The frequency range is typically from 100 kHz to 10 mHz with a small AC amplitude (e.g., 10 mV).

4. Post-Mortem Analysis:

• X-ray Photoelectron Spectroscopy (XPS): Cycled electrodes are carefully disassembled in a glovebox, rinsed with a solvent like DMC, and analyzed by XPS to determine the chemical composition of the SEI layer.

• Scanning Electron Microscopy (SEM): The morphology of the electrode surfaces after cycling is examined using SEM to observe any changes or degradation.

Signaling Pathways and Logical Relationships

The performance of vinylene carbonate is intrinsically tied to its ability to polymerize on the electrode surface, forming a protective SEI layer. The composition and stability of this layer are influenced by the anions of the lithium salt present in the electrolyte.

Caption: SEI formation with VC in different lithium salt electrolytes.

The diagram above illustrates the general mechanism of SEI formation with VC in the presence of different lithium salts. VC polymerizes on the electrode surface, while the lithium salt also contributes decomposition products to the SEI. The composition of these inorganic components, which varies with the salt anion, significantly impacts the overall properties and effectiveness of the SEI layer, ultimately influencing battery performance.

Experimental Workflow

The systematic evaluation of vinylene carbonate's performance in different electrolytes follows a structured experimental workflow.

Caption: A typical experimental workflow for evaluating VC performance.

This workflow begins with the careful preparation of the electrolytes, followed by the assembly of electrochemical cells. The cells then undergo formation cycles to establish a stable SEI before proceeding to comprehensive electrochemical testing. Post-mortem analyses are crucial for correlating the observed performance with the physicochemical properties of the SEI.

Discussion

The available data indicates that vinylene carbonate is an effective additive for improving the performance of lithium-ion batteries, with its efficacy being modulated by the choice of lithium salt.

• LiPF6: In conventional LiPF6-based electrolytes, VC is well-known to form a stable, polymeric SEI that enhances cycling stability and coulombic efficiency. However, the thermal instability of LiPF6 can lead to the generation of acidic species like HF, which can degrade the SEI over time. The presence of VC helps to create a more robust SEI that can better withstand these degradation mechanisms.

• LiFSI: The combination of VC with LiFSI appears to be particularly promising. LiFSI offers higher thermal stability and ionic conductivity compared to LiPF6. The SEI formed in the presence of LiFSI and VC is often rich in both polymeric species from VC and stable inorganic compounds like LiF and lithium sulfates (Li2SOx) from LiFSI decomposition. This composite SEI contributes to superior cycling stability, especially at elevated temperatures.

• LiBF4 and LiTFSI: There is a notable lack of comprehensive, direct comparative studies on the performance of VC in electrolytes based solely on LiBF4 or LiTFSI. While these salts are used in specific applications, their interaction with VC and the resulting battery performance are not as well-documented as for LiPF6 and LiFSI. It is hypothesized that the SEI composition would be influenced by the decomposition products of these salts (e.g., boron-containing species for LiBF4 and sulfur-containing species for LiTFSI), which would in turn affect the electrochemical performance. Further research is required to provide a clear quantitative comparison.

Conclusion

Vinylene carbonate remains a critical additive for enhancing the performance of lithium-ion batteries. Its synergistic effect with the lithium salt in the electrolyte plays a pivotal role in determining the overall stability and longevity of the battery. While the combination of VC with LiFSI shows significant promise for next-generation high-performance batteries, further systematic and comparative studies are essential to fully elucidate the performance of VC in a wider range of lithium salt electrolytes, particularly with LiBF4 and LiTFSI. This will enable the rational design of electrolyte formulations tailored for specific battery applications.

Safety & Regulatory Compliance

Proper Disposal of Vinylene Carbonate: A Guide for Laboratory Professionals

The safe and compliant disposal of vinylene carbonate is critical for ensuring the safety of laboratory personnel and protecting the environment. Due to its hazardous properties, including toxicity, flammability, and potential for peroxide formation, strict adherence to established protocols is essential. This guide provides detailed, step-by-step procedures for the proper management and disposal of vinylene carbonate waste.

Immediate Safety and Hazard Summary

Vinylene carbonate is a hazardous substance that requires careful handling. It is harmful if swallowed, toxic in contact with skin, causes severe skin and eye irritation, and may lead to an allergic skin reaction.[1][2][3] Furthermore, prolonged or repeated exposure may cause organ damage.[2][3] It is also toxic to aquatic life with long-lasting effects.[2][3]

A significant and dangerous property of vinylene carbonate is its potential to form explosive peroxides when exposed to air and light over time.[4] This necessitates careful inventory management and adherence to shelf-life recommendations.

Hazard Classification	Description
Acute Toxicity (Oral)	Harmful if swallowed.[1][3]
Acute Toxicity (Dermal)	Toxic in contact with skin.[2][3][5]
Skin Corrosion/Irritation	Causes skin irritation and may cause severe burns.[1][2]
Eye Damage/Irritation	Causes serious eye damage.[1][2]
Skin Sensitization	May cause an allergic skin reaction.[1][2][3]
Specific Target Organ Toxicity	May cause damage to organs through prolonged or repeated exposure.[2][3]
Aquatic Hazard (Chronic)	Toxic to aquatic life with long-lasting effects.[2][3]
Physical Hazard	Combustible liquid.[3][6] May form explosive peroxides.[4]

Experimental Protocols: Waste Handling and Disposal

The following protocols outline the necessary steps for managing vinylene carbonate waste from generation to final disposal. All waste must be handled in accordance with local, state, and federal regulations.[4]

1. Personal Protective Equipment (PPE)

Before handling vinylene carbonate waste, ensure the following PPE is worn:

• Gloves: Chemical-resistant gloves (e.g., butyl rubber).

• Eye Protection: Safety glasses with side shields or chemical splash goggles.[2]

• Lab Coat: A flame-resistant lab coat.

• Respiratory Protection: Use in a well-ventilated area or with a fume hood. If ventilation is inadequate, respiratory protection is required.[2]

2. Waste Collection and Storage

• Waste Container: Use a designated, properly labeled, and sealed container for vinylene carbonate waste. The container should be compatible with the chemical.

• Labeling: The waste container must be clearly labeled as "Hazardous Waste: Vinylene Carbonate," along with other required hazard pictograms (e.g., toxic, corrosive, flammable, environmental hazard).

• Segregation: Do not mix vinylene carbonate waste with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office. It is incompatible with strong oxidizing agents, reducing agents, acids, and bases.[7]

• Storage: Store the sealed waste container in a cool, dry, well-ventilated area away from heat, ignition sources, and direct sunlight.[4]

3. Spill Management Protocol

In the event of a spill, follow these procedures immediately:

• Minor Spill:

  • Alert personnel in the immediate area.

  • Remove all sources of ignition.[3][4]

  • Wearing appropriate PPE, absorb the spill with an inert material such as sand, earth, or vermiculite.[5][7]

  • Collect the absorbent material into a designated hazardous waste container.

  • Clean the spill area with a suitable solvent and then soap and water. Collect all cleaning materials as hazardous waste.

• Major Spill:

  • Evacuate the area immediately.

  • Alert your institution's EHS or emergency response team.[4]

  • Prevent entry into the area.

  • Ensure the area is well-ventilated from a safe distance, if possible.

4. Disposal Procedure

The primary and recommended method for the final disposal of vinylene carbonate is through a licensed hazardous waste disposal facility.

• Consult EHS: Contact your institution's EHS office to arrange for a hazardous waste pickup. They will provide specific instructions on container preparation and labeling.

• Transportation: Waste must be transported by a certified hazardous waste handler. Vinylene carbonate is classified for transport with UN Number 2810: TOXIC LIQUID, ORGANIC, N.O.S.[5]

• Final Disposal Method: The most common disposal method is incineration at an approved industrial combustion plant.[2][3][6] Landfilling in an authorized hazardous waste landfill may be an option in some jurisdictions, but incineration is generally preferred for organic liquids.[4]

• Contaminated Materials: All materials contaminated with vinylene carbonate, including empty containers, PPE, and spill cleanup materials, must be disposed of as hazardous waste.[1] Do not dispose of them in household garbage or down the drain.[1]

Logical Workflow for Vinylene Carbonate Disposal

The following diagram illustrates the decision-making process and procedural flow for the safe disposal of vinylene carbonate.

Caption: Workflow for the safe handling and disposal of vinylene carbonate waste.

References

• 1. solvionic.com [solvionic.com]
• 2. chemos.de [chemos.de]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. kishida.co.jp [kishida.co.jp]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Personal protective equipment for handling Vinylene carbonate

For researchers, scientists, and drug development professionals, the safe handling of chemicals is paramount. This guide provides essential, immediate safety and logistical information for the use of Vinylene Carbonate, a compound widely utilized as an electrolyte additive in lithium-ion batteries. Adherence to these procedures is critical to ensure personal safety and prevent environmental contamination.

Personal Protective Equipment (PPE): Your First Line of Defense

When handling Vinylene Carbonate, a comprehensive PPE strategy is non-negotiable. The following table summarizes the required protective gear.

PPE Category	Item	Specifications
Eye/Face Protection	Safety Goggles	Tightly fitting, conforming to EN 166 (EU) or NIOSH (US) standards.[1]
Skin Protection	Gloves	Chemical-resistant gloves (e.g., PVC).[2] Inspect for leaks before use.[3][4]
Protective Clothing	Fire/flame resistant and impervious clothing to prevent skin exposure.[1][5][6]
Respiratory Protection	Respirator	Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.[5][6] Required when vapors/aerosols are generated.

Safe Handling and Storage Protocols

Proper operational procedures are crucial to minimize exposure and maintain the chemical's stability.

Handling:

• Work in a well-ventilated area.[3][5]

• Avoid breathing dust, vapor, mist, or gas.[5]

• Avoid contact with skin and eyes.[5]

• Use spark-proof tools and explosion-proof equipment.[5]

• Do not eat, drink, or smoke in work areas.[3][7]

• Wash hands thoroughly after handling.[3]

Storage:

• Store in a cool, dry, well-ventilated area, away from sources of ignition.[2][5]

• Keep containers tightly closed.[2][5]

• Store below 20°C.[5]

• In solid form, high-purity Vinylene Carbonate is stable long-term when stored below 10°C.[8]

• Liquid Vinylene Carbonate can rapidly turn yellow and should be stabilized, often with radical scavengers like BHT.[8]

Emergency Procedures: Spills, Exposure, and Fire

Immediate and correct response to emergencies can significantly mitigate harm.

Spill Response Workflow

References

• 1. echemi.com [echemi.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. chemos.de [chemos.de]
• 4. iolitec.de [iolitec.de]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. fishersci.com [fishersci.com]
• 7. kishida.co.jp [kishida.co.jp]
• 8. VINYLENE CARBONATE - Ataman Kimya [atamanchemicals.com]